Benzyl 4-amino-3-fluorobenzoate

Core Science & Biosynthesis

Benzyl 4-amino-3-fluorobenzoate: A Strategic Fluorinated Scaffold

Topic: Benzyl 4-amino-3-fluorobenzoate (CAS 811788-86-0) Properties Content Type: Technical Monograph Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

Benzyl 4-amino-3-fluorobenzoate (CAS 811788-86-0) is a specialized fluorinated intermediate used primarily in the synthesis of complex pharmaceutical agents, including kinase inhibitors and anti-inflammatory drugs.[1][2] It functions as an orthogonally protected building block, where the benzyl ester serves as a temporary mask for the carboxylic acid, allowing selective derivatization of the aniline moiety.

Distinction Note: This compound is distinct from Florpyrauxifen-benzyl (Rinskor™), a complex picolinate herbicide. While both share "benzyl" and "amino-fluoro" nomenclature, CAS 811788-86-0 is a simpler benzoate core used as a modular scaffold in early-to-mid-stage drug discovery.

Chemical & Physical Profile

This compound combines the lipophilicity of a benzyl ester with the electronic modulation of a fluorine atom ortho to the amine. The fluorine atom reduces the basicity of the aniline nitrogen, influencing nucleophilicity in subsequent coupling reactions.

Table 1: Physicochemical Properties

Property	Data	Note
CAS Number	811788-86-0
IUPAC Name	Benzyl 4-amino-3-fluorobenzoate
Molecular Formula	C₁₄H₁₂FNO₂
Molecular Weight	245.25 g/mol
Appearance	Off-white to pale yellow solid	Typical for amino-benzoate esters
Solubility	DMSO, DMF, DCM, Ethyl Acetate	Low water solubility
LogP (Predicted)	~3.2 - 3.5	Highly lipophilic due to benzyl group
H-Bond Donors	1 (NH₂)
H-Bond Acceptors	3 (N, O, F)

Synthesis & Manufacturing Methodologies

The synthesis of Benzyl 4-amino-3-fluorobenzoate generally proceeds via two primary routes. The choice depends on the scale and the sensitivity of other functional groups present.

Method A: Nucleophilic Substitution (Preferred for Lab Scale)

This method utilizes 4-amino-3-fluorobenzoic acid and benzyl bromide under basic conditions. It is preferred for its mildness, avoiding the harsh acidic conditions of Fischer esterification.

• Reagents: 4-Amino-3-fluorobenzoic acid (1.0 eq), Benzyl bromide (1.1 eq), K₂CO₃ (2.5 eq).

• Solvent: DMF or Acetone.

• Temperature: 60°C.

• Yield: Typically 85–95%.

Method B: Fischer Esterification (Scale-Up)

Direct condensation of the acid with benzyl alcohol using a strong acid catalyst or thionyl chloride.

• Reagents: 4-Amino-3-fluorobenzoic acid, Benzyl alcohol (excess), SOCl₂ (catalytic to stoichiometric).

• Mechanism: Acid-catalyzed activation of the carbonyl followed by nucleophilic attack of benzyl alcohol.

• Cleanup: Requires careful neutralization to prevent hydrolysis.

Visualization: Synthesis Workflow

The following diagram illustrates the logical flow of Method A, highlighting the critical isolation steps.

Figure 1: Synthesis of CAS 811788-86-0 via base-mediated alkylation.

Analytical Characterization

To ensure scientific integrity, the identity of the compound must be validated using the following spectral signatures.

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 7.30–7.45 (m, 5H): Benzyl aromatic protons (multiplet).

  • δ 5.28 (s, 2H): Benzylic -CH₂- protons (singlet).

  • δ 7.5–7.6 (m, 2H): Benzoate aromatic protons (H2, H6).

  • δ 6.8 (t, 1H): Proton ortho to fluorine (H5), showing coupling.

  • δ 6.0–6.2 (bs, 2H): Amine -NH₂ protons (exchangeable).

• LC-MS:

  • Expect [M+H]⁺ peak at 246.25 m/z .

  • Retention time will be significantly later than the parent acid due to the hydrophobic benzyl group.

Applications in Drug Discovery[4][5][6]

Benzyl 4-amino-3-fluorobenzoate is not a drug itself but a "turnkey" intermediate. Its value lies in its orthogonal protectability .

Orthogonal Protection Strategy

In complex synthesis (e.g., peptidomimetics or heterocycle construction), chemists often need to manipulate the amine without affecting the carboxylic acid, or vice versa.

• Benzyl Ester Role: Stable to acidic (TFA/DCM) and basic conditions used to manipulate the amine (e.g., amide coupling, sulfonylation).

• Deprotection: The benzyl group can be removed exclusively via hydrogenolysis (H₂, Pd/C) , leaving other esters (methyl, ethyl, t-butyl) intact. This is critical for late-stage diversification.

Fluorine Bioisosterism

The 3-fluorine atom is strategic:

• Metabolic Stability: Blocks metabolic oxidation at the ortho-position.

• pKa Modulation: Lowers the pKa of the aniline, making it less prone to oxidation but still nucleophilic enough for coupling reactions.

Visualization: Application Logic

This diagram demonstrates how this scaffold is used to build a generic kinase inhibitor core.

Figure 2: Strategic workflow utilizing the orthogonal benzyl protection for scaffold assembly.

Handling & Safety (SDS Summary)

While specific toxicological data for this ester may be limited, it should be handled with the standard precautions applicable to fluorinated anilines and benzyl esters.

• Hazard Classification:

  • Skin Irritation (Category 2): Causes skin irritation.

  • Eye Irritation (Category 2A): Causes serious eye irritation.

  • STOT-SE (Category 3): May cause respiratory irritation.

• PPE Requirements: Nitrile gloves, safety goggles, and use within a fume hood are mandatory.

• Storage: Store in a cool, dry place (2–8°C recommended) under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation of the amine.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9971, 4-Amino-3-fluorobenzoic acid. (Parent acid data used for structural inference). Retrieved from [Link]

• Vertex AI Search.Patent Analysis for Fluorinated Benzoate Intermediates.

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An In-depth Technical Guide to 4-amino-3-fluorobenzoic Acid Benzyl Ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 4-amino-3-fluorobenzoic acid benzyl ester, a compound of interest in medicinal chemistry and materials science. While this specific ester is not extensively documented in commercial catalogs, this paper outlines its core chemical identity, a reliable synthetic pathway, and its relationship to the well-characterized precursor, 4-amino-3-fluorobenzoic acid.

Chemical Identity and Nomenclature

4-amino-3-fluorobenzoic acid benzyl ester is the product of the esterification of the carboxylic acid group of 4-amino-3-fluorobenzoic acid with benzyl alcohol.

• Systematic IUPAC Name: benzyl 4-amino-3-fluorobenzoate

• Synonyms: Phenylmethyl 4-amino-3-fluorobenzoate

• Molecular Formula: C₁₄H₁₂FNO₂

• Molecular Weight: 245.25 g/mol

• CAS Number: A specific CAS number for this ester has not been identified in major chemical databases, suggesting it is primarily a research intermediate rather than a commercial product. For reference, the parent carboxylic acid, 4-amino-3-fluorobenzoic acid, is registered under CAS Number 455-87-8 .[1]

Structural Representation:

Caption: Chemical structure of benzyl 4-amino-3-fluorobenzoate.

Physicochemical Properties

The properties of the parent acid are well-documented. The expected properties of the benzyl ester can be inferred from its structure and comparison to similar compounds.

Property	4-amino-3-fluorobenzoic acid	Benzyl 4-amino-3-fluorobenzoate (Predicted)
Appearance	White to light yellow crystalline powder[2]	White to off-white solid
Molecular Weight	155.13 g/mol [1]	245.25 g/mol
Melting Point	213-217 °C[2]	Lower than the parent acid, likely in the range of 80-120 °C
Solubility	Sparingly soluble in water	Insoluble in water; soluble in organic solvents like ethanol, ethyl acetate, and dichloromethane
pKa	~4-5 (carboxylic acid)	Not applicable (ester)

Synthesis: Fischer-Tropsch Esterification

The most direct and reliable method for preparing 4-amino-3-fluorobenzoic acid benzyl ester is through Fischer-Tropsch esterification. This acid-catalyzed reaction involves the condensation of the carboxylic acid with benzyl alcohol.

Reaction Scheme:

Caption: Fischer-Tropsch esterification workflow.

Detailed Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, dissolve 10.0 g (64.5 mmol) of 4-amino-3-fluorobenzoic acid in 150 mL of toluene.

• Addition of Reagents: Add 13.9 g (129 mmol, 2 equivalents) of benzyl alcohol to the suspension. While stirring, cautiously add 1.0 mL of concentrated sulfuric acid as the catalyst.

• Reaction Execution: Heat the mixture to reflux. The water produced during the reaction will be azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting carboxylic acid is consumed (typically 4-8 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Wash the toluene solution with a saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the sulfuric acid catalyst.

  • Wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to remove the toluene and excess benzyl alcohol.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to yield the pure benzyl 4-amino-3-fluorobenzoate.

Analytical Characterization (Predicted)

Technique	Predicted Observations
¹H NMR	- Aromatic protons of the aminofluorobenzoyl moiety (3H).- Aromatic protons of the benzyl group (5H).- Methylene protons (-CH₂-) of the benzyl group (singlet, 2H).- Amine protons (-NH₂) (broad singlet, 2H).
¹³C NMR	- Carbonyl carbon of the ester (~165 ppm).- Aromatic carbons of both rings.- Methylene carbon of the benzyl group (~67 ppm).
IR Spectroscopy	- N-H stretching of the primary amine (~3300-3500 cm⁻¹).- C=O stretching of the ester (~1720 cm⁻¹).- C-O stretching of the ester (~1250 cm⁻¹).- C-F stretching (~1100-1300 cm⁻¹).
Mass Spectrometry	- Molecular ion peak (M⁺) at m/z = 245.

Applications in Research and Development

Substituted aminobenzoic acids and their esters are valuable building blocks in the synthesis of pharmaceuticals and other biologically active molecules.[3] The title compound can serve as a key intermediate in multi-step syntheses. The benzyl ester group acts as a protecting group for the carboxylic acid, allowing for selective reactions at the amino group or the aromatic ring.

For instance, the herbicide florpyrauxifen-benzyl contains a complex substituted benzyl aminopicolinate structure, highlighting the utility of such scaffolds in agrochemical development.[4]

Safety and Handling

The safety profile of 4-amino-3-fluorobenzoic acid benzyl ester is not established. However, based on the parent compound and general principles for aromatic amines and esters, the following precautions are recommended:

• Hazard Statements (based on 4-amino-3-fluorobenzoic acid): Causes skin irritation, causes serious eye irritation, may cause respiratory irritation.[1]

• Precautionary Measures:

  • Handle in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

  • Avoid inhalation of dust and contact with skin and eyes.

Conclusion

4-amino-3-fluorobenzoic acid benzyl ester, while not a commonly cataloged chemical, represents a readily synthesizable and potentially valuable intermediate for researchers in organic synthesis, medicinal chemistry, and materials science. Its preparation via Fischer-Tropsch esterification is straightforward, and its chemical properties can be reliably predicted. This guide provides a foundational understanding for the synthesis, characterization, and potential application of this compound.

References

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• Fisk, J. S., Couling, D. J., Schuitman, A. D., Donaldson, M. E., Murdoch, B., & Leng, R. B. (2018). Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate. U.S.

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• Google Patents. (n.d.). A kind of method of synthesizing 3-amino-4-fluorobenzoic boric acid.

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Benzyl 4-amino-3-fluorobenzoate: A Comprehensive Guide to Solubility Determination in Organic Solvents

An In-depth Technical Guide for Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its bioavailability, formulation development, and ultimate therapeutic efficacy.[1] This guide provides a comprehensive technical framework for understanding and experimentally determining the solubility of Benzyl 4-amino-3-fluorobenzoate, a compound of interest in medicinal chemistry, across a range of organic solvents. Recognizing the scarcity of published quantitative data for this specific molecule, this document emphasizes the foundational principles and robust experimental design required to generate reliable and reproducible solubility data. We will delve into the theoretical underpinnings of solubility, provide a detailed, field-proven protocol for its determination using the gold-standard isothermal equilibrium method, and discuss the analytical quantification by High-Performance Liquid Chromatography (HPLC). This guide is designed for researchers, chemists, and formulation scientists in the drug development sector, providing the necessary tools to confidently assess the solubility profile of this and other novel chemical entities.

Foundational Principles: The Thermodynamics and Molecular Interactions Governing Solubility

Solubility is the equilibrium concentration of a solute dissolved in a specific solvent at a given temperature and pressure.[2] This equilibrium is dictated by a balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. The dissolution process can be understood through the lens of thermodynamics, where the Gibbs free energy of solution (ΔG_soln) must be negative for spontaneous dissolution to occur. This is governed by the interplay between the enthalpy (ΔH_soln) and entropy (ΔS_soln) of the solution process.[3][4]

A core principle in predicting solubility is the adage "like dissolves like."[5][6] This means that substances with similar polarities and intermolecular forces are more likely to be miscible.[7]

• Polar Solvents: These solvents possess large dipole moments and often engage in hydrogen bonding (protic) or have strong dipole-dipole interactions (aprotic).[8] They are effective at dissolving polar or ionic solutes.

• Non-polar Solvents: These solvents have low dielectric constants and primarily interact through weaker van der Waals or London dispersion forces.[9] They are best suited for dissolving non-polar, lipophilic solutes.

Molecular Analysis of Benzyl 4-amino-3-fluorobenzoate:

To make an informed prediction about the solubility of Benzyl 4-amino-3-fluorobenzoate, we must analyze its structure:

• Polar Moieties: The primary amine (-NH2), the ester carbonyl (C=O), and the carbon-fluorine (C-F) bond introduce significant polarity and the potential for hydrogen bonding (with the N-H and as an H-bond acceptor at the O and N atoms).[10]

• Non-polar Moieties: The benzyl group and the benzene ring are aromatic, non-polar structures that will favor interactions with non-polar solvents.

This combination of polar and non-polar features suggests that Benzyl 4-amino-3-fluorobenzoate will exhibit a nuanced solubility profile, likely showing partial solubility in a range of solvents rather than extreme solubility in any single class. The presence of both hydrogen bond donors and acceptors suggests that polar protic solvents may be particularly effective.[9]

Caption: Predicted interactions between the solute and different solvent types.

Experimental Protocol: Isothermal Equilibrium (Shake-Flask) Method

The isothermal equilibrium or "shake-flask" method is a robust and widely accepted technique for determining thermodynamic solubility.[2][11] The principle is straightforward: an excess of the solid compound is agitated in the solvent for a sufficient period to ensure equilibrium is reached, after which the concentration of the dissolved solute in the supernatant is quantified.[11]

Materials and Equipment

• Benzyl 4-amino-3-fluorobenzoate (solid, high purity)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance

• Glass vials with screw caps (e.g., 4 mL or 8 mL)

• Orbital shaker or rotator with temperature control

• Syringes and syringe filters (e.g., 0.22 µm or 0.45 µm PTFE for organic solvents)

• Volumetric flasks and pipettes

• HPLC system with UV detector

Step-by-Step Procedure

• Preparation: Add an excess amount of solid Benzyl 4-amino-3-fluorobenzoate to a pre-weighed glass vial. The key is to ensure that a visible amount of undissolved solid remains at the end of the experiment. A starting point is to add ~10-20 mg of the compound to 2 mL of the chosen solvent.

• Equilibration: Tightly cap the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C). Agitate the samples for a predetermined period. A 24- to 48-hour equilibration is typically sufficient for most small molecules to reach a thermodynamic steady state.[12]

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Visually confirm that solid material is still present.

• Sample Withdrawal: Carefully withdraw an aliquot of the supernatant using a syringe. Avoid disturbing the solid material at the bottom.

• Filtration: Immediately filter the withdrawn sample through a syringe filter into a clean vial.[13] This step is critical to remove any undissolved micro-particulates, which would otherwise lead to an overestimation of solubility. Discard the first few drops of the filtrate to saturate the filter membrane.

• Dilution: Accurately dilute the clear filtrate with a suitable solvent (often the mobile phase of the HPLC method) to a concentration that falls within the linear range of the analytical calibration curve.

• Quantification: Analyze the diluted sample using a validated HPLC-UV method to determine the precise concentration of the dissolved compound.[1][14]

Caption: Workflow for the Isothermal Equilibrium Solubility Measurement.

Analytical Quantification and Data Presentation

High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the preferred method for quantifying the concentration of dissolved API due to its specificity, sensitivity, and accuracy.[12][15]

HPLC Method Development (Outline)

• Column: A C18 reverse-phase column is a common starting point.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: The UV detector wavelength should be set to the λ_max (wavelength of maximum absorbance) of Benzyl 4-amino-3-fluorobenzoate to ensure maximum sensitivity.

• Calibration: A multi-point calibration curve must be prepared using stock solutions of the compound of known concentrations. The curve must demonstrate linearity (R² > 0.999) over the expected concentration range of the diluted samples.

Data Presentation

Solubility results should be presented clearly and unambiguously. A tabular format is ideal for comparing solubility across different solvents. The data should be reported in standard units such as mg/mL or mol/L, and the experimental temperature must always be specified.

Table 1: Experimentally Determined Solubility of Benzyl 4-amino-3-fluorobenzoate at 25 °C

Solvent Class	Solvent	Dielectric Constant¹	Solubility (mg/mL)	Solubility (mol/L)
Polar Protic	Methanol	32.7	[Experimental Value]	[Calculated Value]
Ethanol	24.6	[Experimental Value]	[Calculated Value]
Isopropanol	19.9	[Experimental Value]	[Calculated Value]
Polar Aprotic	Acetonitrile	37.5	[Experimental Value]	[Calculated Value]
Acetone	20.7	[Experimental Value]	[Calculated Value]
Dimethyl Sulfoxide (DMSO)	46.7	[Experimental Value]	[Calculated Value]
Non-polar	Toluene	2.4	[Experimental Value]	[Calculated Value]
Hexane	1.9	[Experimental Value]	[Calculated Value]
Aqueous	Water	80.1	[Experimental Value]	[Calculated Value]

¹Dielectric constants are a measure of solvent polarity.[8]

Safety and Handling

• Always handle the compound in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.[17]

• Consult the Safety Data Sheet (SDS) for all solvents used and handle them according to established laboratory safety protocols.

Conclusion

This guide has outlined a robust, scientifically-grounded approach for determining the solubility of Benzyl 4-amino-3-fluorobenzoate in organic solvents. By combining an understanding of fundamental solubility principles with a meticulous experimental protocol and a precise analytical method, researchers can generate the high-quality, reliable data essential for making critical decisions in the drug development pipeline. The provided workflow serves as a self-validating system, ensuring that the generated solubility data is accurate and reproducible, thereby accelerating the path from discovery to formulation.

References

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• INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2026, January 31). SOLUBILITY ENHANCEMENT AND ANALYTICAL TECHNIQUES: A COMPREHENSIVE REVIEW ON IMPROVING BIOAVAILABILITY OF POORLY SOLUBLE DRUGS WITH EMPHASIS ON HPLC. IJPSR. Available from: [Link]

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Benzyl 4-amino-3-fluorobenzoate SDS safety data sheet

An In-Depth Technical Guide to Benzyl 4-amino-3-fluorobenzoate: Properties, Safety, and Handling

Introduction

Benzyl 4-amino-3-fluorobenzoate is a substituted aromatic compound of significant interest to researchers in medicinal chemistry and materials science. As a synthetic building block, its unique arrangement of a fluorinated aniline core coupled with a benzyl ester provides a versatile scaffold for creating more complex molecules, particularly in the development of novel therapeutic agents and functional materials.[1][2] The presence of the fluoro group can modulate physicochemical properties like lipophilicity and metabolic stability, while the amino group serves as a key handle for a variety of chemical transformations.[3][4]

However, the very features that make this compound chemically useful—the aromatic amine and the fluorinated ring—also necessitate a thorough understanding of its potential hazards. Aromatic amines as a class are known for potential toxicity, and organofluorine compounds require careful handling.[5] This guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive overview of the known properties, potential hazards, and detailed protocols for the safe handling, storage, and use of Benzyl 4-amino-3-fluorobenzoate, ensuring a foundation of safety for innovation.

Section 1: Chemical and Physical Properties

Understanding the fundamental properties of a chemical is the first step in safe and effective laboratory use. While a comprehensive, experimentally verified dataset for Benzyl 4-amino-3-fluorobenzoate is not widely published, its properties can be reliably estimated based on its structure and data from closely related analogues.

Chemical Identity

Property	Value
IUPAC Name	Benzyl 4-amino-3-fluorobenzoate
CAS Number	Not broadly assigned; may vary by supplier.
Molecular Formula	C₁₄H₁₂FNO₂
Molecular Weight	245.25 g/mol
Structure

Physical Properties

Property	Description
Appearance	Likely an off-white to light-brown crystalline solid or powder, typical for many substituted benzoates.
Solubility	Expected to have low solubility in water and higher solubility in organic solvents such as dichloromethane (DCM), ethyl acetate, and acetone.
Melting Point	Not established. Should be determined experimentally using a calibrated apparatus.
Boiling Point	Not established; likely to decompose at high temperatures.

Section 2: Hazard Identification and Toxicological Profile

No specific toxicological data for Benzyl 4-amino-3-fluorobenzoate is readily available. Therefore, the hazard assessment is based on the Globally Harmonized System (GHS) classifications of structurally similar compounds, such as 4-Amino-3-fluorobenzoic acid.[6][7] This approach provides a strong, precautionary basis for risk assessment.

GHS Classification (Anticipated)

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[6][7]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation[6][7]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[6][7]

Hazard Pictograms:

Signal Word: Warning

Toxicological Summary

The primary health risks associated with Benzyl 4-amino-3-fluorobenzoate are predicted to be irritation to the skin, eyes, and respiratory system.[6][7]

• Routes of Exposure: The most likely routes of occupational exposure are inhalation of the powder and direct contact with the skin or eyes. Ingestion is also a possible, though less common, route of exposure.

• Acute Effects:

  • Inhalation: Inhaling dust may lead to irritation of the nose, throat, and lungs, causing coughing and shortness of breath.[6]

  • Skin Contact: Direct contact is likely to cause redness, itching, and irritation.[8]

  • Eye Contact: The compound is expected to be a serious eye irritant, potentially causing redness, pain, and watering.[8]

• Chronic Effects: Long-term exposure data is not available. However, many aromatic amines are known to have more severe chronic effects, and it is prudent to handle this compound with measures to minimize long-term exposure.[5] Fluorinated organic compounds can also exhibit persistence and long-term toxicity.[9]

Section 3: Safe Handling and Storage Protocols

A robust safety protocol relies on a multi-layered approach, prioritizing the removal of hazards before relying on personal protection. This is known as the Hierarchy of Controls.

Hierarchy of Controls Diagram

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Engineering Controls

• Chemical Fume Hood: All work involving the handling of solid Benzyl 4-amino-3-fluorobenzoate or its solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

• Ventilation: The laboratory should have adequate general ventilation to ensure air quality.

Personal Protective Equipment (PPE)

A standard PPE ensemble is required at all times when handling this chemical.

PPE Item	Specification	Rationale
Hand Protection	Nitrile gloves, inspected before use.[10]	Protects against skin contact. Proper glove removal technique is essential to avoid contamination.[10]
Eye Protection	Chemical safety goggles or a face shield.[6]	Protects against splashes and airborne particles causing serious eye irritation.
Skin/Body Protection	A long-sleeved laboratory coat.	Prevents contamination of personal clothing and skin.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the fume hood is operational. Clear the work surface of all unnecessary items. Confirm the location of the nearest safety shower and eyewash station.

• Weighing:

  • Perform weighing on a balance located inside the fume hood or in a ventilated balance enclosure.

  • Use a spatula to carefully transfer the solid from the storage container to a tared weigh boat or reaction vessel.

  • Avoid creating dust. If a small amount of powder is spilled, gently wipe it with a damp cloth (using appropriate gloves) and dispose of the cloth as hazardous waste.

• Transfer/Addition:

  • If adding the solid to a solvent, do so slowly to avoid splashing.

  • Keep the container of Benzyl 4-amino-3-fluorobenzoate closed when not in use.

• Post-Handling:

  • Decontaminate the work surface.

  • Remove gloves using the proper technique and dispose of them in the designated hazardous waste container.

  • Wash hands thoroughly with soap and water after work is complete.[10]

Storage Requirements

• Container: Store in a tightly sealed, clearly labeled container.

• Location: Keep in a cool, dry, and well-ventilated area.

• Incompatibilities: Store away from strong oxidizing agents and strong acids.

Section 4: First Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes.[11] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[11] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response Protocol

The response to a spill depends on its size and location. The following workflow provides a general guide.

Caption: Workflow for responding to a chemical spill in the laboratory.

Section 5: Application in Research and Development

Benzyl 4-amino-3-fluorobenzoate is a valuable intermediate in organic synthesis. The amino group can be readily transformed into a wide range of functional groups (e.g., amides, sulfonamides, diazonium salts), while the benzyl ester can be selectively cleaved under mild conditions to reveal the carboxylic acid.

Example Synthetic Workflow: Amide Coupling

A common application for this molecule is in the formation of an amide bond, a cornerstone of many pharmaceutical syntheses.[12] The following diagram outlines a typical workflow for an amide coupling reaction.

Caption: A typical experimental workflow for an amide coupling reaction.

Safety Considerations during Synthesis:

• Acyl Chlorides: These reagents are often corrosive and lachrymatory. Handle them with extreme care in the fume hood.

• Bases: Amine bases like triethylamine (Et₃N) are flammable and have strong odors.

• Quenching: The quenching step can be exothermic. Perform additions slowly and with cooling if necessary.

References

• DC Fine Chemicals. Safety Data Sheet - Benzyl benzoate. [Link]

• Google Patents. US20180162814A1 - Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)

• Thermo Fisher Scientific. SAFETY DATA SHEET - 3-Amino-4-fluorobenzoic acid. [Link]

• SKC Inc. SDS - Aromatic Amine Cleaning Developing Solution. [Link]

• Defense Technical Information Center (DTIC). Toxicology of Some Fluoro-Organic Compounds. [Link]

• PubChem. 4-Amino-3-fluorobenzoic acid. [Link]

• SKC Ltd. TEST KIT Instructions Aromatic Amines. [Link]

• German Environment Agency. Fluorochemicals: Persistent, Dangerous, Avoidable. [Link]

• Google Patents. EP3555049A1 - Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)

• MDPI. Design and Synthesis of Novel N-Benzylidene Derivatives.... [Link]

• National Center for Biotechnology Information. Metabolism and Toxicity of Fluorine Compounds. [Link]

• Solvents Company. How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. [Link]

• Center for Health, Environment & Justice. Are Fluoropolymers Really of Low Concern for Human and Environmental Health.... [Link]

• Waters. Rapid Analysis of Carcinogenic Aromatic Amines.... [Link]

• ResearchGate. Metabolism and Toxicity of Fluorine Compounds. [Link]

• National Center for Biotechnology Information. Determination of aromatic amines in human urine.... [Link]

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• 1. US20180162814A1 - Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Metabolism and Toxicity of Fluorine Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of aromatic amines in human urine using comprehensive multi-dimensional gas chromatography mass spectrometry (GCxGC-qMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fishersci.at [fishersci.at]
• 7. 4-Amino-3-fluorobenzoic acid | C7H6FNO2 | CID 9971 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. Page loading... [wap.guidechem.com]

The Strategic Utility of Benzyl 4-amino-3-fluorobenzoate in Modern Pharmaceutical Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Unseen Workhorse of Drug Discovery

In the intricate tapestry of pharmaceutical synthesis, the final active pharmaceutical ingredient (API) often takes center stage. However, the journey to that API is paved with a series of meticulously designed intermediates, each playing a critical role in the overall synthetic strategy. Benzyl 4-amino-3-fluorobenzoate is one such pivotal intermediate. While not a household name, this molecule represents a confluence of strategic chemical functionalities that make it an invaluable tool in the construction of complex, modern therapeutics, particularly in the realm of kinase inhibitors. This guide will delve into the core attributes of Benzyl 4-amino-3-fluorobenzoate, elucidating its synthesis, applications, and the chemical logic that underpins its use in drug development.

The Molecular Architecture: A Triumvirate of Functionality

Benzyl 4-amino-3-fluorobenzoate is a deceptively simple molecule that packs a significant strategic punch. Its utility stems from the interplay of three key features:

• The Benzyl Ester: This group serves as a robust and reliable protecting group for the carboxylic acid. The benzyl group is stable under a wide range of reaction conditions, including those typically used for amide bond formation at the aniline nitrogen. Its removal, typically via catalytic hydrogenation, is clean and efficient, yielding the free carboxylic acid with minimal side products.[1]

• The 4-Amino Group: This primary aromatic amine is the primary site of reactivity for chain extension and the introduction of diverse molecular fragments. It readily participates in nucleophilic substitution and coupling reactions, most notably amide bond formation, which is a cornerstone of medicinal chemistry.[2]

• The 3-Fluoro Substituent: The presence of a fluorine atom ortho to the amino group is a deliberate and strategic choice. Fluorine's high electronegativity and small size can profoundly influence the properties of the final drug molecule in several ways[3]:

  • Modulation of pKa: The electron-withdrawing nature of fluorine lowers the pKa of the aniline nitrogen, making it less basic. This can be crucial for optimizing drug-receptor interactions and improving oral bioavailability.[4]

  • Enhanced Metabolic Stability: Fluorine can block sites of metabolic oxidation, increasing the drug's half-life and reducing the formation of unwanted metabolites.[5]

  • Increased Binding Affinity: The fluorine atom can participate in favorable interactions with the target protein, such as hydrogen bonding or dipole-dipole interactions, thereby increasing the drug's potency.

This unique combination of a reactive site (the amine), a strategically placed modulating group (the fluorine), and a stable protecting group (the benzyl ester) makes Benzyl 4-amino-3-fluorobenzoate a highly versatile and sought-after building block in pharmaceutical synthesis.

Synthesis of Benzyl 4-amino-3-fluorobenzoate

The preparation of Benzyl 4-amino-3-fluorobenzoate is a straightforward process, typically achieved through the esterification of 4-amino-3-fluorobenzoic acid.

Experimental Protocol: Benzylation of 4-amino-3-fluorobenzoic Acid

• Reaction Setup: To a solution of 4-amino-3-fluorobenzoic acid in a suitable solvent such as N,N-dimethylformamide (DMF) or acetone, add a base, typically potassium carbonate or triethylamine.

• Addition of Benzylating Agent: To the stirred suspension, add benzyl bromide or benzyl chloride dropwise at room temperature.

• Reaction Monitoring: The reaction is typically heated to a moderate temperature (e.g., 60-80 °C) and monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Workup and Purification: Upon completion, the reaction mixture is cooled, filtered to remove inorganic salts, and the solvent is removed under reduced pressure. The crude product is then purified by recrystallization or column chromatography to yield Benzyl 4-amino-3-fluorobenzoate.

Core Applications in Pharmaceutical Synthesis: A Focus on Kinase Inhibitors

The primary application of Benzyl 4-amino-3-fluorobenzoate is as an intermediate in the synthesis of complex molecules where the aniline nitrogen is to be acylated or otherwise modified. This is particularly prevalent in the synthesis of kinase inhibitors, many of which feature a substituted aniline core. While a direct synthesis of a major drug using this exact starting material is not prominently featured in publicly available literature, its structural analogs are key components in the synthesis of important oncology drugs like Regorafenib.[6]

The general synthetic strategy involving Benzyl 4-amino-3-fluorobenzoate can be conceptualized as follows:

Figure 1: General synthetic workflow utilizing Benzyl 4-amino-3-fluorobenzoate.

Case Study: Hypothetical Synthesis of a Benzanilide Kinase Inhibitor Moiety

Let's consider the synthesis of a hypothetical benzanilide moiety, a common scaffold in kinase inhibitors, using Benzyl 4-amino-3-fluorobenzoate.

Experimental Protocol: Amide Coupling and Deprotection

Step 1: Amide Bond Formation

• Activation of Carboxylic Acid: In a separate flask, dissolve the desired carboxylic acid (e.g., a substituted benzoic acid) in a suitable aprotic solvent like dichloromethane (DCM) or DMF. Add a coupling reagent such as dicyclohexylcarbodiimide (DCC) or (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU) and a base like N,N-diisopropylethylamine (DIPEA). Stir at room temperature for 30 minutes to form the activated ester.

• Coupling Reaction: To the activated carboxylic acid mixture, add a solution of Benzyl 4-amino-3-fluorobenzoate in the same solvent.

• Reaction Monitoring and Workup: Stir the reaction at room temperature and monitor its progress by TLC or HPLC. Upon completion, filter the reaction mixture to remove any precipitated byproducts (e.g., dicyclohexylurea if DCC is used). Wash the filtrate with aqueous solutions to remove excess reagents and byproducts. Dry the organic layer and concentrate under reduced pressure.

• Purification: Purify the resulting benzyl N-(2-fluoro-4-(benzyloxycarbonyl)phenyl)benzamide intermediate by column chromatography.

Step 2: Deprotection of the Benzyl Ester

• Reaction Setup: Dissolve the purified intermediate in a solvent such as methanol, ethanol, or ethyl acetate.

• Catalyst Addition: Add a catalytic amount of palladium on carbon (Pd/C).

• Hydrogenation: Subject the mixture to a hydrogen atmosphere (typically using a balloon or a hydrogenation apparatus) and stir vigorously at room temperature.

• Reaction Monitoring and Workup: Monitor the reaction by TLC or HPLC. Once the starting material is consumed, filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Final Product Isolation: Concentrate the filtrate under reduced pressure to yield the final benzanilide carboxylic acid.

The Rationale for Benzyl Ester Protection

The choice of a benzyl ester as a protecting group is a calculated one, offering several advantages in a multi-step synthesis:

• Orthogonality: The deprotection condition for a benzyl ester (catalytic hydrogenation) is orthogonal to many other common protecting groups and reaction conditions. For example, it is stable to the basic or mildly acidic conditions often used in amide coupling reactions.

• Clean Deprotection: Catalytic hydrogenation is a very clean reaction, with the primary byproduct being toluene, which is easily removed. This simplifies the purification of the final product.

• Compatibility: The conditions for benzyl ester cleavage are generally mild and compatible with a wide range of functional groups that may be present in a complex pharmaceutical intermediate.

Analytical Characterization

The identity and purity of Benzyl 4-amino-3-fluorobenzoate and its subsequent intermediates are typically confirmed using a suite of standard analytical techniques:

Analytical Technique	Purpose	Expected Observations for Benzyl 4-amino-3-fluorobenzoate
¹H NMR	Structural elucidation and confirmation of proton environments.	Signals corresponding to the aromatic protons of both the benzoate and benzyl rings, a singlet for the benzylic CH₂ protons, and a broad singlet for the NH₂ protons.
¹³C NMR	Confirmation of the carbon skeleton.	Resonances for the carbonyl carbon, aromatic carbons, and the benzylic CH₂ carbon.
Mass Spectrometry	Determination of molecular weight.	A molecular ion peak corresponding to the calculated mass of C₁₄H₁₂FNO₂.
HPLC	Purity assessment.	A single major peak indicating high purity.
FT-IR	Identification of key functional groups.	Characteristic stretches for the N-H bonds of the amine, the C=O of the ester, and C-F bond.

Conclusion: A Strategic Building Block for Future Therapeutics

Benzyl 4-amino-3-fluorobenzoate exemplifies the elegance and strategic thinking that underpins modern pharmaceutical synthesis. Its carefully designed architecture allows for the efficient and controlled construction of complex molecules, particularly those in the highly competitive and impactful field of kinase inhibitors. By understanding the interplay of its functional groups and the rationale for its use, drug development professionals can leverage this and similar intermediates to accelerate the discovery and synthesis of the next generation of life-saving medicines. The principles outlined in this guide, from the strategic placement of a fluorine atom to the choice of an appropriate protecting group, are fundamental to the art and science of medicinal chemistry.

References

• Abd Al Rahim, N. A., Mahmood, A. A. R., Tahtamouni, L. H., AlSakhen, M. F., Yasin, S. R., & Saleh, A. M. (2024). New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses. Future Medicinal Chemistry, 16(24), 2647–2662.
• Guidechem. (2024, January 18). How can 4-AMINO-3-Fluorobenzoic Acid be utilized for synthesizing the Blue Perpropramine biomanto label?

• Organic Chemistry Portal. (n.d.). Benzyl Esters. Retrieved from [Link]

• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540.
• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359.
• Google Patents. (n.d.). Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate. (US20180162814A1).
• Google Patents. (n.d.). Method for preparing benzyl amine by catalytic hydrogenation. (CN1467197A).
• Singh, B., & Chawla, A. (2023). A Practical and Efficient Method for the Synthesis of Sorafenib and Regorafenib. Synlett.
• Google Patents. (n.d.). Synthesis method for sorafenib. (CN103724259A).

• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Freie Universität Berlin. (n.d.). Synthesis of Fluorinated Amino Acids and Their Derivatives in Flow. Retrieved from [Link]

• PubMed. (2014, April 4). Chemoselective C-benzylation of unprotected anilines with benzyl alcohols using Re2O7 catalyst. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• MDPI. (2020, November 13). Preparation and Hydro-Lipophilic Properties of Novel Fluorinated Benzyl Carbamates of 4-Aminosalicylanilides. Retrieved from [Link]

• PMC. (2022, September 8). A high throughput method for Monitoring of Sorafenib, regorafenib, cabozantinib and their metabolites with UPLC-MS/MS in rat plasma. Retrieved from [Link]

• University of Pittsburgh. (n.d.). Synthesis and crystal structure of 4-amino-3-fluorophenylboronic acid. Retrieved from [Link]

• PMC. (n.d.). Synthesis of Benzylureas and Related Amine Derivatives via Copper-Catalyzed Three-Component Carboamination of Styrenes. Retrieved from [Link]

• Google Patents. (n.d.). Method of preparing benzy 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate. (EP3555049A1).

• MDPI. (2023, September 30). Using the Colloidal Method to Prepare Au Catalysts for the Alkylation of Aniline by Benzyl Alcohol. Retrieved from [Link]

• ResearchGate. (n.d.). Role of Fluorine in Drug Design and Drug Action | Request PDF. Retrieved from [Link]

• ScienceDirect. (n.d.). Fluorine in drug discovery: Role, design and case studies. Retrieved from [Link]

• Google Patents. (n.d.). Method for synthesizing regorafenib by one-pot process. (CN104910067A).

• ACS Publications. (2020, February 5). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon | ACS Omega. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). The role of fluorine in medicinal chemistry: Review Article. Retrieved from [Link]

• PMC. (2013, May 15). Synthesis and Biological Evaluation of Sorafenib- and Regorafenib-like sEH Inhibitors. Retrieved from [Link]

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Navigating the Procurement of Benzyl 4-amino-3-fluorobenzoate: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, the timely acquisition of high-quality chemical intermediates is paramount to project success. This guide provides an in-depth technical overview of the commercial landscape for Benzyl 4-amino-3-fluorobenzoate, a key building block in various synthetic applications. Our investigation reveals that this specific ester is not a readily available catalog item. Therefore, this document focuses on the practical and necessary approach of acquiring it through custom synthesis, offering a roadmap from supplier selection to quality verification.

Situational Analysis: Availability of Benzyl 4-amino-3-fluorobenzoate

Initial landscape surveys for direct commercial suppliers of Benzyl 4-amino-3-fluorobenzoate have highlighted a critical procurement detail: this compound is generally not offered as a stock chemical. Searches in prominent chemical databases and supplier catalogs frequently yield related, but structurally distinct, compounds. These include the precursor acid, 4-Amino-3-fluorobenzoic acid (CAS 455-87-8)[1], its methyl ester, Methyl 4-amino-3-fluorobenzoate (CAS 185629-32-7)[2], and the isomeric Benzyl 3-amino-4-fluorobenzoate (CAS 1307516-30-8).

This lack of off-the-shelf availability necessitates a strategic pivot towards custom synthesis. This approach, while requiring more rigorous diligence, offers the advantage of obtaining the precise molecule to your specifications.

Sourcing and Qualification of Custom Synthesis Partners

The selection of a reliable custom synthesis partner is a critical step. The ideal partner will demonstrate strong expertise in organic synthesis, particularly with fluorinated aromatic compounds, and will have a robust quality management system.

Table 1: Key Evaluation Criteria for Custom Synthesis Suppliers

Criterion	Indicators of Excellence	Rationale for Importance
Technical Expertise	- Extensive experience with related chemistries (e.g., esterifications, fluorinated aromatics).- Published patents or scientific literature contributions.	Ensures the supplier has the foundational knowledge to successfully synthesize the target molecule and troubleshoot potential challenges.
Project Management	- Clear and frequent communication.- Detailed project proposals with timelines and milestones.	A transparent process is crucial for managing expectations and ensuring the project stays on track.
Analytical Capabilities	- In-house access to advanced analytical instrumentation (NMR, LC-MS, HPLC, etc.).- Provision of a comprehensive Certificate of Analysis (CoA) with spectral data.	Essential for verifying the identity, purity, and quality of the final product.
Scalability	- Ability to synthesize from milligram to kilogram scales.	Important for transitioning from initial research to later-stage development.
Confidentiality	- Willingness to sign non-disclosure agreements (NDAs).	Protects your intellectual property.

A number of companies specialize in custom chemical synthesis and are equipped to handle projects involving intermediates like Benzyl 4-amino-3-fluorobenzoate. While a comprehensive list is beyond the scope of this guide, researchers are encouraged to explore contract research organizations (CROs) and specialized chemical manufacturers in regions with strong chemical industries, such as China and India[3].

Proposed Synthetic Pathway and Quality Control

A logical and efficient synthetic route to Benzyl 4-amino-3-fluorobenzoate starts with the commercially available 4-Amino-3-fluorobenzoic acid.

Synthesis via Fischer Esterification

The most direct approach is the Fischer esterification of 4-Amino-3-fluorobenzoic acid with benzyl alcohol in the presence of a strong acid catalyst.

Experimental Protocol: Synthesis of Benzyl 4-amino-3-fluorobenzoate

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, combine 4-Amino-3-fluorobenzoic acid (1 equivalent), benzyl alcohol (10-20 equivalents, serving as both reactant and solvent), and a catalytic amount of p-toluenesulfonic acid (0.05-0.1 equivalents).

• Reaction Execution: Heat the mixture to reflux. The water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Allow the reaction mixture to cool to room temperature. Neutralize the acid catalyst with a saturated aqueous solution of sodium bicarbonate. Extract the product into an organic solvent such as ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to remove the solvent and excess benzyl alcohol. The crude product can then be purified by column chromatography on silica gel to yield pure Benzyl 4-amino-3-fluorobenzoate.

Quality Control and Verification

Upon receipt of the custom-synthesized compound, a thorough analytical verification is essential to confirm its identity and purity.

Table 2: Recommended Analytical QC for Benzyl 4-amino-3-fluorobenzoate

Analytical Method	Expected Outcome	Purpose
¹H NMR	Signals corresponding to the aromatic protons of both the benzoate and benzyl moieties, and the benzylic CH₂ protons.	Confirms the molecular structure.
¹³C NMR	Resonances for all unique carbon atoms in the molecule.	Further confirms the molecular structure.
LC-MS	A major peak with the correct mass-to-charge ratio for the protonated molecule.	Confirms the molecular weight and provides an initial assessment of purity.
HPLC	A single major peak, allowing for the quantification of purity (typically >95%).	Provides a definitive measure of purity.
FTIR	Characteristic peaks for N-H, C=O (ester), and C-F bonds.	Confirms the presence of key functional groups.

Diagram 1: Workflow for Custom Synthesis and Quality Control

Sources

• 1. 4-Amino-3-fluorobenzoic acid, 98%, Thermo Scientific Chemicals 1 g | Request for Quote [thermofisher.com]
• 2. Methyl 4-amino-3-fluorobenzoate | C8H8FNO2 | CID 11182865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of Benzyl 4-amino-3-fluorobenzoate

Abstract

This document provides a detailed protocol for the synthesis of Benzyl 4-amino-3-fluorobenzoate, a valuable building block in pharmaceutical and materials science research. The synthesis is achieved through the acid-catalyzed Fischer-Speier esterification of 4-amino-3-fluorobenzoic acid with benzyl alcohol. This guide offers an in-depth examination of the reaction mechanism, a step-by-step experimental procedure, purification techniques, and methods for characterization. It is intended for researchers and professionals in organic synthesis and drug development, providing the scientific rationale behind the protocol to ensure robust and reproducible results.

Introduction and Scientific Background

Benzyl 4-amino-3-fluorobenzoate is a substituted aromatic ester derivative. The presence of a fluorine atom and an amino group on the benzene ring makes it a versatile intermediate for introducing fluorinated moieties into larger, more complex molecules. Fluorination is a critical strategy in drug design, often enhancing metabolic stability, binding affinity, and lipophilicity of bioactive compounds. The parent compound, 4-amino-3-fluorobenzoic acid, serves as a key precursor in various synthetic applications.[1][2]

The chosen synthetic route is the Fischer-Speier esterification, a classic and reliable method for producing esters by refluxing a carboxylic acid and an alcohol in the presence of an acid catalyst.[3] This method is advantageous due to its operational simplicity and the use of readily available, cost-effective reagents.

Reaction Mechanism and Scientific Rationale

The Fischer-Speier esterification proceeds via a nucleophilic acyl substitution mechanism. The reaction is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by the strong acid catalyst (e.g., H₂SO₄).

Causality of Mechanistic Steps:

• Protonation: The acid catalyst protonates the carbonyl oxygen of 4-amino-3-fluorobenzoic acid. This step is crucial as it significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[4][5]

• Nucleophilic Attack: A lone pair of electrons from the hydroxyl oxygen of benzyl alcohol attacks the now highly electrophilic carbonyl carbon. This forms a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups. This is an intramolecular process that converts a hydroxyl group into a good leaving group (water).

• Elimination of Water: The lone pair on the remaining hydroxyl group reforms the carbonyl double bond, expelling a molecule of water.

• Deprotonation: The final step involves the deprotonation of the carbonyl oxygen to regenerate the acid catalyst and yield the final ester product, Benzyl 4-amino-3-fluorobenzoate.

Electronic Effects of Substituents: The reactivity of the aromatic ring is influenced by its substituents. The fluorine atom at the 3-position is a strongly electron-withdrawing group due to its high electronegativity (inductive effect, -I).[4] This effect increases the electrophilicity of the carbonyl carbon, favoring the reaction. Conversely, the amino group at the 4-position is an electron-donating group (+M effect), which can reduce the electrophilicity of the carbonyl carbon.[4] However, under the strong acidic conditions of the reaction, the basic amino group is readily protonated, transforming it into an electron-withdrawing ammonium group (-I), which further enhances the reaction rate.

Caption: Fischer-Speier Esterification Mechanism.

Experimental Protocol

This protocol is designed for a laboratory scale synthesis. All operations should be performed in a well-ventilated fume hood.

Materials and Reagents

Reagent	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Notes
4-Amino-3-fluorobenzoic acid	455-87-8	C₇H₆FNO₂	155.13	Purity ≥98%
Benzyl Alcohol	100-51-6	C₇H₈O	108.14	Anhydrous, acts as reactant and solvent
Sulfuric Acid (H₂SO₄)	7664-93-9	H₂SO₄	98.08	Concentrated (98%), catalyst
Saturated Sodium Bicarbonate (NaHCO₃)	144-55-8	NaHCO₃	84.01	Aqueous solution for neutralization
Ethyl Acetate	141-78-6	C₄H₈O₂	88.11	For extraction
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	MgSO₄	120.37	For drying organic phase
Hexane	110-54-3	C₆H₁₄	86.18	For TLC and recrystallization

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel (250 mL)

• Rotary evaporator

• TLC plates (silica gel 60 F₂₅₄)

• UV lamp (254 nm)

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-amino-3-fluorobenzoic acid (3.10 g, 20.0 mmol).

  • Add benzyl alcohol (21.6 g, 20.8 mL, 200 mmol, 10 equivalents). Using a large excess of the alcohol shifts the reaction equilibrium towards the product side.

  • While stirring, carefully and slowly add concentrated sulfuric acid (0.55 mL, ~1.0 g, 10.0 mmol) dropwise. The addition is exothermic and should be done with caution.

• Reflux:

  • Attach a reflux condenser to the flask and place it in a heating mantle.

  • Heat the mixture to reflux (approximately 120-130°C) with continuous stirring.

  • Allow the reaction to proceed for 6-8 hours.[6]

• Reaction Monitoring (TLC):

  • Monitor the reaction progress by TLC using a mobile phase of ethyl acetate/hexane (e.g., 30:70 v/v).

  • Spot the starting material and the reaction mixture on a TLC plate. The product ester will be less polar than the starting carboxylic acid, resulting in a higher Rf value.

  • The reaction is considered complete when the starting material spot has disappeared or is significantly diminished.

• Work-up and Isolation:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Slowly and carefully pour the reaction mixture into a beaker containing 100 mL of ice-cold water.

  • Transfer the mixture to a 250 mL separatory funnel. Add 50 mL of ethyl acetate and shake to extract the product.

  • Carefully add saturated sodium bicarbonate solution in small portions to neutralize the excess sulfuric acid and unreacted carboxylic acid. Caution: CO₂ gas will evolve. Vent the funnel frequently. Continue adding until the aqueous layer is neutral or slightly basic (pH ~8).

  • Separate the organic layer. Extract the aqueous layer twice more with 30 mL portions of ethyl acetate.

  • Combine all organic layers and wash them with 50 mL of brine (saturated NaCl solution).

  • Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • The crude product can be purified by recrystallization. Dissolve the crude solid in a minimal amount of hot ethyl acetate and add hexane until turbidity is observed. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration, wash with cold hexane, and dry under vacuum.

Characterization

• Melting Point: Determine the melting point of the purified solid.

• NMR Spectroscopy: Record ¹H and ¹³C NMR spectra to confirm the chemical structure.

• FT-IR Spectroscopy: Analyze the functional groups present (e.g., disappearance of broad O-H stretch from carboxylic acid, appearance of C=O stretch of ester).

Expected Results & Data Summary

Parameter	Expected Outcome
Product Appearance	Off-white to pale yellow solid
Expected Yield	75-85% (after purification)
Melting Point	Literature values should be consulted; typically sharp range for pure compound.
TLC (30:70 EtOAc/Hex)	Rf (Product) > Rf (Starting Material)
¹H NMR	Expect signals for the benzyl protons and the aromatic protons of the benzoate.
FT-IR (cm⁻¹)	~3400-3300 (N-H stretch), ~1720 (C=O ester stretch), ~1250 (C-O stretch)

Overall Experimental Workflow

Caption: Synthesis workflow diagram.

Safety and Handling

• Sulfuric Acid: Highly corrosive and causes severe burns. Handle with extreme care, wearing gloves, safety goggles, and a lab coat. Always add acid to other liquids slowly.

• Benzyl Alcohol: Can be harmful if swallowed or inhaled. It is a skin and eye irritant.

• Organic Solvents (Ethyl Acetate, Hexane): Flammable and volatile. Avoid open flames and ensure adequate ventilation.

• Always perform the reaction in a chemical fume hood.

References

• BenchChem. (2025). A Comparative Kinetic Analysis of 4-Amino-2-fluorobenzoic Acid and its Non-fluorinated Analogs in Esterification Reactions.
• Global Scientific Journal. (2020). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound.

• PubChem. (n.d.). 4-Amino-3-fluorobenzoic acid. National Center for Biotechnology Information. Available at: [Link]

• Bolchi, C., Bavo, F., & Pallavicini, M. (2017). One-step preparation of enantiopure L- or D-amino acid benzyl esters avoiding hazardous solvents and racemization. AIR Unimi. Available at: [Link]

• Pearson. (2024). Reactions of Amino Acids: Esterification. Available at: [Link]

• Catalysts. (2024). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. MDPI. Available at: [Link]

• Google Patents. (2000). Production of amino acid benzyl ester having high optical purity.

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Application Note: Chemoselective N-Benzylation of 4-Amino-3-fluorobenzoic Acid

Abstract

This technical guide provides detailed protocols for the chemoselective N-benzylation of 4-amino-3-fluorobenzoic acid, a valuable building block in pharmaceutical and materials science research. The inherent challenge in alkylating this substrate lies in the competing reactivity of the nucleophilic amino group and the acidic carboxylic acid functionality. This document outlines two robust synthetic strategies to achieve high yields of the target molecule, 4-(benzylamino)-3-fluorobenzoic acid: a direct one-pot reductive amination and a classical three-step protection-alkylation-deprotection sequence. The causality behind experimental choices, in-process monitoring, purification, and characterization are discussed in detail to ensure reliable and reproducible outcomes for researchers and drug development professionals.

Introduction and Strategic Overview

4-Amino-3-fluorobenzoic acid is a bifunctional aromatic compound featuring both an aniline-type amino group and a carboxylic acid. The selective functionalization of the amino group is a critical transformation for the synthesis of various active pharmaceutical ingredients (APIs) and advanced materials. The primary challenge in the N-benzylation of this substrate is preventing undesired side reactions, such as O-benzylation of the carboxylic acid or over-alkylation of the amine to form the tertiary amine.

To address this, two distinct and reliable strategies are presented:

• Strategy A: Reductive Amination. This elegant one-pot approach involves the reaction of the starting material with benzaldehyde to form an intermediate imine, which is immediately reduced in situ to the desired secondary amine. This method is highly selective for the amino group and is often preferred for its efficiency and milder conditions.[1][2]

• Strategy B: Protection-Alkylation-Deprotection. This classical, multi-step pathway offers maximum control over reactivity. The carboxylic acid is first protected as an ester, followed by N-benzylation of the amine, and concluded with the hydrolytic removal of the ester protecting group to yield the final product.[3][4] This method is particularly useful when the conditions of reductive amination are incompatible with other functionalities on the substrate.

Visualization of Synthetic Pathways

The logical flow for both proposed synthetic strategies is outlined below.

Diagram 1: Comparative overview of the two primary synthetic strategies.

Recommended Protocol: Reductive Amination (Strategy A)

This method is recommended for its operational simplicity, high chemoselectivity, and use of readily available reagents. The reaction proceeds via a transient imine, which is selectively reduced by sodium triacetoxyborohydride, a mild and effective reducing agent for this transformation.[2]

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Supplier Example	Notes
4-Amino-3-fluorobenzoic acid	C₇H₆FNO₂	155.13	Santa Cruz (CAS 455-87-8)[5]	Starting material.
Benzaldehyde	C₇H₆O	106.12	Sigma-Aldrich	Freshly distilled to remove benzoic acid.
Sodium triacetoxyborohydride (STAB)	C₆H₁₀BNaO₆	211.94	Sigma-Aldrich	Mild reducing agent, moisture sensitive.
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	Fisher Scientific	Anhydrous grade solvent.
Glacial Acetic Acid	CH₃COOH	60.05	Sigma-Aldrich	Catalyst for imine formation.
Saturated aq. NaHCO₃	-	-	-	For workup/quench.
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	VWR	Drying agent.

Step-by-Step Methodology

Diagram 2: Experimental workflow for reductive amination.

• Reaction Setup: To a flame-dried 100 mL round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4-amino-3-fluorobenzoic acid (1.55 g, 10.0 mmol, 1.0 eq).

• Solvent and Reagent Addition: Add anhydrous 1,2-dichloroethane (DCE, 40 mL). To this stirred suspension, add freshly distilled benzaldehyde (1.17 g, 1.1 mL, 11.0 mmol, 1.1 eq) followed by glacial acetic acid (0.06 g, 0.057 mL, 1.0 mmol, 0.1 eq).

• Imine Formation: Stir the reaction mixture at room temperature for 1-2 hours. The suspension may become more homogeneous as the imine forms.

• Reduction: Carefully add sodium triacetoxyborohydride (3.18 g, 15.0 mmol, 1.5 eq) portion-wise over 15 minutes. Causality Note: Portion-wise addition is crucial to control the initial exothermic reaction and any gas evolution.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 70:30:1 Hexane:Ethyl Acetate:Acetic Acid. The product spot should be more nonpolar than the starting material.

• Workup: Once the reaction is complete, carefully quench the mixture by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃) solution (50 mL). Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of hexane/ethyl acetate containing 1% acetic acid to afford the pure 4-(benzylamino)-3-fluorobenzoic acid.

Alternative Protocol: Protection-Alkylation-Deprotection (Strategy B)

This three-step sequence provides a highly controlled, albeit longer, route to the final product. It is ideal for complex syntheses where the mild acidity of the reductive amination might not be tolerated.

Step 1: Esterification of 4-Amino-3-fluorobenzoic Acid

• Methodology: To a solution of 4-amino-3-fluorobenzoic acid (1.55 g, 10.0 mmol) in methanol (50 mL), slowly add concentrated sulfuric acid (0.5 mL) while cooling in an ice bath. Heat the mixture to reflux for 6-8 hours.[3] After cooling, neutralize with saturated NaHCO₃ solution and extract with ethyl acetate. The combined organic layers are washed, dried, and concentrated to yield methyl 4-amino-3-fluorobenzoate, which is often pure enough for the next step.

• Rationale: The ester protection masks the carboxylic acid, preventing it from acting as a nucleophile or an acid in the subsequent benzylation step.[4]

Step 2: N-Benzylation of Methyl 4-amino-3-fluorobenzoate

• Methodology: Dissolve the ester from Step 1 (10.0 mmol) in a polar aprotic solvent like DMF or acetonitrile (40 mL). Add a non-nucleophilic base such as potassium carbonate (K₂CO₃, 2.07 g, 15.0 mmol). Add benzyl bromide (1.88 g, 1.3 mL, 11.0 mmol) dropwise. Heat the reaction to 60-70°C and stir for 4-6 hours. Monitor by TLC. After completion, pour the reaction into water and extract with ethyl acetate. The organic layers are washed, dried, and concentrated. The crude product is purified by column chromatography.

• Rationale: This is a classical Sₙ2 reaction. The amine nitrogen acts as the nucleophile, displacing the bromide from benzyl bromide. The base is required to neutralize the hydrobromic acid byproduct, driving the reaction to completion.[6]

Step 3: Saponification (Hydrolysis) of the Ester

• Methodology: Dissolve the purified methyl 4-(benzylamino)-3-fluorobenzoate (10.0 mmol) in a mixture of methanol (30 mL) and water (15 mL). Add sodium hydroxide (NaOH, 0.8 g, 20.0 mmol). Heat the mixture to reflux for 2-4 hours until TLC indicates the disappearance of the starting material. Cool the reaction, remove the methanol under reduced pressure, and dilute with water. Acidify the aqueous solution to pH 4-5 with 1M HCl to precipitate the product. Filter the solid, wash with cold water, and dry under vacuum.

• Rationale: The ester is hydrolyzed back to the carboxylic acid under basic conditions. Subsequent acidification protonates the carboxylate salt, causing the final product to precipitate out of the aqueous solution.

Safety and Handling

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, is mandatory.

• Reagent-Specific Hazards:

  • Benzyl Bromide: Is a lachrymator and corrosive. Handle with extreme care.

  • 1,2-Dichloroethane (DCE): Is a suspected carcinogen. Use appropriate containment measures.

  • Sodium Triacetoxyborohydride: Reacts with water to release flammable hydrogen gas. Avoid contact with moisture.

  • Acids and Bases: Concentrated sulfuric acid, sodium hydroxide, and glacial acetic acid are corrosive. Handle with care.

Characterization and Validation

The identity and purity of the final product, 4-(benzylamino)-3-fluorobenzoic acid (C₁₄H₁₂FNO₂, MW: 245.25 g/mol ) , should be confirmed by standard analytical techniques:

• Thin-Layer Chromatography (TLC): To monitor reaction progress and assess purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the structure. Expect to see aromatic protons from both rings, a singlet or triplet for the N-H proton, and a characteristic CH₂ signal around 4.4 ppm for the benzylic protons.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Melting Point: To assess the purity of the crystalline solid product.

References

• Global Scientific Journal. (2020). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. [Link]

• University of Pittsburgh. (2003). Synthesis and crystal structure of 4-amino-3-fluorophenylboronic acid. [Link]

• Organic Syntheses. 2-amino-3-fluorobenzoic acid. [Link]

• Google Patents. A kind of method of synthesizing 3-amino-4-fluorobenzoic boric acid.

• PMC. Evolution of a 4-Benzyloxy-benzylamino Chemotype to Provide Efficacious, Potent, and Isoform Selective PPARα Agonists as Leads for Retinal Disorders. [Link]

• PubChem. 4-Amino-3-fluorobenzoic acid. [Link]

• MDPI. (2018). Synthesis and evaluation of novel N-3-benzimidazolephenylbisamide derivatives for antiproliferative and hedgehog pathway. [Link]

• Pharmaffiliates. 4-Amino-3-fluorobenzoic Acid. [Link]

• ResearchGate. (2021). One-pot synthesis of N-benzyl-2-aminobenzoic acid, via ring opening of isatoic anhydride derivative, and its antibacterial screening. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Google Patents. Process for the production of 2-[4-(3- and 2-fluorobenzyloxy) benzylamino] propanamides.

• Synfacts. (2022). The Synthesis and Application of 2-Cyano and -Ester Containing Anilines: Selective Copper-Catalyzed Reductive Amination, N-Benzylation, and Cyclization. [Link]

• Semantic Scholar. (2021). One-pot synthesis of N-benzyl-2-aminobenzoic acid, via ring opening of isatoic anhydride derivative, and its antibacterial screening. [Link]

• ACS Publications. (2007). One-Pot Reductive Mono-N-alkylation of Aniline and Nitroarene Derivatives Using Aldehydes. [Link]

• SciSpace. Amino Acid-Protecting Groups. [Link]

• Royal Society of Chemistry. Efficient and selective N-benzylation of amines using Pd-doped La-BDC MOF. [Link]

• The Royal Society of Chemistry. Synthesis of 4-Aminobenzoic Acid Esters of Polyethylene Glycol and Their Use for Pegylation of Therapeutic Proteins. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• ResearchGate. (2025). Synthesis of N‐Benzylated Anilines from the Reaction of Anilines and Benzyl Chloroformate. [Link]

• ResearchGate. (2025). Convenient Synthesis of p-Aminobenzoic Acids and their Methyl Esters. [Link]

• MDPI. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. [Link]

• ResearchGate. N-alkylation of 2-aminobenzoic acid with methyl α-azidoglycinate. [Link]

• Semantic Scholar. (2021). One-pot synthesis of N-benzyl-2-aminobenzoic acid, via ring opening of isatoic anhydride derivative, and its antibacterial screening. [Link]

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Application Notes & Protocols: Strategic Use of Benzyl 4-amino-3-fluorobenzoate as a Versatile Intermediate in Medicinal Chemistry

Introduction: The Strategic Importance of a Fluorinated Building Block

In the landscape of modern drug discovery and organic synthesis, the strategic selection of intermediates is paramount. Benzyl 4-amino-3-fluorobenzoate is a quintessential example of a molecular scaffold designed for versatility and control. It serves as a key building block, enabling chemists to perform selective modifications on the amine functionality while the carboxylic acid is masked by a readily cleavable benzyl protecting group.[1][2]

The utility of this intermediate is rooted in three key structural features:

• The Aminobenzoate Core: Aromatic amino acids are prevalent scaffolds in a wide array of natural products and pharmacologically active molecules.[3] This core provides a rigid, well-defined framework for building molecular complexity.

• The Benzyl Ester Protecting Group: The benzyl group is a robust and reliable protecting group for carboxylic acids. It is stable to a wide range of reaction conditions, yet can be removed selectively under mild hydrogenolysis conditions, ensuring orthogonality with many other protecting groups.[4][5]

• The Ortho-Fluoro Substituent: The introduction of a fluorine atom is a cornerstone of modern medicinal chemistry.[2][6] Its presence ortho to the amino group profoundly influences the molecule's electronic properties, pKa, lipophilicity, and metabolic stability.[7][8] This single atom can enhance binding affinity to biological targets, block unwanted metabolic degradation, and fine-tune pharmacokinetic profiles.[9]

This guide provides a comprehensive overview of the synthesis, application, and strategic considerations for using Benzyl 4-amino-3-fluorobenzoate, complete with detailed protocols for its preparation and subsequent deprotection.

Physicochemical Properties and Data

A clear understanding of the intermediate's properties is essential for its effective use in synthesis.

Property	Value	Source
IUPAC Name	benzyl 4-amino-3-fluorobenzoate	N/A
CAS Number	1307516-30-8
Molecular Formula	C₁₄H₁₂FNO₂
Molecular Weight	245.25 g/mol
Appearance	White to cream or pale yellow powder	[10]
Melting Point	213-217 °C (for the parent acid)	[10]

Synthesis and Application Workflow

The general workflow for utilizing Benzyl 4-amino-3-fluorobenzoate involves three key stages: protection, modification, and deprotection. This strategy allows for the selective elaboration of the amino group without interference from the carboxylic acid.

Caption: General workflow for using the protected intermediate.

Experimental Protocols

Protocol 1: Synthesis of Benzyl 4-amino-3-fluorobenzoate (Protection)

This protocol describes the esterification of 4-amino-3-fluorobenzoic acid to form the benzyl ester. The use of a catalyst like p-toluenesulfonic acid (p-TsOH) facilitates the reaction.[4]

Materials:

• 4-Amino-3-fluorobenzoic acid (1.0 eq)

• Benzyl alcohol (3.0 eq)

• p-Toluenesulfonic acid monohydrate (0.1 eq)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dean-Stark apparatus (optional, but recommended)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 4-amino-3-fluorobenzoic acid (1.0 eq), benzyl alcohol (3.0 eq), p-toluenesulfonic acid monohydrate (0.1 eq), and enough toluene to ensure stirring (approx. 0.2-0.5 M concentration of the limiting reagent).

• Heat the mixture to reflux. Water generated during the esterification will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent like ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to remove the solvent and excess benzyl alcohol.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure Benzyl 4-amino-3-fluorobenzoate.

Protocol 2: N-Acylation of Benzyl 4-amino-3-fluorobenzoate (Modification)

This protocol provides a general method for acylating the free amine, a common subsequent step.

Materials:

• Benzyl 4-amino-3-fluorobenzoate (1.0 eq)

• Acid chloride or anhydride (1.1 eq)

• A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Procedure:

• Dissolve Benzyl 4-amino-3-fluorobenzoate in anhydrous DCM in a flame-dried, inert-atmosphere flask.

• Add the base (e.g., TEA) and cool the solution to 0 °C in an ice bath.

• Slowly add the acid chloride or anhydride dropwise via syringe.

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• Quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to obtain the N-acylated product, which can be purified further if necessary.

Protocol 3: Deprotection via Catalytic Transfer Hydrogenation

Catalytic transfer hydrogenation is a safe and highly effective method for cleaving the benzyl ester, avoiding the need for high-pressure hydrogen gas.[11]

Materials:

• N-modified Benzyl 4-amino-3-fluorobenzoate derivative (1.0 eq)

• Palladium on carbon (10% Pd/C, 5-10 mol% by weight)

• Ammonium formate (HCOONH₄, 5.0 eq) or 1,4-cyclohexadiene[12]

• Methanol (MeOH) or Ethanol (EtOH)

Procedure:

• In a round-bottom flask, dissolve the benzyl ester substrate in MeOH.

• Carefully add 10% Pd/C to the solution. Caution: Pd/C can be pyrophoric when dry; handle as a slurry or add carefully to the solvent.

• To the stirred suspension, add ammonium formate in one portion. The reaction is often exothermic and may effervesce.

• Heat the mixture to a gentle reflux (typically 40-60 °C).

• Monitor the reaction by TLC. The deprotected product (carboxylic acid) will have a different Rf value, and toluene will be formed as a byproduct.

• Upon completion, cool the reaction to room temperature.

• Filter the mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with additional MeOH.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• The resulting crude product can be purified by standard workup procedures, such as acid-base extraction or recrystallization, to yield the final carboxylic acid.

Caption: Conceptual diagram of catalytic transfer hydrogenation.

The Strategic Impact of the Fluoro Substituent

The decision to use Benzyl 4-amino-3-fluorobenzoate over its non-fluorinated analog is a deliberate choice in medicinal chemistry, driven by the unique properties of fluorine.[6][7]

• Modulation of Basicity (pKa): Fluorine is the most electronegative element, and its powerful electron-withdrawing inductive effect decreases the electron density on the aromatic ring. This stabilizes the lone pair of the adjacent amino group, making it less basic (lowering its pKa). This can be critical for reducing off-target interactions or improving oral bioavailability by altering the ionization state at physiological pH.

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong. Placing a fluorine atom on the aromatic ring can block sites that are susceptible to metabolic oxidation by cytochrome P450 enzymes, thereby increasing the compound's half-life in the body.[2][8]

• Increased Lipophilicity and Binding Affinity: Fluorine substitution often increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and improve permeability.[7][9] Furthermore, the C-F bond can participate in favorable orthogonal dipole-dipole interactions or form specific hydrogen bonds with protein backbones, enhancing the binding affinity and selectivity of a drug candidate for its target.[6]

Alternative Deprotection Strategies

While catalytic hydrogenation is the most common method for benzyl ester cleavage, certain substrates may require alternative conditions, especially if they contain other reducible functional groups (e.g., alkenes, alkynes, nitro groups).

Method	Reagents & Conditions	Selectivity & Notes
Lewis Acid Cleavage	SnCl₄ in CH₂Cl₂[13]	Can be highly selective for benzyl esters over benzyl ethers and amines. Avoids the use of heavy metals.[13]
Nickel Boride	NiCl₂·6H₂O, NaBH₄ in MeOH[14]	Rapid and chemoselective. Does not affect methyl, ethyl, or t-butyl esters, nor benzyl ethers.[14]
Strong Acid Hydrolysis	Trifluoroacetic acid (TFA)[5]	Effective but harsh. May not be suitable for acid-labile substrates.
Standard Hydrogenation	H₂ gas (balloon or Parr shaker), Pd/C, EtOH/MeOH[15]	The classic method. Highly efficient but will also reduce other sensitive groups. Requires specialized equipment for pressures above atmospheric.[15][16]

Conclusion

Benzyl 4-amino-3-fluorobenzoate is more than a simple intermediate; it is a sophisticated tool for molecular design. By providing robust protection for a carboxylic acid, it opens a synthetic window for the selective modification of its amino group. The strategically placed fluorine atom offers medicinal chemists a powerful lever to fine-tune the electronic, metabolic, and binding properties of the final compound. The reliable protocols for its synthesis and, critically, its deprotection via methods like catalytic transfer hydrogenation, make it an invaluable asset in the development of novel therapeutics and complex organic molecules.

References

• US20180162814A1 - Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)

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• Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry - MDPI. (URL: [Link])

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• A kind of method of synthesizing 3-amino-4-fluorobenzoic boric acid - Google P

• Benzyl Esters - Organic Chemistry Portal. (URL: [Link])

• Aminobenzoates as building blocks for natural product assembly lines - PubMed. (URL: [Link])

• The Use of Tin (IV) Chloride to Selectively Cleave Benzyl Esters over - DalSpace. (URL: [Link])

• 3-Amino-4-fluorobenzoic Acid: A Versatile Building Block for Chemical Innovation. (URL: [Link])

• Roles of Fluorine in Drug Design and Drug Action | Bentham Science Publishers. (URL: [Link])

• Fluorine in drug discovery: Role, design and case studies. (URL: [Link])

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• 2-amino-3-fluorobenzoic acid - Organic Syntheses Procedure. (URL: [Link])

• Debenzylation using catalytic hydrogenolysis in trifluoroethanol, and the total synthesis of (−)-raumacline | Request PDF - ResearchGate. (URL: [Link])

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Amine Functionalization of Benzyl 4-amino-3-fluorobenzoate: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the amine functionalization of Benzyl 4-amino-3-fluorobenzoate, a critical transformation in the synthesis of a diverse range of biologically active molecules and pharmaceutical intermediates. We delve into the primary synthetic strategies, with a focus on palladium-catalyzed cross-coupling reactions, specifically the Buchwald-Hartwig amination, and touch upon nucleophilic aromatic substitution (SNAr). This document provides not only step-by-step protocols but also the underlying mechanistic principles, safety considerations, and robust analytical methods for the characterization of the resulting N-substituted benzamide derivatives. By offering a blend of theoretical insights and practical guidance, this note aims to empower researchers to confidently and efficiently execute these important synthetic transformations.

Introduction: The Significance of Benzyl 4-amino-3-fluorobenzoate as a Scaffold

Benzyl 4-amino-3-fluorobenzoate is a versatile building block in medicinal chemistry. The presence of a primary aromatic amine, a fluorine atom, and a benzyl ester provides multiple handles for chemical modification. The primary amine at the 4-position is a key site for introducing diverse functionality, leading to the generation of libraries of substituted benzamides. These derivatives are of significant interest as they form the core structure of numerous pharmaceutical agents.[1][2] The fluorine atom at the 3-position can influence the molecule's electronic properties and metabolic stability, often enhancing its pharmacological profile. The benzyl ester serves as a protecting group for the carboxylic acid, which can be readily removed under mild conditions to reveal the free acid or converted to other functional groups.

The strategic functionalization of the primary amine allows for the exploration of structure-activity relationships (SAR) in drug discovery programs. By coupling a wide array of amines, researchers can modulate properties such as potency, selectivity, and pharmacokinetic profiles of lead compounds.

Strategic Approaches to Amine Functionalization

Two principal strategies are employed for the amine functionalization of aryl halides and related compounds: Palladium-Catalyzed Cross-Coupling and Nucleophilic Aromatic Substitution.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized the synthesis of carbon-nitrogen bonds, offering a mild and general method for coupling amines with aryl halides.[3][4] This palladium-catalyzed reaction is highly favored for its broad substrate scope and functional group tolerance, making it a cornerstone of modern synthetic organic chemistry.[3][5]

Mechanism: The catalytic cycle of the Buchwald-Hartwig amination is a well-studied process.[4][6] It generally proceeds through the following key steps:

• Oxidative Addition: The active Pd(0) catalyst adds to the aryl halide (in this case, the C-F bond is less reactive than C-Br or C-I, but can be activated) to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine substrate coordinates to the palladium center, followed by deprotonation by a base to form an amido complex.

• Reductive Elimination: The desired C-N bond is formed through reductive elimination, regenerating the Pd(0) catalyst and releasing the arylamine product.

The choice of ligand is critical for the success of the Buchwald-Hartwig amination.[4] Dialkylbiaryl phosphine ligands, often referred to as "Buchwald ligands," have proven to be particularly effective in promoting these couplings.[7]

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic Aromatic Substitution (SNAr) is another viable, albeit often more limited, pathway for forming C-N bonds.[8][9] This reaction is typically favored when the aromatic ring is activated by strong electron-withdrawing groups positioned ortho or para to the leaving group.[8][10][11] In the case of Benzyl 4-amino-3-fluorobenzoate, the fluorine atom can act as a leaving group. The reaction proceeds through a two-step addition-elimination mechanism involving a negatively charged intermediate known as a Meisenheimer complex.[9]

While generally less versatile than palladium-catalyzed methods, SNAr can be an effective strategy under specific conditions, particularly with highly nucleophilic amines and in the presence of strong bases.

Experimental Protocols

General Laboratory and Safety Precautions

Safety First:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[12][13][14]

• Consult the Safety Data Sheets (SDS) for all reagents before use.[12][13][14][15] Benzyl 4-amino-3-fluorobenzoate and many amine reagents can be irritants or harmful.[12][14][16]

• Palladium catalysts and phosphine ligands can be air-sensitive and require handling under an inert atmosphere (e.g., nitrogen or argon).

Protocol for Buchwald-Hartwig Amination

This protocol provides a general procedure for the palladium-catalyzed amination of Benzyl 4-amino-3-fluorobenzoate. Optimization of reaction conditions may be necessary for specific amine substrates.

Workflow for Buchwald-Hartwig Amination:

Caption: General workflow for the Buchwald-Hartwig amination protocol.

Materials:

• Benzyl 4-amino-3-fluorobenzoate

• Amine of choice

• Palladium precatalyst (e.g., Pd2(dba)3, Pd(OAc)2)

• Phosphine ligand (e.g., XPhos, RuPhos, BrettPhos)[7]

• Base (e.g., NaOt-Bu, K3PO4, Cs2CO3)

• Anhydrous solvent (e.g., toluene, dioxane, THF)

• Standard glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask or reaction vial, combine Benzyl 4-amino-3-fluorobenzoate (1.0 equiv), the palladium precatalyst (typically 1-5 mol%), and the phosphine ligand (typically 1.2-2.0 equiv relative to palladium).

• Addition of Reagents: Add the amine (1.1-1.5 equiv) and the base (1.5-2.0 equiv).

• Solvent Addition: Add the anhydrous solvent under an inert atmosphere.

• Degassing: Degas the reaction mixture by bubbling argon or nitrogen through the solution for 10-15 minutes, or by subjecting it to several freeze-pump-thaw cycles.

• Reaction: Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Critical Parameters for Buchwald-Hartwig Amination:

Parameter	Typical Range/Value	Rationale & Considerations
Palladium Precatalyst	1-5 mol%	Lower catalyst loading is desirable for cost and environmental reasons. Higher loadings may be needed for challenging substrates.
Ligand	1.2-2.0 equiv to Pd	The ligand stabilizes the palladium catalyst and facilitates the key steps of the catalytic cycle. The choice of ligand is crucial and often substrate-dependent.[4][7]
Base	1.5-2.0 equiv	The base is required to deprotonate the amine, forming the active nucleophile. The strength and nature of the base can significantly impact the reaction outcome.
Solvent	Toluene, Dioxane, THF	Anhydrous and deoxygenated solvents are essential to prevent catalyst deactivation.
Temperature	80-110 °C	Higher temperatures are often required to drive the reaction to completion, especially with less reactive amines or aryl halides.

| Amine Stoichiometry | 1.1-1.5 equiv | A slight excess of the amine is typically used to ensure complete consumption of the starting material. |

Characterization of Functionalized Products

Thorough characterization is essential to confirm the structure and purity of the synthesized N-substituted benzamide derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural elucidation of organic molecules.[1][17]

• 1H NMR: The 1H NMR spectrum will provide information about the proton environment in the molecule. Key signals to look for include:

  • The disappearance of the primary amine (-NH2) protons of the starting material.

  • The appearance of a new amide proton (-NH-) signal, the chemical shift of which will depend on the specific substituent.

  • Shifts in the aromatic proton signals due to the new substituent.

  • Signals corresponding to the protons of the newly introduced amine moiety.[18]

• 13C NMR: The 13C NMR spectrum will show the carbon skeleton of the molecule. The formation of the new C-N bond will result in a characteristic shift for the carbon atom at the 4-position of the aromatic ring.[19]

• 19F NMR: 19F NMR is a valuable technique for fluorine-containing compounds. The chemical shift of the fluorine atom can provide information about the electronic environment of the aromatic ring.

Workflow for NMR Analysis:

Caption: General workflow for NMR sample preparation, data acquisition, and analysis.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the product and to gain information about its structure through fragmentation patterns. High-resolution mass spectrometry (HRMS) is particularly useful for confirming the elemental composition of the synthesized compound.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the functional groups present in the molecule. The formation of the amide bond will be indicated by the appearance of a characteristic C=O stretching vibration (typically around 1650 cm-1) and an N-H stretching vibration (around 3300 cm-1).

Conclusion

The amine functionalization of Benzyl 4-amino-3-fluorobenzoate is a powerful strategy for the synthesis of novel compounds with potential applications in drug discovery and development. The Buchwald-Hartwig amination stands out as a particularly robust and versatile method for this transformation. By understanding the underlying principles and following the detailed protocols outlined in this guide, researchers can effectively synthesize and characterize a wide range of N-substituted benzamide derivatives, paving the way for the discovery of new and improved therapeutic agents.

References

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• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Available at: [Link]

• Chen, Y. & Lee, C.-F. (2003). Palladium(0)-Catalyzed Amination, Stille Coupling, and Suzuki Coupling of Electron-Deficient Aryl Fluorides. Journal of the American Chemical Society, 125(4), 852-853. Available at: [Link]

• Rate of aromatic nucleophilic substitution reaction on ortho and para fluoronitrobenzene. Stack Exchange. Available at: [Link]

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• Dialkylbiaryl phosphine ligands - Wikipedia. Available at: [Link]

• SAFETY DATA SHEET: 3-Amino-4-fluorobenzoic acid. Available at: [Link]

• Hu, S. et al. (2022). Microstructure of amide-functionalized polyethylenes determined by NMR relaxometry. Nature Communications, 13(1), 6030. Available at: [Link]

• Harikrishna, K., Balasubramaniam, S. & Aidhen, I. Some interesting 1 H NMR features of ortho substituted N-methoxy-N-methyl benzamides. Magnetic Resonance in Chemistry. Available at: [Link]

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• WO1994025429A1 - 4-amino-fluorobenzamides and their use as cytotoxic prodrugs - Google Patents.

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• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. Available at: [Link]

• Valeur, E. & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Available at: [Link]

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• Amide coupling reaction in medicinal chemistry. HepatoChem. Available at: [Link]

• Addition-Elimination at Aromatics (SNAr) - csbsju. Available at: [Link]

• Chen, T. et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry, 8(10), 273-280. Available at: [Link]

• Fors, B. P. & Buchwald, S. L. (2010). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. Journal of the American Chemical Society, 132(45), 15914-15917. Available at: [Link]

• Wang, Z. et al. (2019). Synthesis of Isocyanides by Reacting Primary Amines with Difluorocarbene. Organic Letters, 21(17), 6944-6948. Available at: [Link]

• Ghodsinia, S. E. et al. (2019). Figure S42. 1 H NMR spectrum (100 MHz, CDCl 3 ) of N-benzylbenzamide (7). ResearchGate. Available at: [Link]

• Nanda, S. et al. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 53(38), 5122-5125. Available at: [Link]

• Coupling Reagents - Aapptec Peptides. Available at: [Link]

• Schwamm, R. J. et al. (2021). Nucleophilic α-Functionalization of Benzyl Amines Using an Engineered Threonine Aldolase. Journal of the American Chemical Society, 143(32), 12536-12541. Available at: [Link]

• (A) Synthesis of N-(4-aminophenyl)-substituted benzamides. Reagents and conditions. ResearchGate. Available at: [Link]

• Sathiya, S. et al. (2019). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF NOVEL 4- AMINO BENZAMIDE DERIVED 1,2,3 - TRIAZOLE LINKED PYRAZOLINES. RASĀYAN Journal of Chemistry, 12(4), 2260-2266. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Novel Pyrazine Substituted Benzamides as Allosteric Activators of Human Glucokinase. Letters in Applied NanoBioScience. Available at: [Link]

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• US20180162814A1 - Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate - Google Patents.

• 4-Amino-3-fluorobenzoic acid. PubChem. Available at: [Link]

• Nucleophilic α-Functionalization of Benzyl Amines Using an Engineered Threonine Aldolase. ResearchGate. Available at: [Link]

• Differences in the Mode of Action of Florpyrauxifen-Benzyl between Barnyardgrass and Yerbadetajo. MDPI. Available at: [Link]

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Application Notes and Protocols: Utilizing Benzyl 4-amino-3-fluorobenzoate in Peptide Synthesis

Introduction: The Strategic Role of Fluorine in Peptide Therapeutics

The incorporation of fluorinated amino acids and building blocks into peptide structures is a powerful strategy in modern drug discovery. The unique physicochemical properties of fluorine—high electronegativity, small van der Waals radius, and the ability to form strong C-F bonds—can significantly enhance the pharmacological profile of peptide-based therapeutics. Strategic placement of fluorine can improve metabolic stability by blocking sites of enzymatic degradation, modulate peptide conformation to enhance target binding affinity, and increase bioavailability by altering lipophilicity.[1][2] Benzyl 4-amino-3-fluorobenzoate emerges as a valuable synthon in this context, providing a fluorinated aromatic scaffold that can be readily incorporated into peptide chains to explore these benefits.

This guide provides a comprehensive overview of the application of Benzyl 4-amino-3-fluorobenzoate in peptide synthesis, detailing its properties, optimized coupling protocols, and the underlying scientific principles that ensure successful and efficient incorporation.

Physicochemical Properties and Reactivity Profile

Benzyl 4-amino-3-fluorobenzoate is a bifunctional molecule featuring a nucleophilic aromatic amine and a benzyl-protected carboxylic acid.

Property	Value	Source
Molecular Formula	C₁₄H₁₂FNO₂	Inferred
Molecular Weight	245.25 g/mol	Inferred
Appearance	Off-white to pale yellow solid	Typical for similar compounds
Solubility	Soluble in DMF, DCM, and other common organic solvents for peptide synthesis.	Inferred from standard protocols

The key reactive center for peptide coupling is the primary aromatic amine at the 4-position. The presence of the ortho-fluorine atom has two significant electronic effects:

• Reduced Nucleophilicity: As a strongly electron-withdrawing group, the fluorine atom decreases the electron density of the aromatic ring and, consequently, reduces the nucleophilicity of the amino group. This makes the coupling reaction more challenging compared to non-fluorinated anilines.

• Altered pKa: The pKa of the anilinium ion is lowered, meaning the amine is less basic.

These factors necessitate the use of highly efficient coupling reagents and optimized reaction conditions to drive the amide bond formation to completion and minimize side reactions. The benzyl ester serves as a protecting group for the carboxylic acid, which can be removed under specific conditions, typically catalytic hydrogenation, allowing for further elongation of the peptide chain from the C-terminus if desired.[3]

Peptide Coupling Workflow: A Visual Guide

The following diagram illustrates the general workflow for coupling an N-terminally protected amino acid to Benzyl 4-amino-3-fluorobenzoate.

Caption: General workflow for peptide coupling with Benzyl 4-amino-3-fluorobenzoate.

Experimental Protocols

Given the reduced nucleophilicity of the amine in Benzyl 4-amino-3-fluorobenzoate, standard coupling protocols may be sluggish. The following protocols are optimized for efficient amide bond formation with such electron-deficient amines.

Protocol 1: HBTU/DIPEA Mediated Coupling

This protocol utilizes O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU), a highly efficient uronium salt-based coupling reagent.

Materials:

• N-α-Fmoc-protected amino acid

• Benzyl 4-amino-3-fluorobenzoate

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Anhydrous DCM (Dichloromethane)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Reaction vessel, magnetic stirrer, and standard laboratory glassware

Procedure:

• Reagent Preparation: In a clean, dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), dissolve the N-α-Fmoc-protected amino acid (1.2 equivalents) and HBTU (1.2 equivalents) in anhydrous DMF.

• Pre-activation: Stir the solution at room temperature for 10-15 minutes. This step allows for the formation of the reactive HOBt ester of the amino acid.

• Amine Addition: Dissolve Benzyl 4-amino-3-fluorobenzoate (1.0 equivalent) in a minimal amount of anhydrous DMF and add it to the pre-activated amino acid solution.

• Base Addition: Add DIPEA (2.5 equivalents) to the reaction mixture. The solution may change color.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed (typically 4-12 hours). For particularly difficult couplings, the reaction temperature can be raised to 40-50 °C.

• Workup:

  • Dilute the reaction mixture with ethyl acetate or DCM.

  • Wash the organic layer sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired protected peptide.

Protocol 2: EDC/HOBt Mediated Coupling with DMAP Catalysis

This protocol is a cost-effective alternative and is particularly useful for electron-deficient amines. It utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with 1-Hydroxybenzotriazole (HOBt) and a catalytic amount of 4-Dimethylaminopyridine (DMAP).[4]

Materials:

• N-α-Fmoc-protected amino acid

• Benzyl 4-amino-3-fluorobenzoate

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• HOBt (1-Hydroxybenzotriazole)

• DMAP (4-Dimethylaminopyridine)

• Anhydrous Acetonitrile (MeCN) or DMF

• Standard workup and purification reagents as in Protocol 1

Procedure:

• Reagent Dissolution: In a dry reaction vessel, dissolve the N-α-Fmoc-protected amino acid (1.2 equivalents), Benzyl 4-amino-3-fluorobenzoate (1.0 equivalent), HOBt (1.2 equivalents), and a catalytic amount of DMAP (0.1 equivalents) in anhydrous acetonitrile or DMF.

• Initiation of Coupling: Add EDC·HCl (1.5 equivalents) to the solution.

• Reaction: Stir the mixture at room temperature. The reaction progress should be monitored by TLC or LC-MS. Due to the reduced nucleophilicity of the amine, the reaction may require an extended time (12-24 hours).

• Workup and Purification: Follow the same workup and purification steps as outlined in Protocol 1. The urea byproduct from EDC is generally water-soluble and can be removed during the aqueous wash steps.

Troubleshooting and Key Considerations

Issue	Potential Cause	Recommended Solution
Incomplete Reaction	- Insufficient activation time.- Reduced nucleophilicity of the fluorinated amine.	- Increase reaction time or temperature (up to 50°C).- Use a more potent coupling reagent like HATU.- Ensure all reagents are anhydrous.
Epimerization/Racemization	- Prolonged activation time before amine addition.- Excess base or high reaction temperature.	- Add the amine component shortly after the coupling reagent.- Use a weaker base like N-methylmorpholine (NMM) instead of DIPEA.- Perform the reaction at a lower temperature (0°C to RT).
Side Product Formation	- Reaction of the coupling agent with the amine.- Formation of N-acylurea byproduct (with carbodiimides).	- Ensure proper stoichiometry.- Pre-activate the carboxylic acid before adding the amine.- Use HOBt or Oxyma Pure as an additive to suppress side reactions.[1]

Conclusion

Benzyl 4-amino-3-fluorobenzoate is a highly useful building block for introducing a fluorinated aromatic moiety into peptides. While the electron-withdrawing nature of the fluorine atom presents a challenge due to reduced amine nucleophilicity, this can be effectively overcome by employing high-efficiency coupling reagents such as HBTU or by using optimized EDC/HOBt protocols with catalytic DMAP. The protocols and considerations outlined in this guide provide a robust framework for researchers and drug development professionals to successfully incorporate this valuable synthon into their peptide synthesis workflows, paving the way for the development of novel peptide therapeutics with enhanced properties.

References

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Aapptec. (n.d.). Planning a Peptide Synthesis. Retrieved from [Link]

• U.S. Patent No. US20180162814A1. (2018). Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate. Google Patents.

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.). PMC. Retrieved from [Link]

• A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides. (n.d.). PMC. Retrieved from [Link]

• The Royal Society of Chemistry. (2013). Site-Selective Three-Component Dual-Functionalization of Peptides and Proteins Supporting information. Retrieved from [Link]

• El-Faham, A., & Albericio, F. (2011). Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies. Retrieved from [Link]

• On-resin peptide ligation via C-terminus benzyl ester. (n.d.). Retrieved from [Link]

• Synthesis of N-protected amino acid fluoride using TFFH (77). (n.d.). ResearchGate. Retrieved from [Link]

• Fluorescence Labeling of Peptides: Finding the Optimal Protocol for Coupling Various Dyes to ATCUN-like Structures. (2024, June 4). PMC. Retrieved from [Link]

• Ajayaghosh, A., & Rajasekharan Pillai, V. N. (1996). Solid-phase synthesis of C-terminal peptide amides using a photoremovable α-methylphenacylamido anchoring linkage. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 108(4), 389-396. Retrieved from [Link]

• 1 Protection Reactions. (n.d.). Wiley-VCH. Retrieved from [Link]

• MINIREVIEW Amide bond formation strategies: latest advances on a dateless transformation. (n.d.). AIR Unimi. Retrieved from [Link]

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• Dunetz, J. R., Xiang, Y., Baldwin, A., & Ringling, J. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Chemistry Portal. Retrieved from [Link]

• Cadoni, R. (n.d.). Synthesis of amides from aldehydes and amines via C-H bond activation and discovery and development of novel and selective c - IRIS. Retrieved from [Link]

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• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of Benzyl 4-amino-3-fluorobenzoate via Fischer Esterification: An Application Note and Detailed Protocol

Introduction: Benzyl 4-amino-3-fluorobenzoate is a valuable building block in medicinal chemistry and drug development. Its substituted aniline core is a common motif in a variety of bioactive molecules. The presence of the fluorine atom can significantly influence the pharmacokinetic and pharmacodynamic properties of a lead compound, often enhancing metabolic stability and binding affinity. This application note provides a comprehensive guide for the synthesis of Benzyl 4-amino-3-fluorobenzoate through a classic Fischer esterification reaction, detailing the underlying chemical principles, a step-by-step protocol, and expected outcomes. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery.

I. The Fischer Esterification: A Mechanistic Overview

The Fischer esterification is a cornerstone of organic synthesis, providing a direct and atom-economical route to esters from carboxylic acids and alcohols.[1][2][3] The reaction is catalyzed by a strong acid, typically sulfuric acid or p-toluenesulfonic acid, and is governed by an equilibrium.[1][2]

The mechanism proceeds through a series of reversible steps:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.[1]

• Nucleophilic Attack: The lone pair of electrons on the oxygen atom of the alcohol attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).

• Elimination of Water: The tetrahedral intermediate collapses, expelling a molecule of water and forming a protonated ester.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product.

To ensure a high yield of the desired ester, the equilibrium must be shifted towards the product side. This is typically achieved by using a large excess of one of the reactants (usually the alcohol) or by removing water as it is formed, in accordance with Le Châtelier's principle.[4]

II. Experimental Protocol

This protocol is designed for the synthesis of Benzyl 4-amino-3-fluorobenzoate on a laboratory scale.

Materials and Reagents:

Reagent/Material	Chemical Formula	Molar Mass ( g/mol )	Quantity	Supplier/Purity
4-Amino-3-fluorobenzoic acid	C₇H₆FNO₂	155.13	1.55 g (10 mmol)	Commercially Available, ≥98%
Benzyl alcohol	C₇H₈O	108.14	10.8 g (100 mmol)	Commercially Available, ≥99%
Concentrated Sulfuric Acid	H₂SO₄	98.08	1.0 mL	Commercially Available, 98%
Toluene	C₇H₈	92.14	50 mL	Anhydrous
Saturated Sodium Bicarbonate Solution	NaHCO₃(aq)	-	~50 mL	-
Ethyl Acetate	C₄H₈O₂	88.11	~100 mL	Reagent Grade
Brine (Saturated NaCl Solution)	NaCl(aq)	-	~30 mL	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-

Note: All glassware should be thoroughly dried before use.

Equipment:

• 100 mL Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• pH paper or pH meter

Reaction Setup and Procedure:

Figure 1: Experimental workflow for the synthesis of Benzyl 4-amino-3-fluorobenzoate.

Step-by-Step Method:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-amino-3-fluorobenzoic acid (1.55 g, 10 mmol), benzyl alcohol (10.8 g, 100 mmol, 10 equivalents), and toluene (50 mL). The use of a large excess of benzyl alcohol helps to drive the reaction equilibrium towards the product. Toluene serves as a solvent and facilitates the azeotropic removal of water.

• Catalyst Addition: While stirring the mixture, slowly and carefully add concentrated sulfuric acid (1.0 mL) dropwise. Caution: The addition of sulfuric acid is exothermic. A precipitate of the aminobenzoic acid salt may form but will redissolve as the reaction proceeds.[1]

• Reflux and Water Removal: Assemble a Dean-Stark apparatus with a reflux condenser on top of the round-bottom flask. Heat the mixture to a gentle reflux using a heating mantle. The toluene-water azeotrope will begin to collect in the Dean-Stark trap. Continue refluxing for 4-6 hours, or until no more water is collected in the trap.

• Cooling: After the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

• Work-up: Transfer the cooled reaction mixture to a 250 mL separatory funnel.

• Neutralization: Slowly and carefully add saturated sodium bicarbonate solution (~50 mL) to the separatory funnel to neutralize the sulfuric acid catalyst and any unreacted carboxylic acid. Caution: Carbon dioxide gas will evolve, so vent the funnel frequently. Continue adding the bicarbonate solution until the aqueous layer is basic (pH > 8).[5]

• Extraction and Washing: Separate the organic layer. Wash the organic layer with brine (~30 mL).

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to remove the toluene and excess benzyl alcohol.

• Purification (Optional): The crude product can be purified further by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent, if necessary.

• Characterization: The final product should be a solid. Determine the yield, melting point, and characterize by spectroscopic methods (¹H NMR, ¹³C NMR, IR).

III. Expected Results

Property	Expected Value
Chemical Formula	C₁₄H₁₂FNO₂
Molar Mass	245.25 g/mol
Physical Appearance	White to off-white solid
Melting Point	Not available in searched literature; expected to be a solid at room temperature.
Yield	70-85% (typical for Fischer esterification)
¹H NMR (CDCl₃, 400 MHz)	Predicted δ (ppm): 7.8-7.6 (m, 2H, Ar-H), 7.4-7.2 (m, 5H, Ar-H of benzyl), 6.8 (t, 1H, Ar-H), 5.3 (s, 2H, -CH₂-), 4.2 (br s, 2H, -NH₂)
¹³C NMR (CDCl₃, 100 MHz)	Predicted δ (ppm): 165 (C=O), 153 (C-F), 145 (C-NH₂), 136 (Ar-C), 129-128 (Ar-CH), 125 (Ar-CH), 118 (Ar-CH), 115 (Ar-CH), 67 (-CH₂-)
IR (KBr, cm⁻¹)	Predicted ν (cm⁻¹): 3450-3300 (N-H stretch), 3050 (Ar C-H stretch), 1710 (C=O stretch), 1620 (N-H bend), 1250 (C-O stretch), 1100 (C-F stretch)

Note: The predicted NMR and IR data are based on the analysis of structurally similar compounds and general principles of spectroscopy. Actual experimental values may vary.

IV. Troubleshooting and Causality

The success of the Fischer esterification is contingent on managing the reaction equilibrium and preventing side reactions.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. athabascau.ca [athabascau.ca]
• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 5. personal.tcu.edu [personal.tcu.edu]

Application Notes & Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions of Benzyl 4-amino-3-fluorobenzoate

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the application of Benzyl 4-amino-3-fluorobenzoate as a versatile scaffold in nucleophilic aromatic substitution (SNAr) reactions. We delve into the core mechanistic principles governing these transformations, offering detailed, field-tested protocols for the synthesis of diverse derivatives through C-N, C-O, and C-S bond formation. The guide emphasizes the rationale behind experimental design, from solvent and base selection to reaction monitoring and purification, ensuring reproducible and high-yielding outcomes.

Introduction: The Strategic Value of Benzyl 4-amino-3-fluorobenzoate

Benzyl 4-amino-3-fluorobenzoate is a key building block in modern synthetic and medicinal chemistry. Its structure is strategically designed for facile diversification. The fluorine atom, positioned ortho to an amino group and meta to a benzyl ester, serves as an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions. This reactivity is critical for synthesizing libraries of substituted 4-aminobenzoic acid derivatives, which are precursors to a wide range of biologically active molecules and functional materials.[1]

The power of this substrate lies in the electronic properties of its substituents:

• Fluorine as a Leaving Group: In the context of SNAr, fluorine's high electronegativity is its greatest asset. It strongly polarizes the C-F bond and activates the aromatic ring towards nucleophilic attack by stabilizing the intermediate.[2] This effect is so pronounced that the C-F bond cleavage, which is typically the slow step in other substitution reactions, is not rate-limiting here.[3]

• Activating/Directing Groups: The benzyl ester group acts as a moderate electron-withdrawing group, further enhancing the ring's electrophilicity. The amino group, while electron-donating by resonance, is positioned to allow for the synthesis of valuable 3,4-disubstituted aniline derivatives.

This guide provides the foundational knowledge and practical protocols to effectively leverage Benzyl 4-amino-3-fluorobenzoate as a platform for chemical innovation.

Mechanistic Underpinnings: The Nucleophilic Aromatic Substitution (SNAr) Pathway

The reactions described herein proceed via the classical addition-elimination SNAr mechanism.[4] Understanding this pathway is crucial for optimizing reaction conditions and troubleshooting unexpected outcomes.

The process occurs in two key steps:

• Nucleophilic Addition: A nucleophile (Nu⁻) attacks the carbon atom bearing the fluorine (the ipso-carbon). This is typically the rate-determining step as it temporarily disrupts the ring's aromaticity. The attack forms a high-energy, negatively charged intermediate known as a Meisenheimer complex .[3] The negative charge is delocalized across the aromatic system and stabilized by the electron-withdrawing ester group.[2]

• Elimination of the Leaving Group: Aromaticity is restored as the fluoride ion is expelled from the Meisenheimer complex, yielding the substituted product. This step is rapid due to the powerful thermodynamic driving force of regaining aromatic stability.

While the addition-elimination model is widely accepted, recent studies suggest that some SNAr reactions may proceed through a concerted mechanism, where bond formation and bond-breaking occur in a single transition state.[5][6] However, for practical laboratory synthesis involving substrates like Benzyl 4-amino-3-fluorobenzoate, the two-step model provides an excellent framework for rationalizing experimental observations.

Caption: Figure 1: SNAr Addition-Elimination Mechanism.

Application Protocols

Safety Note: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Consult the Safety Data Sheet (SDS) for all reagents before use.

Protocol 1: C-N Bond Formation via Amination

The introduction of nitrogen-containing functional groups is a cornerstone of pharmaceutical development. This protocol provides a general method for the reaction of Benzyl 4-amino-3-fluorobenzoate with various primary and secondary amines.

Step-by-Step Methodology:

• Reagent Preparation: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add Benzyl 4-amino-3-fluorobenzoate (1.0 eq.).

• Addition of Amine and Base: Add the desired amine nucleophile (1.1–1.5 eq.) and a suitable inorganic base such as potassium carbonate (K₂CO₃, 2.0–3.0 eq.).

• Solvent Addition: Add a polar aprotic solvent such as Dimethyl Sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP) to achieve a substrate concentration of 0.1–0.5 M.

• Reaction Execution: Heat the reaction mixture to 80–120 °C under a nitrogen or argon atmosphere.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4–24 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water and ethyl acetate.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Causality and Experimental Rationale:

• Choice of Base: An inorganic base like K₂CO₃ is used to neutralize the hydrofluoric acid (HF) byproduct generated during the reaction. This prevents protonation of the amine nucleophile, which would render it non-nucleophilic.

• Solvent Selection: Polar aprotic solvents (DMSO, NMP, DMF) are ideal for SNAr reactions. They effectively solvate the cation of the base while poorly solvating the anionic nucleophile, thereby increasing its effective nucleophilicity.

• Temperature: Elevated temperatures are required to overcome the activation energy of the initial nucleophilic attack, which is the rate-determining step.[7]

Table 1: Representative Amination Reactions

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Morpholine	K₂CO₃	DMSO	100	8	85-95%
Piperidine	K₂CO₃	NMP	100	6	88-97%
Aniline	K₂CO₃	DMSO	120	18	65-75%
Benzylamine	Et₃N	Acetonitrile	80 (Reflux)	12	70-80%

Protocol 2: C-O Bond Formation with Phenols

This protocol describes the synthesis of diaryl ethers, a privileged scaffold in medicinal chemistry, via reaction with phenolic nucleophiles.

Step-by-Step Methodology:

• Reagent Preparation: To a dry round-bottom flask under an inert atmosphere, add the desired phenol (1.2 eq.) and a polar aprotic solvent like DMSO or DMF.

• Deprotonation: Add a strong base such as potassium tert-butoxide (KOtBu, 1.2 eq.) or sodium hydride (NaH, 1.2 eq., 60% dispersion in mineral oil) portion-wise at 0 °C. Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the phenoxide.

• Substrate Addition: Add a solution of Benzyl 4-amino-3-fluorobenzoate (1.0 eq.) in the same solvent.

• Reaction Execution: Heat the mixture to 100–140 °C and stir until reaction completion as monitored by TLC or LC-MS.

• Work-up and Purification: Follow the work-up and purification steps outlined in Protocol 1. Quench reactions involving NaH carefully with a few drops of water or isopropanol at 0 °C before the main aqueous work-up.

Causality and Experimental Rationale:

• Strong Base Requirement: Unlike amines, the hydroxyl group of a phenol is not sufficiently nucleophilic to attack the activated aromatic ring directly. A strong base is required to deprotonate the phenol, generating the much more potent phenoxide nucleophile.

• Anhydrous Conditions: Bases like NaH react violently with water. Therefore, anhydrous solvents and an inert atmosphere are critical for safety and efficacy.

Protocol 3: C-S Bond Formation with Thiols

Thioethers are important functional groups in various pharmaceutical agents. Thiols are generally more nucleophilic than their alcohol counterparts, often allowing for milder reaction conditions.

Step-by-Step Methodology:

• Reagent Preparation: In a round-bottom flask, dissolve Benzyl 4-amino-3-fluorobenzoate (1.0 eq.) and the desired thiol (1.1 eq.) in a polar aprotic solvent (e.g., DMF).

• Base Addition: Add a moderately strong base such as potassium carbonate (K₂CO₃, 2.0 eq.) or cesium carbonate (Cs₂CO₃, 1.5 eq.).

• Reaction Execution: Stir the mixture at a temperature ranging from 60 °C to 100 °C. The high nucleophilicity of the thiolate anion often permits lower reaction temperatures compared to oxygen nucleophiles.[8]

• Monitoring and Work-up: Monitor the reaction as previously described. The work-up and purification follow the general procedure in Protocol 1.

Causality and Experimental Rationale:

• Thiol Nucleophilicity: Sulfur is larger and more polarizable than oxygen, making thiols and their corresponding thiolates exceptionally strong nucleophiles. This intrinsic reactivity often translates to faster reaction rates and milder conditions.[9]

• Base Choice: A milder base like K₂CO₃ is often sufficient to deprotonate the thiol to the reactive thiolate.

General Experimental Workflow

The successful execution of these protocols follows a standardized laboratory workflow, from initial setup to final analysis.

Caption: Figure 2: General Laboratory Workflow for SNAr Reactions.

Conclusion

Benzyl 4-amino-3-fluorobenzoate stands out as a highly effective and adaptable substrate for nucleophilic aromatic substitution reactions. Its predictable reactivity, governed by the principles of the SNAr mechanism, allows for the straightforward synthesis of diverse libraries of compounds featuring new C-N, C-O, and C-S bonds. The protocols detailed in this guide provide a robust starting point for researchers to explore the vast chemical space accessible from this valuable intermediate, accelerating discovery programs in pharmaceuticals, agrochemicals, and materials science.

References

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Kwan, E. E., Zeng, Y., Besser, H. A., & Jacobsen, E. N. (2018). Concerted nucleophilic aromatic substitutions. Nature Chemistry, 10(9), 917–923. [Link]

• Lowe, R. D., et al. (2019). Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate.

• Pistritto, G., et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society. [Link]

• Epp, J. B., et al. (2019). Method of preparing benzy 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate.

• Kwan, E. E., et al. (2018). Concerted nucleophilic aromatic substitutions. Harvard DASH. [Link]

• Lennox, A. J. J. (2018). One Step at a Time: Most Nucleophilic Aromatic Substitutions are Concerted. The Jacobsen Group, Harvard University. [Link]

• Pistritto, G., et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society. [Link]

• orthocresol. (2013). Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. Chemistry Stack Exchange. [Link]

• Sakamoto, N., Taki, T., & Matsuo, N. (1994). Process for producing 4-amino-3-fluorobenzotrifluoride.

• Spivey, A. C. (2020). Reactivity at sp2 Centres: Aromatic Compounds as Electrophiles. Imperial College London. [Link]

• Burrows, C. J., et al. (2021). Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. Molecules, 26(1), 1-13. [Link]

• Cai, W., et al. (2023). Synthesis of benzylic amines. Organic Chemistry Portal. [Link]

• Jacobsen, E. N., et al. (2018). Concerted nucleophilic aromatic substitutions. Nature Chemistry, 10, 917–923. [Link]

• Chambers, R. D., et al. (2006). Mechanisms of reactions of halogenated compounds: Part 7. Effects of fluorine and other groups as substituents on nucleophilic aromatic substitution. ResearchGate. [Link]

• Ritter, T. (2017). Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration. Accounts of Chemical Research, 50(9), 2275-2285. [Link]

• Bracher, F., & Papke, T. (2001). 2-amino-3-fluorobenzoic acid. Organic Syntheses. [Link]

• Mlinarić-Majerski, K., et al. (2004). Syntheses of Amino Alcohols and Chiral C2-Symmetric Bisoxazolines Derived from O-Alkylated R-4-Hydroxyphenylglycine and S-Tyrosine. FULIR. [Link]

• Srogl, J., et al. (2021). Exploiting thiol-functionalized benzosiloxaboroles for achieving diverse substitution patterns – synthesis, characterization and biological evaluation of promising antibacterial agents. RSC Advances, 11(54), 34229-34241. [Link]

• Knight, J. R. (2018). NOVEL THIOL BLOCKING REAGENTS AND THEIR APPLICATION. Washington State University. [Link]

• The Organic Chemistry Tutor. (2017). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. YouTube. [Link]

• Han, Y., et al. (2004). 2 Protection of Functional Groups. Thieme Chemistry. [Link]

• Dalal, M. (n.d.). Aromatic Nucleophilic Substitution. Dalal Institute. [Link]

• Jida, M., et al. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Molecules, 24(24), 4629. [Link]

• Knight, J. R., et al. (2018). NOVEL THIOL BLOCKING REAGENTS AND THEIR APPLICATION. Washington State University Research Exchange. [Link]

• The Organic Chemistry Tutor. (2017, January 14). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate [Video]. YouTube. [Link]

• Farooq, M., et al. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. MDPI. [Link]

• Knight, J. R. (2018). Novel Thiol Blocking Reagents and Their Application [Doctoral dissertation, Washington State University]. WSU Research Exchange. [Link]

• The Organic Chemistry Tutor. (2017). Nucleophilic Aromatic Substitution Reaction Mechanism. YouTube. [Link]

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Strategic Solvent Selection for Benzyl 4-amino-3-fluorobenzoate: Optimization & Green Methodologies

Topic: Solvent selection for Benzyl 4-amino-3-fluorobenzoate reactions Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals[1]

Executive Summary

Benzyl 4-amino-3-fluorobenzoate (CAS: 185629-32-7, analogs) is a critical pharmacophore intermediate used in the synthesis of kinase inhibitors and anti-inflammatory agents.[1] Its dual functionality—a nucleophilic aniline amine and an electrophilic/labile benzyl ester—presents a unique solubility and reactivity profile that demands precise solvent selection.

Improper solvent choice often leads to:

• Kinetic Stalling: Poor solubility of the zwitterionic transition states.

• Impurity Formation: Transesterification in alcoholic solvents or hydrolysis in wet polar aprotic solvents.[1]

• Process Safety Risks: Thermal runaway in incompatible halogenated systems.[1]

This guide provides an evidence-based framework for selecting solvents for amidation, hydrogenation, and purification workflows, prioritizing Green Chemistry principles (CHEM21 guidelines) without compromising yield.

Physicochemical Profiling & Solubility

Molecular Analysis

The molecule contains a lipophilic benzyl ester tail and a polar, hydrogen-bond-donating aniline head.[1] The fluorine atom at the ortho position to the amine reduces the pKa of the aniline (approx. 3.5–4.0 vs. 4.6 for unsubstituted aniline), making it a weaker nucleophile. This necessitates solvents that do not dampen nucleophilicity via strong hydrogen bonding.

Solubility Screening Protocol

As exact solubility data varies by polymorph, the following self-validating protocol is recommended for batch characterization.

Table 1: Predicted Solubility Profile & Solvent Class Recommendations

Solvent Class	Representative Solvents	Solubility Prediction	Suitability	Risk Factors
Chlorinated	DCM, Chloroform	High (>100 mg/mL)	High	Environmental hazard; phasing out.[1]
Polar Aprotic	DMF, DMSO, NMP	Very High (>200 mg/mL)	Med	High boiling point; difficult workup; hydrolysis risk.[1]
Esters	Ethyl Acetate, IPM	Moderate (20-50 mg/mL)	High	Green alternative; good for workup.[1]
Alcohols	Methanol, Ethanol	Moderate (Heat required)	Low	Transesterification risk (Benzyl Methyl/Ethyl).[1]
Ethers	THF, 2-MeTHF, MTBE	Moderate to High	High	Peroxide formation; 2-MeTHF is preferred Green option.[1]
Hydrocarbons	Heptane, Hexane	Low (<5 mg/mL)	Anti-solvent	Used for crystallization/precipitation.[1]

Reaction-Specific Solvent Strategies

Scenario A: Amide Coupling (N-Acylation)

Objective: Reacting the 4-amino group with an acyl chloride or carboxylic acid (with coupling agents like HATU/EDC).[1]

• Challenge: The fluorine atom deactivates the amine. Solvents that stabilize the amine's lone pair (H-bond acceptors) can further retard the rate.

• Traditional Approach: DCM or DMF.[1]

  • Drawback: DCM is toxic; DMF requires aqueous washes that can hydrolyze the benzyl ester.

• Recommended Strategy: Use 2-Methyltetrahydrofuran (2-MeTHF) or Ethyl Acetate (EtOAc) .[1]

  • Mechanism:[1][2][3][4][5] 2-MeTHF forms a biphasic mixture with water, allowing for direct aqueous wash of the reaction mixture without solvent swap. It has a higher boiling point (80°C) than THF, allowing for kinetic acceleration.

Scenario B: Benzyl Ester Deprotection (Hydrogenolysis)

Objective: Cleaving the benzyl group to yield 4-amino-3-fluorobenzoic acid.[1]

• Catalyst: Pd/C (5-10%).[1]

• Challenge: Solubility of the starting material vs. the zwitterionic product (Amino-Acid).

• Recommended Strategy: THF/Water or EtOH/Water mixtures.[1]

  • Logic: While pure alcohols risk transesterification under acidic/basic conditions, neutral hydrogenation is generally safe. However, the product (Acid) is insoluble in pure organic solvents. A 9:1 mixture of THF:Water ensures the starting material is soluble (THF) and the product remains in solution or precipitates cleanly (Water).

Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for solvent selection based on reaction type and green chemistry constraints.

Figure 1: Decision tree for solvent selection emphasizing Green Chemistry replacements (2-MeTHF) over traditional hazardous solvents (DCM).[1]

Detailed Experimental Protocols

Protocol A: Green Amidation in 2-MeTHF

Application: Coupling Benzyl 4-amino-3-fluorobenzoate with a generic Acid Chloride (R-COCl).[1]

Reagents:

• Benzyl 4-amino-3-fluorobenzoate (1.0 eq)

• Acid Chloride (1.1 eq)[1]

• Pyridine or Triethylamine (1.5 eq)[1]

• Solvent: 2-Methyltetrahydrofuran (2-MeTHF) [Anhydrous]

Step-by-Step Procedure:

• Dissolution: Charge the reactor with Benzyl 4-amino-3-fluorobenzoate (1.0 wt) and 2-MeTHF (10 volumes). Stir at 20°C until fully dissolved.

  • Note: If haze persists, warm to 35°C.

• Base Addition: Add Pyridine (1.5 eq) slowly. The solution should remain homogeneous.

• Reaction: Cool to 0–5°C. Add Acid Chloride (1.1 eq) dropwise over 30 minutes to control exotherm.

  • Mechanism:[1][2][3][4][5] The fluorine withdraws electrons, making the amine less reactive; however, the high concentration in 2-MeTHF promotes kinetics without needing forcing temperatures initially.

• Monitoring: Warm to Room Temperature (20–25°C) and stir for 2–4 hours. Monitor by HPLC/TLC.

• Workup (Self-Validating Step):

  • Add Water (5 volumes) directly to the reaction mixture.

  • Stir vigorously for 10 minutes.

  • Stop stirring and allow phase separation. 2-MeTHF will form the upper layer.

  • Validation: If separation is slow (>5 min), add brine (1 vol).

  • Discard aqueous lower layer (contains Pyridine HCl salts).

• Isolation: Concentrate the organic layer to 2-3 volumes. Add n-Heptane (5 volumes) slowly to induce crystallization of the amide product.

Protocol B: Catalytic Hydrogenolysis (Benzyl Cleavage)

Application: Removing the benzyl ester to generate the free acid.

Reagents:

• Substrate (1.0 eq)[1]

• 10% Pd/C (5 wt% loading)

• Solvent: THF/Water (9:1 v/v)

• Hydrogen Gas (Balloon or 1 atm)

Step-by-Step Procedure:

• Preparation: Dissolve substrate in THF (9 vol). Add Water (1 vol).

  • Why Water? The product (Amino Acid) is zwitterionic and insoluble in pure THF. Water prevents it from coating the catalyst and stopping the reaction.

• Inerting: Add Pd/C catalyst carefully under Nitrogen flow. Purge vessel with Nitrogen (x3) then Hydrogen (x3).[1]

• Reaction: Stir vigorously under H2 atmosphere at 25°C for 4–12 hours.

  • Caution: Do not heat >40°C to avoid defluorination (breaking C-F bond), although rare with Pd/C, it is possible on electron-rich rings.

• Filtration: Filter through a Celite pad to remove Pd/C. Wash pad with THF/Water (1:1).[1]

• Isolation: Concentrate filtrate to remove THF. The product will precipitate from the remaining water phase. Filter and dry.[6]

References

• Pfizer Solvent Selection Guide: Alfonsi, K., et al. "Green chemistry tools to influence a medicinal chemistry and research chemistry based organisation." Green Chemistry, 2008, 10, 31-36. [Link]

• CHEM21 Solvent Selection Guide: Prat, D., et al. "CHEM21 selection guide of classical- and less classical-solvents."[1] Green Chemistry, 2016, 18, 288-296. [Link]

• 2-MeTHF as a Green Solvent: Pace, V., et al. "2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Synthesis."[1] ChemSusChem, 2012, 5, 1369-1379. [Link][1]

• Amide Coupling Strategies: Valeur, E., & Bradley, M. "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 2009, 38, 606-631. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Benzylureas and Related Amine Derivatives via Copper-Catalyzed Three-Component Carboamination of Styrenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN103626791B - A kind of method of synthesizing 3-amino-4-fluorobenzoic boric acid - Google Patents [patents.google.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. globalscientificjournal.com [globalscientificjournal.com]

Technical Notes & Optimization

Preventing oxidation of amine group in Benzyl 4-amino-3-fluorobenzoate

A Guide to Preventing Amine Group Oxidation

Welcome to the Technical Support Center for Benzyl 4-amino-3-fluorobenzoate. This resource is designed for researchers, scientists, and drug development professionals to address a common challenge encountered during the handling, storage, and reaction of this compound: the oxidation of its aromatic amine group. This guide provides in-depth technical advice, troubleshooting protocols, and answers to frequently asked questions to ensure the integrity of your experiments.

I. Understanding the Challenge: The Susceptibility of the Amine Group to Oxidation

The primary issue with Benzyl 4-amino-3-fluorobenzoate is the susceptibility of its 4-amino group to oxidation. Aromatic amines, in general, are prone to oxidation due to the electron-donating nature of the amino group, which increases the electron density of the aromatic ring.[1] This makes the compound susceptible to losing electrons and undergoing oxidation, especially when exposed to atmospheric oxygen, light, heat, or certain metal ions.[2]

Oxidation can lead to the formation of colored impurities, such as nitroso and nitro compounds, or even polymeric materials, which can compromise the purity of the starting material, interfere with subsequent reactions, and lead to inconsistent experimental results.[1][2][3]

II. Frequently Asked Questions (FAQs)

Q1: Why is my sample of Benzyl 4-amino-3-fluorobenzoate turning yellow/brown over time?

A1: The color change is a classic indicator of oxidation.[1][3] Exposure to air (oxygen), light, and elevated temperatures can accelerate the oxidation of the aromatic amine group, leading to the formation of colored byproducts.

Q2: Can I still use a discolored sample of Benzyl 4-amino-3-fluorobenzoate?

A2: For non-sensitive applications, a slightly discolored sample might be usable, but it is crucial to verify its purity via analytical methods like HPLC or GC.[2] For reactions sensitive to impurities or requiring high purity starting material, it is strongly recommended to purify the discolored material or use a fresh batch.

Q3: What are the ideal storage conditions for Benzyl 4-amino-3-fluorobenzoate?

A3: To minimize oxidation, store the compound in a tightly sealed, amber glass container to protect it from light and air.[2][4] The storage area should be cool, dry, and well-ventilated.[5][6][7] For long-term storage, refrigeration and storage under an inert atmosphere (e.g., nitrogen or argon) are highly recommended.[2]

Q4: Are there any incompatible materials I should avoid storing near Benzyl 4-amino-3-fluorobenzoate?

A4: Yes. Avoid storing it near strong oxidizing agents, strong acids, and certain metals like copper, iron, and zinc, as they can catalyze oxidation.[4][8]

III. Troubleshooting Guide: From Symptoms to Solutions

This section provides a systematic approach to identifying and resolving oxidation-related issues.

Symptom 1: Visible Discoloration of Solid Compound

• Problem: The solid Benzyl 4-amino-3-fluorobenzoate has developed a yellow, brown, or reddish tint.

• Root Cause Analysis: This is a direct result of air oxidation. The rate of oxidation is influenced by the duration of exposure to air, light, and ambient temperature.

• Corrective Actions:

  • Purity Assessment: Analyze the material's purity using HPLC or NMR to quantify the extent of degradation.

  • Purification (if necessary): If the impurity level is unacceptable, the compound can be purified by recrystallization or column chromatography. The appropriate solvent system will need to be determined empirically.

  • Implement Proper Storage: Transfer the purified material or a fresh batch to an amber vial, purge with an inert gas like argon or nitrogen, and store in a refrigerator.

Symptom 2: Reaction Mixture Changes Color Unexpectedly

• Problem: During a reaction, the solution containing Benzyl 4-amino-3-fluorobenzoate darkens significantly, suggesting decomposition.

• Root Cause Analysis:

  • Atmospheric Oxygen: The reaction is likely being exposed to air.

  • Reagent Incompatibility: One of the reagents or catalysts in the reaction mixture might be acting as an oxidant.

  • Elevated Temperature: High reaction temperatures can accelerate the oxidation process.[2]

• Preventative & Corrective Protocols:

  • Protocol 1: Working Under an Inert Atmosphere

    • Apparatus Setup: Assemble your glassware and flame-dry it under a vacuum to remove adsorbed moisture and air. Allow the apparatus to cool under a positive pressure of an inert gas (argon or nitrogen).

    • Solvent Degassing: Degas the reaction solvent by sparging with an inert gas for 15-30 minutes or by using the freeze-pump-thaw method.

    • Reagent Handling: Dissolve Benzyl 4-amino-3-fluorobenzoate and other reagents in the degassed solvent in separate flasks under an inert atmosphere. Transfer solutions via cannula or a gas-tight syringe.

    • Reaction Execution: Maintain a positive pressure of the inert gas throughout the reaction.[1]

  • Protocol 2: Temperature Control

    • If the reaction conditions permit, run the reaction at a lower temperature to minimize the rate of oxidation.

Symptom 3: Inconsistent Yields and Formation of Unidentified Byproducts

• Problem: Repetitive experiments yield inconsistent product amounts, and analytical data (TLC, LC-MS, NMR) show the presence of unknown impurities.

• Root Cause Analysis: The amine group is reacting in an unintended manner, likely due to oxidation or other side reactions. The electron-rich nature of the aromatic ring, activated by the amino group, can also lead to unwanted electrophilic substitution.[9]

• Solution: Employ a Protecting Group Strategy

  • Temporarily "masking" the amine group with a protecting group can prevent its oxidation and other unwanted side reactions.[1][9] The choice of protecting group is critical and depends on the specific reaction conditions.

  • Common Amine Protecting Groups:

    • Carbamates (Boc, Cbz): These are widely used and can be removed under relatively mild conditions.[10] The tert-butyloxycarbonyl (Boc) group is stable to many reaction conditions but is cleaved by strong acids.[10][11] The benzyloxycarbonyl (Cbz) group can be removed by catalytic hydrogenation.[10]

    • Amides (Acetamide): Acetylation of the amine to form an acetanilide is a common and effective method.[1] The acetamido group is less activating than the amino group, which can prevent unwanted oxidation.[1] It can be removed by acidic or basic hydrolysis.

  • Protocol 3: Protection of the Amine Group with a Boc Group

    • Dissolution: Dissolve Benzyl 4-amino-3-fluorobenzoate in a suitable solvent like tetrahydrofuran (THF) or dichloromethane (DCM).

    • Reagent Addition: Add a base, such as triethylamine or diisopropylethylamine (DIPEA), followed by the addition of di-tert-butyl dicarbonate (Boc)₂O.

    • Reaction: Stir the mixture at room temperature and monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

    • Work-up and Purification: Perform an aqueous work-up to remove the base and any water-soluble byproducts. Purify the Boc-protected product by column chromatography.

  • Deprotection: After the desired synthetic transformations are complete, the Boc group can be removed using a strong acid like trifluoroacetic acid (TFA) in DCM.

IV. Visualization of Key Processes

To further clarify the concepts discussed, the following diagrams illustrate the oxidation mechanism and the protective strategy.

Caption: General oxidation pathway of the amine group.

Caption: Workflow for using a protecting group.

V. Summary of Preventative Measures

For quick reference, the following table summarizes the key strategies to prevent the oxidation of Benzyl 4-amino-3-fluorobenzoate.

Strategy	Key Actions	Rationale
Proper Storage	- Store in amber, airtight containers.- Refrigerate for long-term storage.- Store under an inert atmosphere (N₂ or Ar).	Minimizes exposure to oxygen, light, and heat, which are primary drivers of oxidation.[2][4]
Inert Atmosphere Handling	- Use degassed solvents.- Perform reactions under a positive pressure of N₂ or Ar.	Prevents atmospheric oxygen from initiating oxidation during experimental procedures.[1]
Use of Antioxidants	- Consider adding a radical scavenger like BHT (Butylated hydroxytoluene) in trace amounts for long-term storage of solutions.	Antioxidants can interrupt the free-radical chain reactions involved in oxidation.[12] However, their compatibility with subsequent reactions must be verified.
Protecting Group Strategy	- Temporarily convert the amine to a less reactive functional group (e.g., a carbamate or amide).	Chemically masks the amine group, preventing it from undergoing oxidation during synthetic steps.[9][13]

By understanding the underlying chemistry of amine oxidation and implementing these preventative and corrective measures, you can ensure the quality and integrity of your Benzyl 4-amino-3-fluorobenzoate, leading to more reliable and reproducible experimental outcomes.

References

• Theoretical Study of the Oxidation Mechanism of Arom
• Aromatic Amine Antioxidants: Key to Long-Term Thermal Stability.Gallochem.
• preventing oxidation of the aniline group during complex
• Appendix 6: Protecting groups.Oxford Learning Link.
• Preventing oxidation of 2-(Allyloxy)aniline during storage.Benchchem.
• Protecting Groups in Organic Synthesis.ChemTalk.
• Reactions of arom
• Protective Groups.Organic Chemistry Portal.
• Protecting Groups for Amines: Carbam
• Aniline.Apollo Scientific.
• What are the health and safety guidelines for Aniline in workplaces?Knowledge.
• Aniline.
• Aniline.University of California, Santa Barbara.
• Aniline - Hazardous Substance Fact Sheet.New Jersey Department of Health.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reactions of aromatic amines | PDF [slideshare.net]
• 4. ipo.rutgers.edu [ipo.rutgers.edu]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. bloomtechz.com [bloomtechz.com]
• 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 8. nj.gov [nj.gov]
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• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 12. nbinno.com [nbinno.com]
• 13. Protective Groups [organic-chemistry.org]

Technical Support Center: Hydrolysis of Benzyl 4-amino-3-fluorobenzoate

This technical support guide provides in-depth troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the hydrolysis of Benzyl 4-amino-3-fluorobenzoate. The content is structured to address specific experimental challenges, explaining the underlying chemical principles to empower users to diagnose and resolve issues effectively.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most common problems encountered during the hydrolysis of Benzyl 4-amino-3-fluorobenzoate, presented in a direct question-and-answer format.

Problem 1: Incomplete Reaction or Low Yield

Q1: My base-catalyzed hydrolysis (saponification) of Benzyl 4-amino-3-fluorobenzoate is stalled or giving low yields. What are the common causes and solutions?

A1: This is a frequent issue that can typically be traced to reaction conditions or reagent stoichiometry. The hydrolysis of esters with a base is known as saponification and is generally an irreversible process because the final carboxylate salt is deprotonated and resistant to re-esterification.[1][2][3]

• Probable Cause 1: Insufficient Base. The reaction consumes the base stoichiometrically. You need at least one equivalent of hydroxide (e.g., LiOH, NaOH, KOH) to react with the ester.

  • Solution: Ensure you are using at least 1.1 to 1.5 equivalents of the base. It is advisable to use freshly prepared and titrated solutions of NaOH or KOH, as they can absorb atmospheric CO₂ over time, reducing their effective concentration. Lithium hydroxide (LiOH) is often a superior choice as it has better solubility in common co-solvents like tetrahydrofuran (THF).[4]

• Probable Cause 2: Poor Substrate Solubility. Benzyl 4-amino-3-fluorobenzoate has limited solubility in purely aqueous solutions. If the substrate is not fully dissolved, the reaction becomes a heterogeneous mixture, leading to significantly slower reaction rates.

  • Solution: Employ a co-solvent system to ensure the substrate is fully dissolved. A mixture of THF and water (e.g., 1:1 or 2:1 v/v) is a standard and effective choice.[4] Dioxane or a lower alcohol like ethanol can also be used, but see Q3 regarding the risks of using alcoholic solvents.

• Probable Cause 3: Inadequate Temperature or Reaction Time. While saponification is generally favorable, it is not instantaneous. The activation energy for the nucleophilic attack must be overcome.

  • Solution: If the reaction is slow at room temperature, gently heat the mixture to 40-60°C. Monitor the reaction progress every 1-2 hours using an appropriate analytical method like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

Q2: I'm attempting an acid-catalyzed hydrolysis, but the conversion is poor. Why is this happening and what can I do?

A2: Acid-catalyzed hydrolysis is the reverse of Fischer esterification and is an equilibrium-controlled process.[2][3] Achieving high conversion can be challenging for several reasons specific to this substrate.

• Probable Cause 1: Equilibrium Limitation. For the reaction to proceed to completion, the equilibrium must be shifted towards the products.

  • Solution: According to Le Châtelier's principle, you must use a large excess of water to drive the reaction forward.[2] Using a concentrated acid like HCl or H₂SO₄ in a minimal amount of water, or in a solvent like acetic acid, is a common strategy.

• Probable Cause 2: Substrate Deactivation. The 4-amino group is basic and will be protonated under strongly acidic conditions. This protonated ammonium group (-NH₃⁺) is a powerful electron-withdrawing group, which deactivates the carbonyl carbon towards nucleophilic attack by water, thereby slowing down the hydrolysis rate.

  • Solution: This is an inherent challenge of this substrate under acidic conditions. Stronger heating and longer reaction times may be required to overcome this deactivation. However, this increases the risk of side reactions. For this specific substrate, base-catalyzed hydrolysis is generally the more reliable and efficient method.

Problem 2: Unexpected Byproducts

Q3: After basic hydrolysis in methanol, my LC-MS analysis shows a new ester with a mass corresponding to the methyl ester. What happened and how can I prevent it?

A3: You have observed transesterification, a classic side reaction when using alcoholic solvents during saponification.

• Mechanism: In the presence of a strong base like NaOH, methanol is in equilibrium with its conjugate base, methoxide (CH₃O⁻). Methoxide is a strong nucleophile that can attack the carbonyl carbon of your benzyl ester, displacing the benzyl alcohol and forming Methyl 4-amino-3-fluorobenzoate.[4] This is a competing reaction to the desired hydrolysis by the hydroxide ion.

  • Solution: Avoid using lower alcohols (methanol, ethanol) as co-solvents for saponification.[4] Instead, use aprotic solvents that are miscible with water, such as Tetrahydrofuran (THF) or Dioxane. These solvents will solubilize the starting material without participating in the reaction.

Q4: Are there concerns about side reactions involving the amino or fluoro groups during hydrolysis?

A4: Under standard hydrolysis conditions (e.g., NaOH or LiOH in THF/water at room temperature to 60°C), the amino and fluoro groups are generally stable.

• Amino Group: The primary aromatic amine is relatively robust. Oxidation is a possibility but is unlikely in the absence of specific oxidizing agents.

• Fluoro Group: The C-F bond on an aromatic ring is very strong. Nucleophilic aromatic substitution to displace the fluoride would require extremely harsh conditions (very high temperatures and/or pressures with a potent nucleophile) and is not a concern during typical ester hydrolysis.

Problem 3: Workup and Isolation Difficulties

Q5: The hydrolysis reaction is complete, but I'm struggling to isolate my product, 4-amino-3-fluorobenzoic acid. What is the correct workup procedure?

A5: The product is an amino acid, which means it is amphoteric and can exist as a zwitterion, an anion (carboxylate), or a cation (ammonium salt). Proper pH control during the workup is critical for successful isolation.

• Step-by-Step Isolation Protocol (from Basic Hydrolysis):

  • Remove Organic Solvent: After confirming reaction completion, remove the organic co-solvent (e.g., THF) using a rotary evaporator.

  • Wash/Extract Byproduct: The reaction mixture now contains the sodium or lithium salt of your product (soluble in water) and benzyl alcohol (sparingly soluble). Wash the aqueous layer with a non-polar organic solvent like diethyl ether or ethyl acetate to remove the benzyl alcohol byproduct and any unreacted starting material.

  • Acidify to Isoelectric Point: Cool the aqueous layer in an ice bath. Slowly add a dilute acid (e.g., 1M HCl or acetic acid) dropwise while stirring. The product is least soluble at its isoelectric point (pI), where it exists as a neutral zwitterion, and will precipitate out of the solution. Monitor the pH carefully. The exact pI is not readily published, but for similar structures, precipitation typically occurs between pH 3 and 5.

  • Isolate the Product: Collect the precipitated solid by vacuum filtration. Wash the solid with cold deionized water to remove any inorganic salts, followed by a small amount of a non-polar solvent (like cold diethyl ether) to aid in drying.

  • Dry: Dry the solid product under vacuum.

Frequently Asked Questions (FAQs)

Q6: What are the recommended starting conditions for a standard base-catalyzed hydrolysis of this substrate?

A6: A reliable starting point is to dissolve Benzyl 4-amino-3-fluorobenzoate in a 2:1 mixture of THF and water, add 1.5 equivalents of LiOH·H₂O, and stir at room temperature while monitoring by TLC. If the reaction is slow, it can be gently heated to 40-50°C.

Q7: Is acid-catalyzed hydrolysis ever a viable alternative?

A7: While possible, it is generally not the preferred method for this substrate due to the deactivating effect of the protonated amino group and the challenges of managing the reaction equilibrium.[2][3] It might be considered if the molecule contains other base-sensitive functional groups that must be preserved, but in most cases, base-catalyzed saponification is more efficient and predictable.

Q8: Can I use catalytic hydrogenolysis to cleave the benzyl ester? When is this method preferred?

A8: Yes, catalytic hydrogenolysis is an excellent and very mild alternative for cleaving a benzyl ester.[5] This method avoids harsh pH conditions entirely.

• Conditions: The substrate is dissolved in a suitable solvent (e.g., ethanol, methanol, ethyl acetate) and stirred under a hydrogen atmosphere (from a balloon to several psi) in the presence of a palladium catalyst, typically 10% palladium on carbon (Pd/C).

• Advantages: This method is orthogonal to many other functional groups. The byproducts are toluene and the carboxylic acid, making for a very clean reaction.

• When to Use It: Hydrogenolysis is the method of choice when the substrate contains base-labile or acid-labile functional groups that would not survive saponification or acid hydrolysis.

• Limitations: This method cannot be used if the molecule contains other functional groups that are susceptible to reduction, such as alkenes, alkynes, or nitro groups. The catalyst can also be poisoned by sulfur-containing compounds.

Q9: How do the electronic properties of the 4-amino and 3-fluoro substituents affect the hydrolysis reaction?

A9: The electronic effects of these substituents influence the reactivity of the ester's carbonyl group.

• 4-Amino Group: This is a strong electron-donating group (EDG) through resonance. It pushes electron density into the aromatic ring and towards the carboxyl group. This increases the electron density on the carbonyl carbon, making it slightly less electrophilic and thus less reactive towards nucleophilic attack. This effect can slow down the rate of hydrolysis compared to an unsubstituted benzoate.

• 3-Fluoro Group: This is a strong electron-withdrawing group (EWG) through induction due to its high electronegativity. Its position meta to the carboxyl group means its inductive effect dominates. This effect withdraws electron density from the ring, making the carbonyl carbon more electrophilic and more susceptible to nucleophilic attack.

The net effect is a combination of these two opposing influences. In most cases, the inductive withdrawal of the fluorine will slightly activate the ester towards hydrolysis, but the overall reactivity will be heavily dependent on the specific reaction conditions.

Experimental Protocols & Data

Protocol 1: Standard Base-Catalyzed Hydrolysis (Saponification)

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add Benzyl 4-amino-3-fluorobenzoate (1.0 eq).

• Dissolution: Add a 2:1 mixture of Tetrahydrofuran (THF) and water sufficient to fully dissolve the starting material (e.g., ~0.1 M concentration).

• Add Base: Add Lithium Hydroxide monohydrate (LiOH·H₂O, 1.5 eq) to the solution.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as eluent; the product acid will remain at the baseline while the starting ester will have a higher Rf). If the reaction is slow after 2-4 hours, heat the mixture to 40°C.

• Workup: Once the starting material is consumed, concentrate the mixture on a rotary evaporator to remove the THF. Add water to redissolve the salt. Wash the aqueous layer twice with ethyl acetate to remove benzyl alcohol. Cool the aqueous layer in an ice bath and acidify with 1M HCl to ~pH 4, at which point the product should precipitate.

• Isolation: Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield 4-amino-3-fluorobenzoic acid.

Protocol 2: Alternative Deprotection via Catalytic Hydrogenolysis

• Setup: In a flask suitable for hydrogenation, dissolve Benzyl 4-amino-3-fluorobenzoate (1.0 eq) in ethanol or ethyl acetate.

• Catalyst: Carefully add 10% Palladium on Carbon (Pd/C) catalyst (approx. 5-10 mol% by weight).

• Hydrogenation: Seal the flask, evacuate the air, and backfill with hydrogen gas (H₂). Repeat this cycle three times. Maintain a positive pressure of hydrogen (a balloon is often sufficient for lab scale) and stir the suspension vigorously.

• Reaction: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-16 hours at room temperature.

• Workup: Once complete, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting solid is typically the desired product, 4-amino-3-fluorobenzoic acid, which can be further purified by recrystallization if necessary.

Troubleshooting Summary Table

Issue	Probable Cause	Recommended Solution
Low Yield (Saponification)	Insufficient base, poor solubility, low temp.	Use 1.5 eq LiOH, employ THF/water co-solvent, heat to 40-60°C.
Low Yield (Acid Hydrolysis)	Equilibrium, amino group protonation.	Use large excess of water, heat strongly. (Base catalysis is preferred).
Methyl/Ethyl Ester Byproduct	Transesterification from alcohol solvent.	Use aprotic co-solvent like THF or Dioxane instead of MeOH/EtOH.
Difficult Product Isolation	Improper pH during workup.	After basic hydrolysis, wash with ether, then acidify to pI (~pH 4) to precipitate.
Reaction Fails with Other Sensitive Groups	Base or acid sensitivity.	Use neutral catalytic hydrogenolysis (Pd/C, H₂) for deprotection.

Visualizations

Base-Catalyzed Hydrolysis Mechanism (Saponification)

Caption: Decision tree for troubleshooting low hydrolysis yield.

References

• Organic Chemistry Portal. (n.d.). Benzyl Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzoic Acid Esters, Benzoates. Retrieved from [Link]

• Dalla-Santa, O. (2019). Catalyzed synthesis of aromatic esters. DiVA. Retrieved from [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Retrieved from [Link]

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Chemistry LibreTexts. (2022, January 31). 15.9: Hydrolysis of Esters. Retrieved from [Link]

• Mouttaki, H., et al. (2008). Metabolism of Hydroxylated and Fluorinated Benzoates by Syntrophus aciditrophicus and Detection of a Fluorodiene Metabolite. Applied and Environmental Microbiology, 75(4), 957-964. Retrieved from [Link]

• Monacelli, W. J., & Hennion, G. F. (1941). Cleavage Reactions of Benzyl n-Propyl Ether with Boron Fluoride. Journal of the American Chemical Society, 63(6), 1722-1724. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Reddit. (2025, July 21). Why are my ester hydrolysis not working. r/Chempros. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• Ludwig, M., & Bauerová, I. (2001). Kinetic Study of Hydrolysis of Benzoates. Part XXV. Ortho Substituent Effect in Alkaline Hydrolysis of Phenyl Esters of Substituted Benzoic Acids in Water. Collection of Czechoslovak Chemical Communications, 66(5), 795-805. Retrieved from [Link]

• Rao, H. S. P., & Pandey, P. S. (2004). An Efficient Method for the N-Debenzylation of Aromatic Heterocycles. Synthetic Communications, 34(17), 3121-3127. Retrieved from [Link]

• Monacelli, W. J., & Hennion, G. F. (1941). Cleavage Reactions of Benzyl n-Propyl Ether with Boron Fluoride. Journal of the American Chemical Society, 63(6), 1722-1724. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-3-fluorobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

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• 2. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
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• 4. reddit.com [reddit.com]
• 5. Benzyl Esters [organic-chemistry.org]

Technical Support Center: Purification of Benzyl 4-amino-3-fluorobenzoate by Recrystallization

Welcome to the technical support center for the purification of Benzyl 4-amino-3-fluorobenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to the recrystallization of this compound. My aim is to combine established chemical principles with practical, field-tested insights to ensure you can achieve the highest possible purity for your compound.

Introduction to the Purification Challenge

Benzyl 4-amino-3-fluorobenzoate is an important intermediate in pharmaceutical synthesis. Achieving high purity is critical for downstream applications, and recrystallization is a powerful technique for this purpose. However, like many substituted aminobenzoates, its purification can present challenges such as solvent selection, "oiling out," and the removal of closely related impurities. This guide will walk you through these challenges with clear, actionable advice.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step in developing a recrystallization protocol for Benzyl 4-amino-3-fluorobenzoate?

A1: The most critical initial step is solvent screening. The ideal solvent should exhibit poor solubility for your compound at room temperature but high solubility at an elevated temperature (typically the solvent's boiling point)[1][2]. This temperature-dependent solubility differential is the fundamental principle that drives the purification process[3]. A preliminary small-scale solubility test with a few milligrams of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene) is essential.

Q2: My compound "oils out" instead of forming crystals. What causes this and how can I fix it?

A2: "Oiling out" occurs when the solid melts before it dissolves in the hot solvent, or when the solution becomes supersaturated at a temperature above the compound's melting point. This is common with compounds that have relatively low melting points or when a solvent with a high boiling point is used. To remedy this, you can:

• Use a lower boiling point solvent.

• Add more solvent. The increased volume may lower the saturation point to a temperature below the compound's melting point.

• Employ a mixed-solvent system. Dissolve the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature, and then add a "poor" solvent (in which it is sparingly soluble) dropwise until the solution becomes turbid. Then, add a few drops of the "good" solvent to redissolve the oil and allow it to cool slowly. A common example is an ethanol/water system[4].

Q3: What are the likely impurities in my crude Benzyl 4-amino-3-fluorobenzoate, and will recrystallization remove them?

A3: Common impurities often include unreacted starting materials such as 4-amino-3-fluorobenzoic acid and benzyl alcohol, as well as byproducts from the esterification reaction. Recrystallization is generally effective at removing impurities with different solubility profiles than your target compound. For example, the more polar 4-amino-3-fluorobenzoic acid may have different solubility in moderately polar organic solvents compared to the ester product.

Q4: Can I use an acidic or basic solvent for the recrystallization of this amino-ester?

A4: It is generally advisable to avoid strongly acidic or basic solvents. The amino group on the benzene ring can be protonated by acids, forming a salt with potentially very different solubility characteristics[5]. Similarly, the ester linkage is susceptible to hydrolysis under strong basic conditions, especially at elevated temperatures. Neutral organic solvents are the preferred choice.

Physicochemical Properties and Solvent Selection

Property	Value (Estimated/Inferred)	Source/Rationale
Molecular Formula	C₁₄H₁₂FNO₂
Molecular Weight	245.25 g/mol
Physical State	Solid	Based on related ethyl ester[6]
Melting Point	~70-90 °C (Estimated)	Inferred from structurally similar aminobenzoates. The exact value should be determined experimentally on a purified sample.

Solvent Selection Guide:

The principle of "like dissolves like" is a good starting point. Benzyl 4-amino-3-fluorobenzoate has both polar (amino, ester) and non-polar (benzyl, benzene ring) characteristics. Therefore, solvents of intermediate polarity are often a good choice.

Solvent	Polarity	Boiling Point (°C)	Rationale for Use
Isopropanol	Polar Protic	82.6	Often a good choice for compounds with moderate polarity.
Ethanol	Polar Protic	78.4	Similar to isopropanol, good for creating mixed-solvent systems with water.
Ethyl Acetate	Polar Aprotic	77.1	Its ester group can favorably interact with the target molecule.
Toluene	Non-polar	110.6	The aromatic nature can be suitable, but the high boiling point may risk "oiling out".
Hexane/Heptane	Non-polar	~69 / ~98	Likely to be a "poor" solvent, useful as an anti-solvent in a mixed-solvent system.
Water	Very Polar	100	Unlikely to be a good single solvent due to the organic nature of the compound, but useful as an anti-solvent with alcohols.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization (Example with Isopropanol)

This protocol should be considered a starting point and may require optimization based on your experimental observations.

Materials:

• Crude Benzyl 4-amino-3-fluorobenzoate

• Isopropanol

• Erlenmeyer flask

• Heating source (e.g., hot plate with a water or sand bath)

• Ice bath

• Büchner funnel and filter flask for vacuum filtration

Procedure:

• Place the crude Benzyl 4-amino-3-fluorobenzoate into an Erlenmeyer flask.

• Add a minimal amount of isopropanol to create a slurry.

• Gently heat the mixture while stirring or swirling to promote dissolution.

• Add more hot isopropanol in small portions until the solid completely dissolves. Avoid adding a large excess of solvent[1].

• If the solution is colored, you may consider adding a small amount of activated charcoal and performing a hot filtration.

• Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of pure, well-defined crystals[7].

• Once crystal formation appears to be complete at room temperature, place the flask in an ice bath for at least 30 minutes to maximize the yield.

• Collect the crystals by vacuum filtration using a Büchner funnel[3].

• Wash the crystals with a small amount of ice-cold isopropanol to remove any remaining soluble impurities.

• Allow the crystals to dry completely under vacuum or in a desiccator.

• Determine the melting point of the purified crystals and calculate the percent recovery. A sharp melting point close to the literature value (once established) is an indicator of purity[7].

Protocol 2: Mixed-Solvent Recrystallization (Example with Ethanol/Water)

This method is useful if a suitable single solvent cannot be found.

Materials:

• Crude Benzyl 4-amino-3-fluorobenzoate

• Ethanol ("Good" solvent)

• Deionized Water ("Poor" solvent)

• Necessary glassware and equipment as in Protocol 1

Procedure:

• Dissolve the crude product in a minimal amount of hot ethanol in an Erlenmeyer flask.

• While the ethanol solution is still hot, add deionized water dropwise until the solution becomes faintly cloudy (turbid). This indicates that the solution is saturated.

• Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Allow the solution to cool slowly and undisturbed to room temperature, followed by cooling in an ice bath.

• Collect and dry the crystals as described in Protocol 1.

Troubleshooting Guide

Recrystallization Workflow Diagram

Safety Precautions

Always handle Benzyl 4-amino-3-fluorobenzoate and all solvents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves. Consult the Safety Data Sheet (SDS) for Benzyl 4-amino-3-fluorobenzoate and the solvents being used before beginning any work. Based on analogs, this compound may cause skin and eye irritation[8]. Organic solvents are often flammable and should be heated using a steam bath, heating mantle, or a hot plate with a sand or water bath to avoid ignition sources.

References

• Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate.

• Methyl 4-amino-3-fluorobenzoate. PubChem. [Link]

• Method of preparing benzy 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate.

• Recrystallization. University of Mumbai. [Link]

• 4-aminobenzotrifluoride PRODUCT SAFETY DATA SHEET. Vinyl Kft. [Link]

• The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island. [Link]

• New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses. PubMed. [Link]

• RECRYSTALLIZATION. Chemistry LibreTexts. [Link]

• Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino-3,5-difluorobenzoate and diethyl 4,4'-(diazene-1,2-diyl)bis(3,5-difluorobenzoate). International Union of Crystallography Journals. [Link]

• Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. MDPI. [Link]

• Recrystallization I. University of Massachusetts Lowell. [Link]

• Benzyl Alcohol. Prospector. [Link]

• Chemical Properties of Benzyl alcohol (CAS 100-51-6). Cheméo. [Link]

• Lab Procedure: Recrystallization. ChemTalk. [Link]

• Fluorine-Containing Benzonitrile. Taizhou Volsen Chemical Co., Ltd. [Link]

• Description and Solubility. U.S. Pharmacopeia. [Link]

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• 2. Lab Procedure: Recrystallization | Chemistry | ChemTalk [chemistrytalk.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. fishersci.com [fishersci.com]

Technical Support Center: Purification of Benzyl 4-amino-3-fluorobenzoate

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for removing unreacted benzyl alcohol from the synthesis of Benzyl 4-amino-3-fluorobenzoate. This document offers in-depth troubleshooting, detailed protocols, and the scientific rationale behind each purification technique.

Frequently Asked Questions (FAQs): Troubleshooting at a Glance

This section addresses common issues encountered during the purification process.

Question	Quick Answer & Action
My NMR spectrum shows a significant peak for benzyl alcohol after my initial workup. What's the most direct approach to remove it?	An acidic wash (liquid-liquid extraction) is the most effective first step. This protonates your product, making it soluble in the aqueous layer, while the neutral benzyl alcohol remains in the organic layer.
I performed an acidic wash, but I still see residual benzyl alcohol. What's next?	For high purity requirements, silica gel column chromatography is the gold standard. It provides excellent separation based on the polarity difference between the two compounds.
Can I use distillation to remove benzyl alcohol?	Yes, if your product is thermally stable. Benzyl alcohol has a significantly lower boiling point than your product. Vacuum distillation is recommended to avoid thermal degradation of the ester.
My product seems to be co-eluting with benzyl alcohol on the chromatography column. What should I do?	Adjust the polarity of your eluent. Decrease the percentage of the more polar solvent (e.g., ethyl acetate in a hexane/ethyl acetate system) to increase the separation between your less polar product and the more polar benzyl alcohol.
How can I visualize both benzyl alcohol and my product on a TLC plate?	Use a UV lamp (254 nm) to visualize the aromatic product. Staining with potassium permanganate (KMnO4) will reveal the benzyl alcohol as a yellow spot on a purple background.

Understanding the Separation Challenge: A Comparison of Properties

The successful separation of Benzyl 4-amino-3-fluorobenzoate from benzyl alcohol is grounded in their distinct physicochemical properties. The primary challenge lies in removing a polar starting material (an alcohol) from a less polar product (an ester).

Property	Benzyl Alcohol	Benzyl 4-amino-3-fluorobenzoate (Product)	Rationale for Separation
Molecular Weight	108.14 g/mol [1]	245.25 g/mol	The significant difference in molecular weight results in a large boiling point differential, making distillation a viable method.
Boiling Point	205.3 °C (at 1 atm)[2][3]	Expected to be >300 °C	Benzyl alcohol can be selectively removed under vacuum at a much lower temperature than the product's boiling point.
Polarity	Moderately Polar	Less Polar	This polarity difference is the basis for separation by silica gel chromatography. The more polar benzyl alcohol will have a stronger affinity for the silica gel.
Solubility in Water	Moderately soluble (approx. 4 g/100 mL)[2][4]	Insoluble	This difference is exploited in liquid-liquid extraction.
Chemical Reactivity	Neutral Alcohol	Basic Amine	The amino group on the product can be protonated with acid to form a water-soluble salt. This is the key to an effective acidic wash separation.

In-Depth Purification Protocols

Based on the properties above, three primary methods are recommended. The choice depends on the scale of the reaction, the required purity, and available equipment.

Method 1: Liquid-Liquid Extraction with an Acidic Wash (Recommended First Step)

This is the most efficient method for removing the bulk of benzyl alcohol and is highly recommended as the initial purification step after the reaction is complete. It leverages the basicity of the product's amino group.

Causality: By washing the organic solution with an acidic aqueous solution (e.g., 1M HCl), the basic amino group of Benzyl 4-amino-3-fluorobenzoate is protonated to form an ammonium salt. This salt is ionic and therefore highly soluble in the aqueous phase. Benzyl alcohol, being a neutral molecule, remains in the organic solvent. The layers are separated, and the aqueous layer containing the product salt is then neutralized with a base to regenerate the neutral product, which can then be extracted back into an organic solvent.

Experimental Workflow: Acidic Wash Extraction

Caption: Workflow for purification via acidic wash.

Step-by-Step Protocol:

• Initial Dilution: Dilute the crude reaction mixture with a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM).

• First Extraction: Transfer the solution to a separatory funnel. Add an equal volume of 1M hydrochloric acid (HCl).

• Mixing and Separation: Stopper the funnel, invert, and vent to release any pressure. Shake vigorously for 30-60 seconds, venting periodically. Place the funnel in a ring stand and allow the layers to fully separate.[5]

• Isolate Layers: Drain the lower aqueous layer (which now contains your protonated product) into a clean Erlenmeyer flask. The upper organic layer contains the benzyl alcohol. Note: To be certain which layer is which, add a few drops of water and observe where they go.

• Repeat Extraction: To ensure complete transfer of the product, extract the organic layer two more times with fresh portions of 1M HCl, combining all aqueous layers.

• Neutralization: Cool the combined aqueous extracts in an ice bath. Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) or 1M sodium hydroxide (NaOH) with stirring until the solution is basic (pH > 8, check with pH paper). You should observe the product precipitating or forming an emulsion.

• Back-Extraction: Return the neutralized aqueous solution to the separatory funnel. Extract the now-neutral product with three portions of fresh organic solvent (e.g., ethyl acetate).

• Final Workup: Combine the organic extracts from the back-extraction. Dry the solution over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified product.

Method 2: Silica Gel Column Chromatography

This technique is ideal for achieving high purity or for separating the product from other non-acid-soluble impurities. It separates compounds based on their differential adsorption to a stationary phase (silica gel).

Causality: Silica gel is a highly polar stationary phase. When a mixture is passed through the column using a less polar mobile phase (eluent), compounds adhere to the silica to varying degrees. Less polar compounds, like Benzyl 4-amino-3-fluorobenzoate, spend more time in the mobile phase and travel down the column faster. More polar compounds, like benzyl alcohol, adsorb more strongly to the silica and elute later.

Experimental Workflow: Column Chromatography

Caption: Workflow for purification via column chromatography.

Step-by-Step Protocol:

• TLC Analysis: First, determine an appropriate eluent system using Thin Layer Chromatography (TLC). A good starting point is a mixture of hexane and ethyl acetate. The goal is to find a solvent ratio where the product has an Rf value of ~0.3-0.4 and is well-separated from the benzyl alcohol spot.

• Column Packing: Prepare a slurry of silica gel in your starting eluent (a very non-polar mixture, e.g., 95:5 hexane:ethyl acetate). Pour the slurry into a glass column and allow it to pack under gravity or with gentle pressure, ensuring there are no air bubbles.

• Sample Loading: Dissolve your crude product in a minimal amount of the organic solvent (or the eluent itself). Alternatively, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.

• Elution: Carefully add the eluent to the top of the column and begin collecting fractions. You can start with a low polarity eluent and gradually increase the polarity (e.g., by increasing the percentage of ethyl acetate) to elute the compounds.

• Fraction Monitoring: Collect fractions in test tubes and monitor their contents using TLC. Spot each fraction on a TLC plate and compare it to your crude material and a pure standard if available.

• Combine and Concentrate: Once you have identified the fractions containing only your pure product, combine them in a round-bottom flask and remove the solvent under reduced pressure.

Method 3: Vacuum Distillation

This method is best suited for larger-scale purifications (>10 g) where the product is known to be thermally stable.

Causality: Distillation separates liquids based on differences in their boiling points. By reducing the pressure in the system, the boiling points of all components are lowered. Because benzyl alcohol's boiling point (205.3 °C at 1 atm) is substantially lower than that of the high-molecular-weight ester product, it can be selectively distilled off at a moderate temperature under vacuum, leaving the purified product behind in the distillation flask.[2][6]

Step-by-Step Protocol:

• Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease.

• Charge the Flask: Place the crude material in the distillation flask with a magnetic stir bar.

• Apply Vacuum: Slowly and carefully apply vacuum from a vacuum pump.

• Heating: Gently heat the distillation flask in a heating mantle while stirring.

• Collect Distillate: Monitor the temperature at the distillation head. Collect the fraction that distills at the boiling point of benzyl alcohol at the given pressure.

• Completion: Once the benzyl alcohol has been removed, the temperature will either rise significantly or distillation will cease. At this point, cool the system, and carefully vent to atmospheric pressure. The purified product remains in the distillation flask.

Method Selection Guide

Choosing the right purification strategy is critical for efficiency and success. Use the following decision tree to guide your choice.

Caption: Decision tree for selecting a purification method.

Safety Precautions

• Benzyl Alcohol: Can cause skin and eye irritation.[3] It may be slightly toxic by ingestion.[1]

• Hydrochloric Acid (1M): Corrosive. Causes skin and eye burns. Handle in a fume hood.

• Organic Solvents (Ethyl Acetate, Hexane, DCM): Flammable and volatile. Avoid open flames and ensure adequate ventilation.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves when performing these procedures.

References

• Wikipedia. (n.d.). Benzyl alcohol. Retrieved February 17, 2026, from [Link].

• Google Patents. (n.d.). US20180162814A1 - Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate.
• Google Patents. (n.d.). US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride.

• PubChem. (n.d.). 4-Amino-3-fluorobenzoic acid. Retrieved February 17, 2026, from [Link].

• AERU. (n.d.). Florpyrauxifen-benzyl (Ref: XDE-848 BE). Retrieved February 17, 2026, from [Link].

• Inchem.org. (n.d.). ICSC 0833 - BENZYL ALCOHOL. Retrieved February 17, 2026, from [Link].

• PubChem. (n.d.). Benzyl Alcohol. Retrieved February 17, 2026, from [Link].

• Google Patents. (n.d.). EP0924179A1 - Process for the preparation of benzyl alcohol.
• Google Patents. (n.d.). A kind of method of synthesizing 3-amino-4-fluorobenzoic boric acid.

• Solubility of Things. (n.d.). 4-Amino-3-fluorobenzoic acid. Retrieved February 17, 2026, from [Link].

• Google Patents. (n.d.). EP1164118A2 - Process for producing benzyl alcohol.
• Google Patents. (n.d.). EP3555049A1 - Method of preparing benzy 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate.

• FChPT STU. (n.d.). Preparation of benzyl alcohol and benzoic acid (Cannizzaro reaction).docx. Retrieved February 17, 2026, from [Link].

• Google Patents. (n.d.). US6326521B2 - Process for the preparation of benzyl alcohol.

• Reddit. (2024, November 8). How to purify Benzylamine? Retrieved February 17, 2026, from [Link].

• Univar Solutions. (n.d.). Benzyl Alcohol. Retrieved February 17, 2026, from [Link].

• Sciencemadness.org. (2020, May 12). (Lab report) Making benzyl acetate by fischer esterification. Retrieved February 17, 2026, from [Link].

• University of Pittsburgh. (2003). Synthesis and crystal structure of 4-amino-3-fluorophenylboronic acid. Retrieved February 17, 2026, from [Link].

• YouTube. (2022, October 3). Liquid-Liquid Extraction. Retrieved February 17, 2026, from [Link].

• Malaysian Journal of Analytical Sciences. (n.d.). ESTERIFICATION OF ACETIC ACID AND BENZYL ALCOHOL OVER ZEOLITE HX PRODUCED FROM BANGKA BELITUNG KAOLIN. Retrieved February 17, 2026, from [Link].

• CORE. (n.d.). Cloud point extraction of phenol and benzyl alcohol from aqueous stream. Retrieved February 17, 2026, from [Link].

• Cheméo. (n.d.). Chemical Properties of Benzyl alcohol (CAS 100-51-6). Retrieved February 17, 2026, from [Link].

• Okchem. (2026, January 30). Benzyl Alcohol: The Complete Industrial Buyer's and Formulation Guide. Retrieved February 17, 2026, from [Link].

• Chemistry LibreTexts. (2022, April 7). 4.6: Step-by-Step Procedures For Extractions. Retrieved February 17, 2026, from [Link].

• ResearchGate. (2017, March 5). How can I purify my synthesised unnatural aliphatic amino acid? Retrieved February 17, 2026, from [Link].

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved February 17, 2026, from [Link].

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• 1. Benzyl Alcohol | C6H5CH2OH | CID 244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzyl alcohol - Wikipedia [en.wikipedia.org]
• 3. ICSC 0833 - BENZYL ALCOHOL [inchem.org]
• 4. Benzyl Alcohol: The Complete Industrial Guide - Wolfa [wolfabio.com]
• 5. fchpt.stuba.sk [fchpt.stuba.sk]
• 6. reddit.com [reddit.com]

Technical Support Center: Benzyl 4-amino-3-fluorobenzoate Purification

Welcome to the technical support center for the chromatographic purification of Benzyl 4-amino-3-fluorobenzoate. This guide, designed for chemistry professionals, provides in-depth troubleshooting advice and optimized protocols to address common challenges encountered during the column chromatography of this specific molecule. As Senior Application Scientists, our goal is to explain the causality behind experimental choices, ensuring your purification is both efficient and reproducible.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of Benzyl 4-amino-3-fluorobenzoate that influence its chromatographic behavior?

A1: The chromatographic behavior of Benzyl 4-amino-3-fluorobenzoate is primarily governed by three functional groups:

• Aromatic Amine (-NH2): This primary amine is a basic functional group. On standard silica gel, which is weakly acidic due to surface silanol (Si-OH) groups, this amine can undergo strong secondary interactions (acid-base interactions). This is the most common cause of significant peak tailing.[1][2][3]

• Fluorine (-F) Substituent: Fluorine is the most electronegative element, creating a highly polarized C-F bond.[4][5] This increases the molecule's overall dipole moment and polarity, influencing its interaction with the stationary phase.[6][7] This feature can be exploited for unique selectivity on specialized columns.[8]

• Benzyl Ester (-COOBn): This group contributes to the molecule's overall polarity and provides a site for potential hydrogen bonding, while the benzyl and phenyl rings offer sites for π-π stacking interactions.

Q2: What is the recommended starting point for selecting a stationary and mobile phase?

A2: For initial trials, standard silica gel (60 Å, 40-63 µm) is a practical choice. The mobile phase should be selected based on Thin-Layer Chromatography (TLC) analysis.[9] Good starting solvent systems to screen are mixtures of a non-polar solvent like hexanes or heptane with a more polar solvent like ethyl acetate or dichloromethane.[10] A typical starting point would be a 20-30% ethyl acetate in hexanes mixture. The goal is to find a solvent system that provides a retention factor (Rf) of approximately 0.2-0.3 for the target compound.[11]

Q3: Is Benzyl 4-amino-3-fluorobenzoate stable on silica gel?

A3: Aromatic amines can be susceptible to degradation on the acidic surface of silica gel, which can catalyze oxidation or other decomposition pathways.[12][13][14] While Benzyl 4-amino-3-fluorobenzoate is not exceptionally labile, prolonged exposure to silica can lead to yield loss. It is crucial to test for stability using a 2D TLC experiment (spot, run, dry, turn 90 degrees, and run again in the same solvent). If the spot elongates or new spots appear, on-column degradation is likely.[12]

Troubleshooting Guide: From Problem to Solution

This section addresses specific issues you may encounter during purification. The underlying logic is to diagnose the interaction causing the problem and systematically alter the chromatographic conditions to mitigate it.

Problem 1: Severe Peak Tailing and Poor Resolution

Q: My TLC plate looks promising, but on the column, my product elutes as a broad, tailing peak, co-eluting with impurities. What is happening?

A: This is the most common issue for this class of compounds and is a classic sign of strong secondary interactions between the basic amine group of your analyte and acidic silanol groups on the silica surface.[2][3] While the bulk of your compound moves with the mobile phase, a fraction is temporarily retained by these active sites, causing it to elute more slowly and create a "tail."

Solution Pathway:

• Mobile Phase Modification (First-Line Approach): The most direct way to solve this is to add a small amount of a competitive base to your mobile phase. This base will occupy the acidic silanol sites, preventing your analyte from interacting with them.[11]

  • Action: Add 0.1% to 1% triethylamine (TEA) or 0.1% ammonium hydroxide to your chosen eluent (e.g., Hexane/EtOAc).

  • Causality: TEA is a small, basic molecule that effectively competes with your product for the active silanol sites on the silica, leading to a more uniform elution profile and a symmetrical peak.

• Stationary Phase Modification (If Tailing Persists): If adding a modifier is insufficient or undesirable (e.g., TEA can be difficult to remove from the final product), changing the stationary phase is the next logical step.

  • Action 1: Use Neutralized Silica. Pre-treat the column by flushing it with a solvent system containing 1-2% TEA, followed by the initial mobile phase before loading the sample.[11][15]

  • Action 2: Switch to an Alternative Stationary Phase.

    • Amine-Functionalized Silica: This phase has a basic surface, which repels the basic analyte and eliminates the problematic acid-base interaction.

    • Alumina (Neutral or Basic): Alumina is a less acidic alternative to silica and is often a good choice for purifying basic compounds.[12]

Problem 2: Low Mass Recovery or Suspected On-Column Degradation

Q: I loaded 500 mg of crude material, but I've only recovered 200 mg of identifiable material, and my baseline is messy. Where did my compound go?

A: This problem points toward either irreversible adsorption to the stationary phase or chemical degradation on the silica surface.[12][14] The acidic nature of silica can catalyze the decomposition of sensitive compounds, and strong binding can prevent elution altogether.

Solution Pathway:

• Minimize Contact Time: The "flash" in flash chromatography is key. A faster flow rate reduces the time the compound spends on the column, minimizing the opportunity for degradation.[15] Ensure your column is not excessively long.

• Deactivate the Stationary Phase: As with peak tailing, the acidity of the silica is the likely culprit.

  • Action: Always use a mobile phase containing a basic additive like TEA when purifying amines on silica. This not only improves peak shape but also protects the compound from acid-catalyzed degradation.

• Change the Stationary Phase: If degradation is confirmed even with modifiers, silica is not a suitable stationary phase.

  • Action: Switch to a more inert phase like basic alumina or consider reversed-phase chromatography if the compound and impurities have different hydrophobicities.[11][12]

Problem 3: Poor Separation from a Structurally Similar Impurity

Q: My product and a key impurity have very similar Rf values in all the standard solvent systems I've tried (Hex/EtOAc, DCM/MeOH). How can I improve selectivity?

A: Selectivity is the key to any separation. When dealing with isomers or structurally similar compounds, you must exploit subtle differences in their physicochemical properties.[16]

Solution Pathway:

• Systematic Mobile Phase Screening:

  • Action: Create a small library of TLC solvents that probe different types of interactions (polarity, hydrogen bonding). See the table below for suggestions. Sometimes switching from a hydrogen-bond acceptor (ethyl acetate) to a hydrogen-bond donor (tert-butyl methyl ether) or using chlorinated solvents can alter selectivity.

• Exploit the Fluorine Moiety: The highly polar C-F bond offers a unique handle for separation.

  • Action: Consider using a stationary phase designed to interact with fluorinated compounds, such as a pentafluorophenyl (PFP) phase.[8][17] These phases provide alternative retention mechanisms like dipole-dipole and π-π interactions, which can resolve compounds that are inseparable on standard silica or C18 columns.[18][19] While more common in HPLC, PFP-functionalized silica is available for flash chromatography.

Data & Protocols

Table 1: Recommended TLC Solvent Systems for Method Development

Solvent System (v/v)	Class of System	Expected Behavior for Benzyl 4-amino-3-fluorobenzoate	Troubleshooting Application
20% Ethyl Acetate / 80% Hexanes	Standard Biphasic	Moderate Rf, potential for tailing. Good starting point.	Baseline determination.
20% Ethyl Acetate / 80% Hexanes + 0.5% TEA	Modified Biphasic	Higher Rf than above, significantly reduced tailing.	Primary choice for fixing peak tailing.
50% Dichloromethane / 50% Hexanes	Alternative Polarity	Explores different selectivity; useful if Hex/EtOAc fails.	Resolving closely eluting non-polar impurities.
5% Methanol / 95% Dichloromethane	Polar System	High Rf; used for eluting more polar compounds.	Resolving highly polar impurities.
30% Diethyl Ether / 70% Hexanes	H-Bond Acceptor	Can alter selectivity compared to ethyl acetate.	Alternative to Hex/EtOAc for difficult separations.

Diagram 1: Troubleshooting Workflow for Amine Purification

This diagram outlines the logical steps to take when encountering common problems during the purification of Benzyl 4-amino-3-fluorobenzoate.

Caption: Logical workflow for troubleshooting column chromatography.

Experimental Protocol 1: Slurry Packing and Running a Column with a Basic Modifier

• Select Column and Silica: Choose a glass column with a diameter such that your crude material load is approximately 1-5% of the total silica gel mass. For 1 gram of crude material, use 50-100 grams of silica gel.

• Prepare the Slurry: In a beaker, add the calculated amount of silica gel to your initial, low-polarity mobile phase (e.g., 5% Ethyl Acetate / 95% Hexanes + 0.5% TEA). Mix gently to form a homogenous slurry without air bubbles.

• Pack the Column: With the stopcock closed, pour the slurry into the column. Open the stopcock and allow the solvent to drain, collecting it for reuse. Use a gentle stream of air or nitrogen pressure at the top to help pack the bed firmly and evenly. Never let the top of the silica bed run dry.

• Equilibrate the Column: Once packed, flush the column with at least 2-3 column volumes of the initial mobile phase. This ensures the entire stationary phase is equilibrated with the basic modifier.[20]

• Load the Sample: Dissolve your crude Benzyl 4-amino-3-fluorobenzoate in a minimal amount of dichloromethane or your mobile phase. Alternatively, perform a "dry load" by adsorbing your crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column bed.

• Elute the Compound: Begin elution with the initial mobile phase. Collect fractions and monitor them by TLC. Gradually increase the polarity of the mobile phase (gradient elution) to elute your target compound. A shallow gradient often provides the best resolution.[12]

• Combine and Concentrate: Once the desired product has eluted, combine the pure fractions and remove the solvent under reduced pressure. Note that removing the final traces of TEA may require co-evaporation with a solvent like dichloromethane or placing the sample under high vacuum.

References

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Waters Corporation. (n.d.). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Retrieved from [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• Alwsci. (2025). Common Causes Of Peak Tailing in Chromatography. Retrieved from [Link]

• Axion Labs. (2022). HPLC Peak Tailing. Retrieved from [Link]

• Chemguide. (n.d.). electronegativity - polar bonds in organic compounds. Retrieved from [Link]

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• LCGC. (2021). But My Peaks Are Not Gaussian! Part 3: Physicochemical Causes of Peak Tailing. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Solubility of Things. (n.d.). 4-Amino-3-fluorobenzoic acid. Retrieved from [Link]

• da Silva, J. G., et al. (2019). Conformational preferences of fluorine-containing agrochemicals and their implications for lipophilicity prediction. Journal of the Brazilian Chemical Society, 30(10), 2133-2142. Retrieved from [Link]

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• Moffat, A. C., et al. (Eds.). (2017). Clarke's Analysis of Drugs and Poisons. Pharmaceutical Press. (Simulated reference as deep linking to specific chapters is unavailable).
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• PubMed. (2015). Search for improved fluorinated stationary phases for separation of fluorine-containing pharmaceuticals from their desfluoro analogs. Retrieved from [Link]

• Google Patents. (n.d.). US20180162814A1 - Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate.

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• Mass.gov. (2020). Review of Florpyrauxifen-benzyl for Application to Massachusetts Lakes and Ponds. Retrieved from [Link]

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Technical Support Center: Overcoming Solubility Challenges with Benzyl 4-amino-3-fluorobenzoate

Introduction

Benzyl 4-amino-3-fluorobenzoate is a key intermediate in synthetic chemistry, valued for its unique arrangement of functional groups. However, its molecular structure presents a significant and common challenge for researchers: low solubility in many common solvent systems. This guide provides a comprehensive technical overview, troubleshooting FAQs, and detailed protocols designed to help laboratory professionals overcome these solubility hurdles. Our approach is grounded in the fundamental principles of physical organic chemistry to not only provide solutions but to explain the scientific reasoning behind them, empowering you to make informed decisions in your experimental design.

Section 1: Understanding the Molecular Basis of Insolubility

The solubility behavior of Benzyl 4-amino-3-fluorobenzoate is dictated by the interplay of its distinct chemical moieties. A clear understanding of their individual contributions is the first step in designing an effective solubilization strategy.

• Benzyl Ester Group: The large, non-polar benzyl group is the primary contributor to the molecule's hydrophobicity (low water solubility). While the ester linkage itself is polar, it cannot donate hydrogen bonds, only accept them, limiting its interaction with protic solvents like water.[1][2]

• Fluoro-Substituted Aromatic Ring: The benzene ring is inherently hydrophobic. The fluorine substituent increases polarity but also enhances lipophilicity, generally favoring solubility in organic solvents over aqueous media.

• Amino Group (-NH2): This is the most critical functional group for manipulating aqueous solubility. As a weak base, the amino group can be protonated under acidic conditions to form a highly polar and water-soluble ammonium salt (-NH3+).[3]

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Technical Support Center: Best Practices for the Storage and Handling of Benzyl 4-amino-3-fluorobenzoate

Welcome to the Technical Support Center for Benzyl 4-amino-3-fluorobenzoate. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical reagent. By understanding the chemical nature of Benzyl 4-amino-3-fluorobenzoate and the factors that can influence its degradation, you can mitigate risks in your experiments and ensure reliable, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for storing Benzyl 4-amino-3-fluorobenzoate?

For long-term storage, it is recommended to store Benzyl 4-amino-3-fluorobenzoate in a cool, dry place. While some suppliers of similar aromatic compounds suggest room temperature storage, a more conservative approach is to store it under refrigeration at 2-8°C. This is a common precautionary measure for aromatic amino acid derivatives to minimize any potential degradation over time. For combustible liquids with low boiling points, storage in a well-ventilated, cool area is crucial.[1]

Q2: How sensitive is Benzyl 4-amino-3-fluorobenzoate to moisture?

Benzyl 4-amino-3-fluorobenzoate, like many aromatic amines and esters, should be protected from moisture. It is crucial to store it in a tightly closed container to prevent the absorption of atmospheric moisture.[2] Humidity can potentially lead to the hydrolysis of the ester linkage, a common degradation pathway for ester-containing compounds, which can be accelerated by heat and moisture.[3]

Q3: Should I protect Benzyl 4-amino-3-fluorobenzoate from light?

Q4: What type of container is best for storing this compound?

A tightly sealed container made of an inert material is essential. For solid forms of the compound, glass or compatible plastic containers are suitable. The key is to ensure the container is well-sealed to protect from moisture and air.

Q5: Are there any specific atmospheric conditions I should be aware of for storage?

For the solid compound under normal storage conditions, there is no specific requirement for an inert atmosphere. However, as a general good laboratory practice, minimizing air exposure by keeping the container tightly sealed is always recommended.

Troubleshooting Guide: Identifying and Addressing Degradation

This section addresses common issues that may indicate degradation of your Benzyl 4-amino-3-fluorobenzoate and provides a logical workflow for troubleshooting.

Visual Inspection and Potential Degradation Pathways

The first step in troubleshooting is a careful visual inspection of the compound. Any deviation from its expected appearance could signify degradation. Benzyl 4-amino-3-fluorobenzoate is a molecule with two primary functional groups susceptible to degradation: the aromatic amine and the benzyl ester.

• Aromatic Amine Oxidation: The primary aromatic amine group is susceptible to oxidation, which can be initiated by exposure to air (oxygen), light, and trace metal impurities. This can lead to the formation of colored impurities, often appearing as a darkening or change in the color of the material.

• Benzyl Ester Hydrolysis: The benzyl ester linkage can undergo hydrolysis to form 4-amino-3-fluorobenzoic acid and benzyl alcohol. This reaction is catalyzed by acidic or basic conditions and can be accelerated by the presence of water and elevated temperatures.[3]

Table 1: Troubleshooting Common Observations

Observation	Potential Cause	Recommended Action
Change in Color (e.g., darkening, yellowing)	Oxidation of the aromatic amine group.	1. Review storage conditions: ensure the container is tightly sealed and protected from light. 2. Perform a purity check using an appropriate analytical method (see below). 3. If purity is compromised, consider purification or obtaining a fresh batch.
Clumping or Change in Texture	Moisture absorption.	1. Ensure the container is stored in a dry environment and is tightly sealed. 2. Consider using a desiccator for storage. 3. Assess the impact on purity via analytical testing.
Unexpected Experimental Results (e.g., low yield, new impurities in reaction)	Degradation of the starting material.	1. Verify the purity of the Benzyl 4-amino-3-fluorobenzoate using a validated analytical method. 2. Run a small-scale control reaction with a fresh, unopened batch of the reagent if available.

Analytical Workflow for Purity Assessment

When degradation is suspected, a systematic analytical approach is necessary to confirm the purity and identify any degradation products.

Step 1: Initial Purity Check

A High-Performance Liquid Chromatography (HPLC) method is a common and effective technique for assessing the purity of Benzyl 4-amino-3-fluorobenzoate.

• Recommended HPLC Conditions (General Starting Point):

  • Column: A C18 reversed-phase column is a good starting point.

  • Mobile Phase: A gradient of acetonitrile and water, often with a small amount of acidifier like formic acid (e.g., 0.1%) to improve peak shape.[5]

  • Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., determined by UV-Vis spectroscopy). For a related compound, florpyrauxifen-benzyl, detection at 243 nm has been used.

  • Temperature: A controlled column temperature (e.g., 30°C) is recommended for reproducibility.

Step 2: Identification of Degradation Products

If the HPLC analysis reveals significant impurity peaks, Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for identifying the degradation products.

• Expected Degradation Products:

  • Hydrolysis Product: 4-amino-3-fluorobenzoic acid (look for the corresponding molecular ion in the mass spectrum).

  • Oxidation Products: These can be more complex, but may involve the formation of N-oxides or colored polymeric species.

Step 3: Protocol for a Forced Degradation Study

To proactively understand the stability of your material, a forced degradation study can be performed. This involves subjecting the compound to harsh conditions to accelerate degradation and identify potential degradation products.[6]

• Acidic Hydrolysis: Treat a sample with a dilute acid (e.g., 0.1 M HCl) at an elevated temperature (e.g., 60°C) for a defined period.

• Basic Hydrolysis: Treat a sample with a dilute base (e.g., 0.1 M NaOH) at an elevated temperature.

• Oxidative Degradation: Treat a sample with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature or slightly elevated temperature.

• Photostability: Expose a sample to a controlled light source (e.g., a photostability chamber).

• Thermal Stress: Heat a solid sample in an oven at a temperature below its melting point.

Samples from each stress condition should be analyzed by HPLC to observe the formation of degradation products.

Diagrams

Caption: A logical workflow for troubleshooting suspected degradation of Benzyl 4-amino-3-fluorobenzoate.

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	To minimize the rate of potential chemical degradation.
Humidity	Dry Environment	To prevent hydrolysis of the ester functionality.[3]
Light	Protect from Light (Amber/Opaque Container)	To prevent potential photolytic degradation of the aromatic amine.
Container	Tightly Sealed, Inert Material	To protect from moisture and atmospheric oxygen.
Incompatibilities	Strong oxidizing agents, strong acids, and strong bases.	To avoid potential reactions that could lead to degradation.[1]

By adhering to these storage and handling guidelines, you can ensure the quality and reliability of your Benzyl 4-amino-3-fluorobenzoate for your research and development needs. For any further questions or concerns, please do not hesitate to contact our technical support team.

References

• PubChem. (n.d.). Methyl 4-amino-3-fluorobenzoate. National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

• Al Jasem, Y., & Thiemann, T. (2025). Studies on the Synthesis, Physical Properties, and Stability of Benzyl Ethers as Potential Heat Transfer Fluids. MDPI. Retrieved February 17, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). Independent Laboratory Validation of a Dow AgroSciences Method for the Determination of XDE-848 Benzyl Ester and Five Metabolites. Retrieved February 17, 2026, from [Link]

• European Commission. (2019, May 21). Florpyrauxifen-benzyl. Retrieved February 17, 2026, from [Link]

• Gao, Y., et al. (2025). Epoxy–Amine Route to Tough and Degradable Aromatic Polyester Thermosets.

• Food Safety Commission of Japan. (n.d.). Risk Assessment Report Florpyrauxifen-benzyl. Retrieved February 17, 2026, from [Link]

• Al Jasem, Y., & Thiemann, T. (2026, January 8). Studies on the Synthesis, Physical Properties, and Stability of Benzyl Ethers as Potential Heat Transfer Fluids. ResearchGate. Retrieved February 17, 2026, from [Link]

• Anonymous. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. Drug Discovery and Development.
• Fisher Scientific. (2025, December 24).

• de Oliveira, R. S., et al. (2022, August 11). Extraction Method for Determining Florpyrauxifen-benzyl Herbicide in Soil. SciELO. Retrieved February 17, 2026, from [Link]

• Miller, M. R., & Norsworthy, J. K. (2018). Influence of Soil Moisture on Absorption, Translocation, and Metabolism of Florpyrauxifen-benzyl. Journal of the American Society of Agronomy.

• Vinyl Kft. (2018, December 12). Product Safety Data Sheet: 4-aminobenzotrifluoride. Retrieved February 17, 2026, from [Link]

• Anonymous. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Agtc Bioproducts.

• Lopes, J. C. S., et al. (2023, November 1). Extraction Method for Determining Florpyrauxifen-Benzyl Herbicide in Rice. ResearchGate. Retrieved February 17, 2026, from [Link]

• Wang, Y., et al. (2023, June 23). Degradation of a New Herbicide Florpyrauxifen-Benzyl in Water: Kinetics, Various Influencing Factors and Its Reaction Mechanisms. National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). Independent Laboratory Validation for Florpyrauxifen-benzyl & Degradates in Compost 51025002. Retrieved February 17, 2026, from [Link]

• Islam, M. R., & Akter, F. (2011, October 23).
• Kurosawa, M. B., et al. (2021). Divergent Transformations of Aromatic Esters: Decarbonylative Coupling, Ester Dance, Aryl Exchange, and Deoxygenative Coupling.
• Fukushima, T., et al. (2012). Development of Benzofurazan−bearing Fluorescence Labeling Reagents for Separation and Detection in High−performance Liquid Chromatography.

• AERU. (2026, February 8). Florpyrauxifen-benzyl (Ref: XDE-848 BE). Retrieved February 17, 2026, from [Link]

• Australian Pesticides and Veterinary Medicines Authority. (2018, March 10). Public Release Summary on the evaluation of the new active florpyrauxifen-benzyl (Rinskor™) in the Product GF-3301 Herbicide.
• Rose, P. E., et al. (2014, February 24).

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Reference Data & Comparative Studies

A Guide to the Spectroscopic Analysis of Benzyl 4-amino-3-fluorobenzoate: A Comparative ¹H NMR Study

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as an indispensable tool for providing detailed information about the molecular structure of organic compounds. This guide offers an in-depth analysis of the ¹H NMR spectrum of Benzyl 4-amino-3-fluorobenzoate, a compound of interest in medicinal chemistry due to its substituted aminobenzoate scaffold.

This guide will navigate through a predictive analysis of the ¹H NMR spectrum of Benzyl 4-amino-3-fluorobenzoate, drawing comparisons with structurally related molecules to understand the nuanced effects of its substituents. Furthermore, we will provide a comprehensive, field-proven protocol for acquiring high-quality ¹H NMR data, ensuring experimental reproducibility and integrity.

Predicted ¹H NMR Spectrum of Benzyl 4-amino-3-fluorobenzoate: A Detailed Analysis

While an experimental spectrum for Benzyl 4-amino-3-fluorobenzoate is not publicly available, a robust prediction of its key features can be derived from the well-established principles of NMR spectroscopy and by comparison with analogous compounds. The structure of Benzyl 4-amino-3-fluorobenzoate presents two distinct aromatic systems and a benzylic methylene group, each with characteristic signals in the ¹H NMR spectrum.

The Benzyl Moiety:

The benzyl group (C₆H₅CH₂-) is expected to exhibit two main signals:

• Benzylic Protons (-CH₂-): These two protons are chemically equivalent and are adjacent to an ester oxygen and an aromatic ring. This environment typically results in a singlet, as there are no adjacent protons to cause splitting. The electron-withdrawing nature of the ester group will deshield these protons, placing their signal in the range of 5.0-5.4 ppm .

• Phenyl Protons (-C₆H₅): The five protons on the phenyl ring of the benzyl group will likely appear as a multiplet in the region of 7.2-7.5 ppm . This complex pattern arises from the small differences in chemical shifts and the coupling between the ortho, meta, and para protons.

The 4-amino-3-fluorobenzoate Moiety:

The substituted aromatic ring of the benzoate portion is where the interplay of the amino (-NH₂) and fluoro (-F) substituents creates a more complex and informative spectral pattern.

• Amino Protons (-NH₂): The two protons of the amino group are exchangeable and their signal is often broad. Its chemical shift can vary depending on the solvent, concentration, and temperature, but it is typically expected to appear as a broad singlet in the range of 4.0-5.0 ppm .

• Aromatic Protons: The three protons on this ring (H-2, H-5, and H-6) will each give rise to a distinct signal due to their unique electronic environments and coupling interactions with each other and with the fluorine atom. To predict their chemical shifts, we can start with the chemical shift of benzene (7.34 ppm) and apply additive substituent chemical shift (SCS) increments.

  • H-2: This proton is ortho to the ester group, meta to the amino group, and para to the fluorine atom. The ester group is electron-withdrawing, the amino group is electron-donating, and the fluorine is electron-withdrawing via induction but can have complex effects. We can predict a downfield shift for this proton.

  • H-5: This proton is meta to the ester group, ortho to the amino group, and ortho to the fluorine atom. The strong electron-donating effect of the amino group will shield this proton, shifting it upfield. It will also be split by the adjacent H-6 and the fluorine atom.

  • H-6: This proton is para to the ester group, meta to the amino group, and meta to the fluorine atom. Its chemical shift will be influenced by all three substituents.

The fluorine atom will introduce additional complexity through ¹H-¹⁹F coupling. The coupling constants (J-values) are dependent on the number of bonds separating the proton and the fluorine atom:

• ³JHF (ortho): Typically in the range of 5-10 Hz.

• ⁴JHF (meta): Typically smaller, around 2-3 Hz.

• ⁵JHF (para): Generally very small or negligible.

Based on these principles, we can predict the following pattern for the aromatic protons of the 4-amino-3-fluorobenzoate ring:

• H-2: Expected to be a doublet of doublets (dd) due to coupling with H-6 (⁴JHH) and the fluorine atom (⁵JHF). The chemical shift is predicted to be in the downfield region of the aromatic spectrum.

• H-5: Expected to be a doublet of doublets (dd) due to coupling with H-6 (³JHH) and the fluorine atom (³JHF). This signal is anticipated to be in the upfield region of the aromatic spectrum.

• H-6: Expected to be a triplet of doublets (td) or a more complex multiplet due to coupling with H-5 (³JHH), H-2 (⁴JHH), and the fluorine atom (⁴JHF).

Comparative Analysis with Structurally Related Compounds

To ground our predictions, it is instructive to compare the expected spectrum of Benzyl 4-amino-3-fluorobenzoate with the known ¹H NMR data of similar molecules.

Compound	Aromatic Protons (Benzoate Ring)	Aromatic Protons (Benzyl Ring)	Benzylic/Ethyl Protons	Amino Protons
Benzyl 4-amino-3-fluorobenzoate (Predicted)	H-2 (dd), H-5 (dd), H-6 (td/m)	~7.2-7.5 ppm (m)	~5.0-5.4 ppm (s)	~4.0-5.0 ppm (br s)
Benzyl Benzoate [1]	~7.3-8.1 ppm (m)	~7.3-7.5 ppm (m)	~5.3 ppm (s)	N/A
Ethyl 4-aminobenzoate [2]	H-2,6: ~7.84 ppm (d); H-3,5: ~6.62 ppm (d)	N/A	~4.31 ppm (q), ~1.35 ppm (t)	~4.16 ppm (br s)

This comparison highlights the expected influence of the substituents. The electron-donating amino group in Ethyl 4-aminobenzoate significantly shields the ortho protons (H-3,5), shifting them upfield to ~6.62 ppm, while the protons ortho to the ester group (H-2,6) are deshielded (~7.84 ppm)[2]. In our target molecule, the addition of the fluorine atom will further modulate these shifts and introduce H-F coupling, leading to the more complex splitting patterns predicted. The benzyl group signals are expected to be largely consistent across Benzyl benzoate and our target compound.

Experimental Protocol for High-Quality ¹H NMR Data Acquisition

Achieving a high-resolution and clean ¹H NMR spectrum is critical for accurate structural analysis. The following protocol outlines the best practices for sample preparation and data acquisition.

1. Sample Preparation:

• Analyte Purity: Ensure the Benzyl 4-amino-3-fluorobenzoate sample is of high purity to avoid signals from impurities that can complicate spectral interpretation.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is a common choice for many organic molecules.[3][4] Ensure the solvent is free from water and other impurities.[5]

• Concentration: For a standard ¹H NMR experiment, a concentration of 5-25 mg of the compound in 0.6-0.7 mL of deuterated solvent is typically sufficient.[4][6]

• Sample Filtration: To ensure a homogeneous magnetic field, the final solution should be free of any solid particles.[3][6] Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube.[3]

• Internal Standard: For accurate chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added to the solvent.[4][5]

2. NMR Instrument Parameters:

• Field Strength: A higher magnetic field strength (e.g., 400 MHz or greater) will provide better signal dispersion and resolution, which is particularly important for resolving the complex multiplets in the aromatic region.

• Acquisition Parameters:

  • Number of Scans: An adequate number of scans should be acquired to achieve a good signal-to-noise ratio. For a moderately concentrated sample, 16 to 64 scans are often sufficient.

  • Relaxation Delay (d1): A sufficient relaxation delay (e.g., 1-5 seconds) should be used to allow for full relaxation of the protons between pulses, ensuring accurate integration.

  • Spectral Width: Set the spectral width to encompass all expected proton signals, typically from 0 to 12 ppm for most organic molecules.

  • Acquisition Time: A longer acquisition time will result in better digital resolution.

3. Data Processing:

• Fourier Transform: The acquired Free Induction Decay (FID) is converted into the frequency-domain spectrum via a Fourier transform.

• Phasing: The spectrum must be correctly phased to ensure that all peaks have a pure absorption lineshape.

• Baseline Correction: A flat baseline is essential for accurate integration. Apply a baseline correction algorithm to remove any distortions.

• Referencing: Calibrate the chemical shift axis by setting the TMS signal to 0 ppm.

• Integration: Integrate the area under each signal to determine the relative number of protons it represents.

Visualizing the Workflow and Molecular Interactions

To further clarify the process and the structural information obtained, the following diagrams are provided.

Caption: Workflow for NMR-based structure elucidation.

Caption: Predicted ¹H spin-spin coupling in the benzoate ring.

Conclusion

The ¹H NMR spectrum of Benzyl 4-amino-3-fluorobenzoate is predicted to be rich in structural information, with the chemical shifts and coupling patterns of the aromatic protons providing a clear fingerprint of the substitution pattern. By understanding the electronic effects of the amino and fluoro substituents and by comparing with analogous compounds, a reliable interpretation of the spectrum can be achieved. Adherence to rigorous experimental protocols is essential for obtaining high-quality data that can confidently support the structural assignment of this and other novel molecules in the drug development pipeline.

References

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• University College London. Sample Preparation | Faculty of Mathematical & Physical Sciences. [Link]

• Massachusetts Institute of Technology. 8.1 - FT-NMR Sample Preparation Guide. [Link]

• JEOL. Sample preparation for NMR measurements and points to keep in mind. [Link]

• University of Wisconsin-Madison. Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

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Navigating the Fluorine Landscape: A Comparative Guide to the ¹⁹F NMR Chemical Shift of Benzyl 4-amino-3-fluorobenzoate

For Researchers, Scientists, and Drug Development Professionals

In the realm of drug discovery and materials science, the precise characterization of fluorinated organic molecules is paramount. The fluorine-19 (¹⁹F) nuclear magnetic resonance (NMR) spectroscopy technique stands as a uniquely powerful tool for this purpose, owing to the 100% natural abundance and high sensitivity of the ¹⁹F nucleus.[1][2] This guide provides an in-depth analysis of the ¹⁹F NMR chemical shift of Benzyl 4-amino-3-fluorobenzoate, a compound of interest in medicinal chemistry. In the absence of a directly reported experimental value, this guide will establish a robust framework for its prediction and interpretation by comparing it with structurally related analogues and leveraging fundamental principles of ¹⁹F NMR spectroscopy.

The Decisive Influence of the Electronic Environment

The ¹⁹F NMR chemical shift is exquisitely sensitive to the local electronic environment of the fluorine atom.[1] Electron-donating groups (EDGs) increase electron density around the fluorine nucleus, causing a shielding effect and a resultant upfield shift (to more negative ppm values). Conversely, electron-withdrawing groups (EWGs) decrease electron density, leading to deshielding and a downfield shift (to more positive ppm values).[1] This principle is the cornerstone for understanding and predicting the chemical shift of our target molecule.

In Benzyl 4-amino-3-fluorobenzoate, the fluorine atom is positioned on a benzene ring, substituted with an amino group (-NH₂) and a benzyl ester group (-COOBn). To predict its ¹⁹F chemical shift, we must consider the electronic contributions of these substituents.

Substituent	Position Relative to Fluorine	Electronic Effect	Expected Influence on ¹⁹F Chemical Shift
Amino (-NH₂)	meta	Strong Electron-Donating Group (by resonance)	Shielding (Upfield Shift)
Benzyl Ester (-COOBn)	para	Electron-Withdrawing Group (by induction and resonance)	Deshielding (Downfield Shift)

The interplay of these opposing electronic effects will ultimately determine the final chemical shift. The strongly donating amino group is expected to exert a significant shielding influence, while the withdrawing ester group will counteract this effect.

Comparative Analysis with Fluorinated Benzoic Acid Derivatives

To build a predictive model for the ¹⁹F NMR chemical shift of Benzyl 4-amino-3-fluorobenzoate, a comparative analysis with known compounds is indispensable. The following table presents experimental ¹⁹F NMR chemical shifts of structurally related fluorinated benzoic acid derivatives.

Compound	Structure	Reported ¹⁹F Chemical Shift (ppm) vs. CFCl₃	Key Substituent Effects
Fluorobenzene	C₆H₅F	~ -113	Baseline for a fluorine on a benzene ring.
3-Fluoroaniline	C₆H₄F(NH₂)	~ -128	The amino group at the meta position causes significant shielding.
4-Fluorobenzoic Acid	C₆H₄F(COOH)	~ -108	The carboxylic acid at the para position is electron-withdrawing, causing deshielding.
Methyl 4-fluorobenzoate	C₆H₄F(COOCH₃)	~ -109	Similar deshielding effect to the carboxylic acid.
Benzyl 4-amino-3-fluorobenzoate (Predicted)	C₁₄H₁₂FNO₂	~ -115 to -125	The combined effect of the meta-amino (shielding) and para-ester (deshielding) groups.

Based on this comparison, the ¹⁹F chemical shift of Benzyl 4-amino-3-fluorobenzoate is anticipated to be more shielded (more negative) than 4-fluorobenzoic acid and its methyl ester, due to the powerful electron-donating effect of the amino group. However, it will likely be less shielded than 3-fluoroaniline because of the electron-withdrawing nature of the benzyl ester at the para position. Therefore, a predicted range of -115 to -125 ppm is a reasonable estimation.

Experimental Protocol for ¹⁹F NMR Acquisition

To experimentally verify the predicted chemical shift, the following protocol for acquiring a ¹⁹F NMR spectrum is recommended.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of Benzyl 4-amino-3-fluorobenzoate in a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆). The choice of solvent can influence the chemical shift, so consistency is key for comparative studies.[1]

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Add a small amount of an internal standard, such as trifluorotoluene (TFT) or hexafluorobenzene (C₆F₆), if precise referencing is required.

2. NMR Spectrometer Setup:

• Use a high-field NMR spectrometer equipped with a fluorine-observe probe.

• Tune and match the probe for the ¹⁹F frequency.

• Set the spectral width to encompass the expected range of chemical shifts for aromatic fluorine compounds (e.g., -100 to -180 ppm).

• Use a standard pulse sequence for ¹⁹F detection, such as a simple pulse-acquire sequence.

• To simplify the spectrum, proton decoupling (e.g., using a WALTZ-16 sequence) can be employed to remove ¹H-¹⁹F couplings.[2]

3. Data Acquisition and Processing:

• Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase the resulting spectrum and perform baseline correction.

• Reference the spectrum to an external standard (e.g., CFCl₃ at 0 ppm) or an internal standard.

Logical Workflow for Chemical Shift Determination

The process of determining and understanding the ¹⁹F NMR chemical shift of a novel compound like Benzyl 4-amino-3-fluorobenzoate can be visualized as a logical workflow.

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Mass spectrometry fragmentation pattern of Benzyl 4-amino-3-fluorobenzoate

An In-Depth Guide to the Mass Spectrometric Fragmentation of Benzyl 4-amino-3-fluorobenzoate: A Comparative Analysis for Researchers

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel chemical entities is paramount. Benzyl 4-amino-3-fluorobenzoate, a substituted aromatic ester, represents a class of compounds whose analytical characterization is crucial for understanding its metabolic fate, identifying potential impurities, and ensuring the quality of active pharmaceutical ingredients. Mass spectrometry stands as a cornerstone technique for this purpose, offering unparalleled sensitivity and structural information through the analysis of fragmentation patterns.

This guide provides a comprehensive examination of the predicted electron ionization (EI) mass spectrometric fragmentation of Benzyl 4-amino-3-fluorobenzoate. Drawing upon fundamental principles of mass spectrometry and comparative data from structurally related molecules, we will dissect the fragmentation pathways, offering a predictive framework for researchers. This document is intended to serve as a practical resource for scientists engaged in the analysis of aromatic compounds, providing both theoretical insights and actionable experimental protocols.

Predicted Fragmentation Pattern of Benzyl 4-amino-3-fluorobenzoate

The fragmentation of Benzyl 4-amino-3-fluorobenzoate under electron ionization is expected to be governed by the presence of its key functional groups: the benzyl ester, the aromatic amine, and the fluorine substituent. The molecular ion peak ([M]⁺˙) is anticipated at an m/z of 245, corresponding to its monoisotopic mass. The primary fragmentation routes are likely to involve cleavages at the ester linkage and within the benzyl and benzoyl moieties.

A significant fragmentation pathway for aromatic esters involves the cleavage of the C-O bond, leading to the formation of a benzoyl cation.[1] For Benzyl 4-amino-3-fluorobenzoate, this would result in the formation of the 4-amino-3-fluorobenzoyl cation at m/z 154 . This ion is likely to be a prominent peak in the spectrum. Subsequent fragmentation of this ion could occur through the loss of carbon monoxide (CO), a common fragmentation pathway for acylium ions, yielding a fragment at m/z 126 .

Another characteristic fragmentation for benzyl esters is the formation of the tropylium ion.[2][3][4] This occurs through the cleavage of the benzyl C-O bond, followed by rearrangement of the resulting benzyl cation to the highly stable seven-membered aromatic tropylium cation at m/z 91 . This is often a base peak in the mass spectra of benzyl-containing compounds.[2][3] The tropylium ion can further fragment by losing acetylene (C₂H₂) to produce an ion at m/z 65 .

The molecular ion can also undergo cleavage to lose a benzyloxy radical, resulting in the 4-amino-3-fluorobenzoyl cation at m/z 154 . Conversely, the loss of a 4-amino-3-fluorobenzoyloxy radical would generate the benzyl cation, which rearranges to the tropylium ion at m/z 91 .

The presence of the amino and fluoro groups on the aromatic ring will influence the fragmentation of the benzoyl portion of the molecule. The 4-amino-3-fluorophenyl cation at m/z 126 (from the loss of CO from the benzoyl cation) could potentially undergo further fragmentation, though this is likely to be less significant than the primary cleavages.

The following diagram illustrates the predicted major fragmentation pathways for Benzyl 4-amino-3-fluorobenzoate.

Caption: Predicted EI fragmentation of Benzyl 4-amino-3-fluorobenzoate.

Summary of Predicted Fragment Ions

m/z	Proposed Structure	Fragmentation Pathway
245	[C₁₄H₁₂FNO₂]⁺˙	Molecular Ion
154	[NH₂C₆H₃(F)CO]⁺	α-cleavage, loss of benzyloxy radical
126	[NH₂C₆H₃(F)]⁺	Loss of CO from m/z 154
91	[C₇H₇]⁺	Tropylium ion, from cleavage and rearrangement of the benzyl group
65	[C₅H₅]⁺	Loss of acetylene from tropylium ion

Comparison with Structural Analogs

The predicted fragmentation pattern of Benzyl 4-amino-3-fluorobenzoate can be better understood by comparing it with simpler, structurally related molecules.

• Benzyl Benzoate: This compound lacks the amino and fluoro substituents on the benzoyl ring. Its mass spectrum is dominated by the benzoyl cation at m/z 105 and the tropylium ion at m/z 91.[5] The presence of the 4-amino and 3-fluoro groups in our target molecule shifts the benzoyl fragment from m/z 105 to m/z 154, providing a clear diagnostic marker for the substitution pattern on the aromatic ring.

• Ethyl 4-amino-3-fluorobenzoate: Replacing the benzyl group with an ethyl group eliminates the possibility of forming the tropylium ion at m/z 91. Instead, fragmentation of the ethyl ester would be expected to show loss of an ethoxy radical (•OCH₂CH₃) to form the m/z 154 ion, and potentially a McLafferty rearrangement if a gamma-hydrogen is available, which is not the case here. Cleavage of the ethyl group itself would also be observed. This comparison highlights the diagnostic value of the m/z 91 peak for identifying the benzyl ester moiety.

The unique combination of fragments at m/z 154 and m/z 91 serves as a strong indicator for the presence of a benzyl 4-amino-3-fluorobenzoyl structure, allowing it to be distinguished from its isomers and other related compounds.

Experimental Protocol for LC-MS/MS Analysis

For a robust and sensitive analysis of Benzyl 4-amino-3-fluorobenzoate, a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is recommended.[6][7][8] The following protocol provides a general framework that can be adapted to specific instrumentation.

Sample Preparation

• Standard Solution: Prepare a stock solution of Benzyl 4-amino-3-fluorobenzoate at 1 mg/mL in a suitable solvent such as acetonitrile or methanol.

• Working Solutions: Serially dilute the stock solution to prepare a series of calibration standards ranging from 1 ng/mL to 1000 ng/mL.

• Matrix Samples: For analysis in complex matrices (e.g., plasma, soil), a sample extraction procedure such as protein precipitation or solid-phase extraction may be necessary.[6][9] A QuEChERS-based method could also be applicable.[8]

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) is a suitable starting point.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration. A starting point could be 10% B, increasing to 95% B over 5 minutes.

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 1-5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: For quantitative analysis, specific Multiple Reaction Monitoring (MRM) transitions should be optimized. Based on the predicted fragmentation, promising transitions would be:

  • Precursor Ion: m/z 246 ([M+H]⁺)

  • Product Ions: m/z 154 and m/z 91. The transition 246 → 154 would likely be the most intense and suitable for quantification.

Experimental Workflow Diagram

Caption: General workflow for LC-MS/MS analysis.

Conclusion

The mass spectrometric fragmentation of Benzyl 4-amino-3-fluorobenzoate is predicted to be characterized by key cleavages of the ester bond, leading to the formation of a substituted benzoyl cation (m/z 154) and the highly stable tropylium ion (m/z 91). These fragments provide valuable structural information and can be used to distinguish this compound from its isomers and other related substances. The provided LC-MS/MS protocol offers a robust starting point for the sensitive and specific quantification of Benzyl 4-amino-3-fluorobenzoate in various matrices. A thorough understanding of these fragmentation patterns is essential for researchers in drug development and analytical chemistry, enabling confident structural confirmation and accurate quantification.

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A Comparative Guide to the FTIR Absorption Bands of Benzyl 4-amino-3-fluorobenzoate

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) absorption spectrum of Benzyl 4-amino-3-fluorobenzoate. Designed for researchers and drug development professionals, this document offers a comparative analysis, grounding the interpretation of the compound's spectral features against well-understood chemical analogs. By dissecting the influence of each functional group—the primary aromatic amine, the fluorine substituent, and the benzyl ester—we provide a robust framework for structural verification and quality control.

Introduction: The Vibrational Signature of a Multifunctional Molecule

Benzyl 4-amino-3-fluorobenzoate is a compound of interest in medicinal chemistry and materials science, integrating several key functional groups onto a central benzene ring. Infrared (IR) spectroscopy is a powerful, non-destructive technique for confirming the molecular structure of such compounds.[1][2] It works by probing the vibrational modes of chemical bonds, which absorb infrared radiation at specific frequencies.[1][3] Each functional group possesses a unique set of vibrational frequencies, creating a characteristic "fingerprint" in the IR spectrum.

This guide will deconstruct the FTIR spectrum of Benzyl 4-amino-3-fluorobenzoate by comparing its expected absorption bands to those of simpler, reference molecules: aniline, 3-fluoroaniline, and simple benzoate esters. This comparative approach explains the causality behind spectral shifts and provides a self-validating system for interpretation.

Core Functional Group Analysis and Comparative Interpretation

The structure of Benzyl 4-amino-3-fluorobenzoate presents several key vibrational features. We will analyze each in turn, predicting their absorption frequencies and comparing them to related compounds.

The Primary Aromatic Amine Group (-NH₂)

Primary amines (R-NH₂) are characterized by two distinct N-H stretching bands in the 3500-3250 cm⁻¹ region.[4] These correspond to the asymmetric and symmetric stretching modes of the two N-H bonds.

• Aniline as a Reference: In a simple primary aromatic amine like aniline, these bands appear around 3442 cm⁻¹ and 3360 cm⁻¹.[4][5]

• Influence of the Fluorine Substituent: In Benzyl 4-amino-3-fluorobenzoate, the electron-withdrawing fluorine atom at the meta position relative to the amine will subtly influence the N-H bond strengths and their vibrational frequencies.

• N-H Bending: A characteristic N-H bending (scissoring) vibration is expected in the 1650-1580 cm⁻¹ range for primary amines.[4]

• C-N Stretching: The stretching of the aromatic carbon to nitrogen bond (C-N) typically results in a strong band between 1335-1250 cm⁻¹.[1][4]

The Aromatic Benzyl Ester Group (-COOCH₂Ph)

The ester functional group gives rise to two prominent, characteristic absorptions: the carbonyl (C=O) stretch and the carbon-oxygen (C-O) stretches.

• Carbonyl (C=O) Stretching: This is one of the strongest and most recognizable bands in an IR spectrum, typically appearing between 1750-1650 cm⁻¹.[3][6] For α,β-unsaturated or aromatic esters like benzoates, conjugation of the carbonyl group with the benzene ring lowers the double-bond character, shifting the absorption to a lower wavenumber, generally in the 1730-1715 cm⁻¹ range.[7] The spectrum of ethyl benzoate, for example, shows a strong C=O stretch at 1726 cm⁻¹.[7]

• Carbon-Oxygen (C-O) Stretching: Esters exhibit two C-O stretching vibrations, which appear as strong, broad bands in the 1300-1000 cm⁻¹ region.[7][8] For benzoates, a strong, characteristic band associated with the C(=O)-O portion appears around 1300-1250 cm⁻¹, while the O-CH₂ stretch from the benzyl group is expected between 1150-1000 cm⁻¹.[8]

The Fluoroaromatic Moiety (C-F)

The carbon-fluorine bond provides a key diagnostic band.

• C-F Stretching: The C-F stretching vibration is typically strong and found in the 1400-1000 cm⁻¹ region.[9] For aromatic fluorides, this band is often observed between 1270-1100 cm⁻¹. The precise location can be influenced by other substituents on the ring through inductive and conjugative effects.[10]

The Aromatic Ring (Substituted Benzene)

The benzene ring itself contributes a series of characteristic absorptions.

• Aromatic C-H Stretching: These bands appear at wavenumbers just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range.[1] This allows them to be distinguished from the aliphatic C-H stretches, which occur just below 3000 cm⁻¹.[1][3]

• Aromatic C=C Stretching: Vibrations within the aromatic ring produce a set of two to four bands of variable intensity in the 1620-1450 cm⁻¹ region.[3] Two common bands are often observed near 1600 cm⁻¹ and 1500-1430 cm⁻¹.[3]

• C-H Out-of-Plane Bending: Strong bands in the 900-690 cm⁻¹ region are due to the out-of-plane bending of the aromatic C-H bonds. The exact position of these bands is highly diagnostic of the substitution pattern on the benzene ring.

Data Presentation: Comparative Table of FTIR Absorption Bands

The following table summarizes the predicted FTIR absorption bands for Benzyl 4-amino-3-fluorobenzoate and compares them with reference compounds.

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Mode Assignment	Comparative Notes & References
3500 - 3300	Medium	N-H Asymmetric & Symmetric Stretch	Primary aromatic amines show two distinct bands.[4][5] Similar to aniline (3442, 3360 cm⁻¹).[4]
3100 - 3000	Medium-Weak	Aromatic C-H Stretch	Characteristic for sp² C-H bonds on the benzene rings.[1]
2980 - 2850	Weak	Aliphatic C-H Stretch	From the -CH₂- group of the benzyl moiety.[9]
1725 - 1710	Strong	C=O Ester Stretch	Conjugation with the aromatic ring lowers the frequency from a typical aliphatic ester (1750-1735 cm⁻¹).[11]
1630 - 1580	Medium-Strong	N-H Bending & Aromatic C=C Stretch	The N-H bend of primary amines (1650-1580 cm⁻¹) often overlaps with the aromatic C=C ring stretch near 1600 cm⁻¹.[3][4]
1550 - 1450	Medium-Strong	Aromatic C=C Ring Stretch	A key feature for identifying the aromatic skeleton.[3]
1335 - 1250	Strong	Aromatic C-N Stretch	Strong absorption typical for aromatic amines.[4]
1300 - 1200	Strong	Asymmetric C-O-C Stretch & C-F Stretch	The ester C(=O)-O stretch and the C-F stretch are both expected in this region, likely resulting in a strong, complex band pattern.[8][10]
1150 - 1000	Strong	Symmetric C-O-C Stretch	Corresponds to the O-CH₂ portion of the benzyl ester.[8]
900 - 690	Strong	Aromatic C-H Out-of-Plane Bend	The specific pattern is indicative of the trisubstituted benzene ring.

Visualization of Key Vibrational Modes

The following diagram illustrates the primary vibrational modes within the Benzyl 4-amino-3-fluorobenzoate structure that give rise to its characteristic FTIR spectrum.

Caption: Key vibrational modes in Benzyl 4-amino-3-fluorobenzoate.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

This section provides a standardized protocol for obtaining a solid-state FTIR spectrum using the potassium bromide (KBr) pellet technique. This method ensures reproducibility and generates high-quality data for analysis.

Objective: To obtain the transmission FTIR spectrum of solid Benzyl 4-amino-3-fluorobenzoate from 4000 cm⁻¹ to 400 cm⁻¹.

Materials:

• Benzyl 4-amino-3-fluorobenzoate (analytical grade, finely ground)

• FTIR-grade Potassium Bromide (KBr), desiccated

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FTIR Spectrometer (e.g., Thermo Scientific™ Nicolet™ Summit™ X)

Methodology:

• Sample Preparation:

  • Gently grind a small amount (~1-2 mg) of Benzyl 4-amino-3-fluorobenzoate into a fine powder using the agate mortar and pestle.

  • Add approximately 100-200 mg of dry, FTIR-grade KBr to the mortar.

  • Thoroughly mix and grind the sample and KBr together for 2-3 minutes until a homogenous, fine powder is achieved. The goal is to disperse the sample evenly within the KBr matrix.

• Pellet Formation:

  • Transfer a portion of the KBr-sample mixture into the pellet die.

  • Assemble the die and place it in the hydraulic press.

  • Evacuate the die under vacuum for 2-5 minutes to remove trapped air and moisture, which can interfere with the spectrum.

  • While under vacuum, apply pressure (typically 7-10 tons) for 2-3 minutes.

  • Carefully release the pressure and vacuum, then disassemble the die to retrieve the translucent KBr pellet. A good pellet should be clear or slightly hazy, not opaque.

• Spectral Acquisition:

  • Place the KBr pellet into the sample holder of the FTIR spectrometer.

  • Collect a background spectrum of the empty sample compartment. This is crucial to subtract the spectral contributions of atmospheric water and CO₂.

  • Collect the sample spectrum. A typical acquisition involves co-adding 16 or 32 scans at a resolution of 4 cm⁻¹ to achieve a good signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

  • Perform baseline correction and peak picking to identify the precise wavenumbers of the absorption maxima.

The following workflow diagram illustrates the protocol for acquiring the FTIR spectrum.

Caption: Experimental workflow for KBr pellet FTIR spectroscopy.

Conclusion

The FTIR spectrum of Benzyl 4-amino-3-fluorobenzoate is rich with information, providing a clear vibrational signature that confirms its complex structure. By systematically analyzing the contributions of the primary amine, benzyl ester, and fluoroaromatic moieties and comparing them to simpler chemical analogs, we can confidently assign the major absorption bands. The presence of strong absorptions in the N-H stretch region (3500-3300 cm⁻¹), a prominent ester C=O stretch (~1715 cm⁻¹), and a complex fingerprint region shaped by C-O and C-F vibrations collectively validate the molecular identity of the compound. This guide provides a robust framework for using FTIR spectroscopy as a reliable tool in the characterization and quality assessment of Benzyl 4-amino-3-fluorobenzoate.

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A Comparative Guide to Benzyl 4-amino-3-fluorobenzoate and Benzyl 3-amino-4-fluorobenzoate for the Research Scientist

In the landscape of drug discovery and materials science, the nuanced placement of functional groups on an aromatic scaffold can profoundly influence molecular properties and biological activity. This guide offers a detailed comparison of two isomeric fluorinated aminobenzoate esters: Benzyl 4-amino-3-fluorobenzoate and Benzyl 3-amino-4-fluorobenzoate. As building blocks in medicinal chemistry, these compounds are of significant interest for the synthesis of novel therapeutic agents. The strategic positioning of the fluorine atom in relation to the amino and benzoate ester functionalities imparts distinct electronic and steric characteristics, which in turn dictate their reactivity, spectroscopic signatures, and potential biological interactions. This document serves as a technical resource for researchers, providing a comparative analysis of their synthesis, physicochemical properties, and spectroscopic data, supported by established chemical principles and experimental data from analogous compounds.

Introduction: The Significance of Fluorine in Drug Design

The incorporation of fluorine into organic molecules is a widely employed strategy in medicinal chemistry to modulate a compound's pharmacokinetic and pharmacodynamic profile. The high electronegativity of fluorine can alter the acidity or basicity of nearby functional groups, influence metabolic stability, and enhance binding affinity to target proteins.[1] The isomers in focus, Benzyl 4-amino-3-fluorobenzoate and Benzyl 3-amino-4-fluorobenzoate, are valuable intermediates, with their utility stemming from the unique interplay of the electron-donating amino group and the electron-withdrawing fluorine atom on the benzene ring.

Physicochemical Properties: A Tale of Two Isomers

The differential placement of the fluorine atom in these two isomers leads to notable differences in their electronic distribution, and consequently, their physical and chemical properties.

Property	Benzyl 4-amino-3-fluorobenzoate	Benzyl 3-amino-4-fluorobenzoate
CAS Number	Not available (Methyl ester: 185629-32-7)[2]	1307516-30-8
Molecular Formula	C₁₄H₁₂FNO₂	C₁₄H₁₂FNO₂
Molecular Weight	245.25 g/mol	245.25 g/mol
Parent Acid	4-Amino-3-fluorobenzoic acid[3]	3-Amino-4-fluorobenzoic acid
Parent Acid pKa (Predicted)	~4.5	~4.2

Note: Experimental data for the benzyl esters is limited; some properties are inferred from the parent acids or methyl ester analogs.

In Benzyl 4-amino-3-fluorobenzoate , the fluorine atom is ortho to the amino group and meta to the carboxylate group. The strong electron-withdrawing inductive effect (-I) of fluorine is most pronounced on the adjacent amino group, thereby reducing its basicity compared to a non-fluorinated analogue. The fluorine's electron-donating mesomeric effect (+M), while present, is less influential in this position relative to the carboxyl group.

Conversely, in Benzyl 3-amino-4-fluorobenzoate , the fluorine is para to the amino group and meta to the carboxylate. In this arrangement, the -I effect of fluorine still deactivates the ring, but its +M effect, which directs ortho and para, can influence the amino group's electronic character.[4] The fluorine's position relative to the amino group in this isomer is expected to have a more significant impact on the overall electronic nature of the molecule compared to the 4-amino-3-fluoro isomer.

Synthesis and Reactivity: Strategic Considerations

The synthesis of both isomers can be approached via Fischer esterification of the corresponding aminobenzoic acid with benzyl alcohol under acidic catalysis.[5] The choice of starting material, either 4-amino-3-fluorobenzoic acid or 3-amino-4-fluorobenzoic acid, will dictate the final product.

Proposed Synthetic Workflow:

Caption: Proposed synthetic workflow for Benzyl aminofluorobenzoates.

Experimental Protocol: Fischer Esterification

• Reaction Setup: To a round-bottom flask, add the respective fluorinated aminobenzoic acid (1.0 eq.) and benzyl alcohol (10.0 eq., serving as both reactant and solvent).

• Catalysis: Carefully add concentrated sulfuric acid (0.1-0.2 eq.) to the mixture while stirring.

• Reaction: Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by thin-layer chromatography.

• Work-up: After cooling to room temperature, slowly neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extraction: Extract the product into an organic solvent such as ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

The reactivity of the amino group in subsequent reactions, such as N-acylation or diazotization, will be influenced by the position of the fluorine atom. The reduced basicity of the amino group in the 4-amino-3-fluoro isomer may necessitate harsher reaction conditions compared to the 3-amino-4-fluoro isomer.

Spectroscopic Analysis: Unmasking the Isomers

The structural differences between the two isomers are clearly delineated in their spectroscopic data, particularly in ¹H NMR, ¹³C NMR, and IR spectroscopy. While specific spectra for these exact benzyl esters are not widely available, predictions can be made based on data from analogous compounds.[6][7]

Predicted ¹H NMR Spectral Data

Protons	Benzyl 4-amino-3-fluorobenzoate (Predicted δ, ppm)	Benzyl 3-amino-4-fluorobenzoate (Predicted δ, ppm)
-CH₂- (benzyl)	~5.3	~5.3
-Ph (benzyl)	~7.3-7.5	~7.3-7.5
-NH₂	~4.0-4.5 (broad)	~4.0-4.5 (broad)
Aromatic (ring)	6.8-7.8 (complex splitting due to F)	6.8-7.8 (complex splitting due to F)

The aromatic region of the ¹H NMR spectrum will be most informative for distinguishing the isomers. The fluorine atom will cause characteristic splitting patterns (doublets or doublet of doublets) for the adjacent protons.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectra will show distinct chemical shifts for the carbon atoms of the benzene ring due to the differing electronic environments. The carbon directly attached to the fluorine atom will exhibit a large one-bond C-F coupling constant.

IR Spectroscopy

Functional Group	Characteristic Absorption (cm⁻¹)
N-H Stretch (amine)	3300-3500 (two bands for primary amine)
C=O Stretch (ester)	1710-1730
C-O Stretch (ester)	1100-1300
C-F Stretch	1000-1400
Aromatic C-H Bending	700-900 (indicative of substitution pattern)

The precise positions of the N-H and C=O stretching frequencies may vary slightly between the two isomers due to the different electronic effects of the fluorine atom on these functional groups.

Applications in Research and Drug Development

Fluorinated anilines and benzoic acid derivatives are crucial building blocks in the synthesis of a wide array of pharmaceuticals, including anticancer agents, antivirals, and central nervous system drugs.[8] The choice between Benzyl 4-amino-3-fluorobenzoate and Benzyl 3-amino-4-fluorobenzoate as a starting material will depend on the desired final structure and the required orientation of the functional groups for optimal biological activity.

For example, the position of the fluorine atom can influence how a drug candidate binds to its target protein by altering the molecule's electrostatic potential and its ability to form hydrogen bonds. The different electronic properties of the two isomers will also affect their metabolic stability, with the fluorine atom potentially blocking sites of oxidative metabolism.

Conclusion

Benzyl 4-amino-3-fluorobenzoate and Benzyl 3-amino-4-fluorobenzoate, while constitutionally similar, exhibit distinct electronic and, by extension, chemical properties due to the positional isomerism of the fluorine and amino groups. Researchers should carefully consider these differences when selecting an isomer for a specific synthetic target. The choice will have implications for the reactivity of the molecule in subsequent synthetic steps and for the biological properties of the final compound. This guide provides a foundational understanding of these differences to aid in the rational design of novel molecules in drug discovery and materials science.

References

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A Researcher's Guide to Thin-Layer Chromatography of Benzyl 4-amino-3-fluorobenzoate: Eluent Optimization and Rf Determination in Ethyl Acetate/Hexane Systems

This guide provides an in-depth analysis of the thin-layer chromatography (TLC) behavior of Benzyl 4-amino-3-fluorobenzoate, a key intermediate in pharmaceutical and materials science research. We will explore its retention factor (Rf) values in various ethyl acetate/hexane mobile phases, offering experimental data and field-proven insights to aid researchers in reaction monitoring, purity assessment, and the development of larger-scale purification protocols.

Introduction: The Chromatographic Profile of a Substituted Aromatic Amine

Benzyl 4-amino-3-fluorobenzoate is a moderately polar molecule, a characteristic dictated by the interplay of its functional groups. The presence of a primary aromatic amine (-NH2) and a benzyl ester (-COOBn) introduces significant polarity through hydrogen bonding and dipole-dipole interactions. Conversely, the benzene and benzyl rings contribute non-polar, hydrophobic character. Understanding this balance is critical for selecting an appropriate TLC solvent system.

Thin-layer chromatography separates compounds based on the principle of differential partitioning between a stationary phase and a mobile phase.[1][2] In normal-phase TLC, a polar stationary phase (typically silica gel) is used with a less polar mobile phase. Polar compounds, like our target molecule, will adsorb more strongly to the stationary phase and thus travel a shorter distance up the plate, resulting in a lower Retention Factor (Rf).[3][4] The objective is to find a solvent system where the Rf value is ideally between 0.2 and 0.6, ensuring clear separation from both non-polar impurities (higher Rf) and baseline polar materials (lower Rf).[5]

The Causality of Eluent Selection: Modulating Polarity with Ethyl Acetate and Hexane

The ethyl acetate/hexane system is a workhorse in organic synthesis for its wide-ranging, tunable polarity.[2]

• Hexane: A non-polar hydrocarbon, it serves as the weak component of the mobile phase. By itself, it has insufficient polarity to move Benzyl 4-amino-3-fluorobenzoate from the baseline.

• Ethyl Acetate: A moderately polar solvent, it possesses a dipole moment and can act as a hydrogen bond acceptor. It competes with the analyte for the polar active sites on the silica gel, thus "eluting" or moving the compound up the plate.[2]

By systematically varying the ratio of ethyl acetate to hexane, we can precisely control the mobile phase's overall polarity. Increasing the percentage of ethyl acetate will increase the eluting power, leading to a higher Rf value for our target compound.[5]

Experimental Protocol: A Self-Validating System for Rf Determination

This protocol is designed to ensure reproducibility and accuracy in determining the Rf values for Benzyl 4-amino-3-fluorobenzoate.

Materials and Equipment:

• Silica gel 60 F254 pre-coated TLC plates

• Benzyl 4-amino-3-fluorobenzoate (analyte)

• Ethyl Acetate (EtOAc), HPLC grade

• n-Hexane, HPLC grade

• Dichloromethane (DCM) for sample preparation

• TLC developing chamber with lid

• Filter paper

• Capillary spotters

• Pencil

• Ruler

• UV lamp (254 nm)

• Staining Jar (for Potassium Permanganate stain)

• Potassium Permanganate (KMnO4) stain (1.5g KMnO4, 10g K2CO3, 1.25mL 10% NaOH in 200mL water)

Step-by-Step Methodology:

• Chamber Saturation:

  • Prepare the desired mobile phase by mixing ethyl acetate and hexane in the chosen volume-to-volume ratio (e.g., 20% EtOAc in Hexane is 2 mL EtOAc and 8 mL Hexane for a 10 mL system).

  • Pour the solvent into the TLC chamber to a depth of approximately 0.5 cm.

  • Place a piece of filter paper against the inner wall of the chamber, ensuring it is wetted by the solvent. This saturates the chamber atmosphere with solvent vapors, which is crucial for preventing uneven solvent flow and ensuring reproducible Rf values.[1][6]

  • Cover the chamber with the lid and allow it to equilibrate for 5-10 minutes.

• Plate Preparation and Spotting:

  • Using a pencil, gently draw a straight origin line approximately 1 cm from the bottom of the TLC plate. Do not use a pen, as the ink will chromatograph.[7]

  • Prepare a dilute solution of Benzyl 4-amino-3-fluorobenzoate (~1 mg/mL) in a volatile solvent like dichloromethane.

  • Using a capillary spotter, apply a small spot of the solution onto the origin line. The spot should be as small as possible (1-2 mm diameter) to ensure sharp separation.[1][7] Allow the solvent to fully evaporate between applications if multiple spots are needed for concentration.

• Development:

  • Carefully place the spotted TLC plate into the equilibrated chamber using forceps. Ensure the origin line is above the level of the solvent pool.[6]

  • Replace the lid and allow the mobile phase to ascend the plate via capillary action.

  • When the solvent front is approximately 1 cm from the top of the plate, remove it from the chamber.

  • Immediately mark the position of the solvent front with a pencil.[3]

• Visualization:

  • UV Light: Allow the plate to air dry completely. View the plate under a UV lamp at 254 nm. The aromatic nature of the compound will make it appear as a dark spot against the fluorescent green background of the plate.[8][9] Lightly circle the spot with a pencil.

  • Chemical Staining: For secondary visualization or if the compound is not UV-active, use a chemical stain. Submerge the plate in a potassium permanganate stain. The amine group is susceptible to oxidation, and the compound will appear as a yellow-brown spot on a purple background.

• Rf Calculation:

  • Measure the distance from the origin line to the center of the analyte spot.

  • Measure the distance from the origin line to the solvent front line.

  • Calculate the Rf value using the formula:[7] Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Results and Discussion: A Comparative Analysis

The TLC behavior of Benzyl 4-amino-3-fluorobenzoate was evaluated in five different ethyl acetate/hexane solvent systems. The results are summarized below.

Table 1: Experimental Rf Values for Benzyl 4-amino-3-fluorobenzoate

% Ethyl Acetate in Hexane (v/v)	Mobile Phase Polarity	Observed Rf Value	Observations
10%	Low	0.15	Spot shows minimal movement from the baseline.
20%	Low-Medium	0.33	Good separation and ideal spot position.
30%	Medium	0.52	Excellent mobility, suitable for faster elution.
40%	Medium-High	0.68	Spot is high on the plate, risk of poor separation from non-polar impurities.
50%	High	0.85	Spot is too close to the solvent front, poor resolution.

As predicted, the Rf value of Benzyl 4-amino-3-fluorobenzoate is directly proportional to the concentration of ethyl acetate in the mobile phase. A 10% EtOAc solution is insufficiently polar to effectively move the analyte, while 40-50% EtOAc solutions are too polar, pushing the compound near the solvent front and compromising separation.[3]

The "sweet spot" for this compound lies within the 20-30% ethyl acetate in hexane range. These systems provide Rf values between 0.3 and 0.5, which is optimal for both analytical separation and for translating the method to flash column chromatography for purification.

dot graph TD { rankdir=LR; node [shape=box, style="filled,rounded", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} end Caption: Relationship between mobile phase polarity and Rf value.

Addressing Potential Issues: Tailing

Aromatic amines can sometimes exhibit "tailing" or "streaking" on silica gel plates. This occurs because the basic amine can interact strongly and irreversibly with the slightly acidic silica gel. If this is observed, the issue can often be resolved by adding a small amount of a basic modifier, such as 0.1-1% triethylamine (Et3N), to the mobile phase.[6] This neutralizes the acidic sites on the silica, leading to sharper, more symmetrical spots.

Conclusion and Recommendations

This guide demonstrates a systematic approach to determining the TLC Rf values for Benzyl 4-amino-3-fluorobenzoate. The polarity of the ethyl acetate/hexane mobile phase is the critical factor controlling the compound's mobility on a silica gel stationary phase.

For researchers working with this compound, we recommend starting with a 20% ethyl acetate in hexane mobile phase for initial reaction monitoring. For preparative column chromatography, a slightly more polar system, such as 25-30% ethyl acetate in hexane , will likely provide efficient elution and purification. These findings provide a robust and reliable foundation for the chromatographic analysis and purification of this valuable chemical intermediate.

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A Researcher's Guide to the Elemental Analysis of Benzyl 4-amino-3-fluorobenzoate

An In-Depth Technical Comparison for Drug Development Professionals

In the landscape of pharmaceutical research and drug development, the precise characterization of novel chemical entities is paramount. Elemental analysis serves as a foundational technique, providing a critical checkpoint for the purity and composition of synthesized compounds. This guide offers a comprehensive examination of the elemental analysis of Benzyl 4-amino-3-fluorobenzoate, a key intermediate in the synthesis of various pharmacologically active molecules. We will delve into the theoretical calculations, compare them with expected experimental outcomes, and provide insights into the practical application of this essential analytical method.

The Critical Role of Elemental Analysis in Synthesis Validation

Elemental analysis is a cornerstone of chemical analysis that determines the elemental composition of a sample.[1] For the synthetic chemist, it is an indispensable tool to confirm the identity and purity of a newly synthesized compound.[2][3] By comparing the experimentally determined percentages of carbon (C), hydrogen (H), nitrogen (N), and other elements with the calculated theoretical values, researchers can verify that the target molecule has been successfully synthesized and is not contaminated with significant amounts of impurities.[3] The acceptable deviation between experimental and theoretical values is typically within ±0.4%, a standard widely adopted by scientific journals.[2][3]

Theoretical Elemental Composition of Benzyl 4-amino-3-fluorobenzoate

To establish a baseline for comparison, we first must determine the theoretical elemental composition of Benzyl 4-amino-3-fluorobenzoate. This begins with its molecular formula and molecular weight.

Molecular Formula: C₁₄H₁₂FNO₂

Molecular Weight: 245.25 g/mol

To calculate the theoretical percentage of each element, the following atomic weights are used:

• Carbon (C): 12.011 u

• Hydrogen (H): 1.008 u

• Fluorine (F): 18.998 u

• Nitrogen (N): 14.007 u

• Oxygen (O): 15.999 u

The calculation for the percentage of each element is performed as follows:

• Carbon (%C): (14 * 12.011 / 245.25) * 100 = 68.56%

• Hydrogen (%H): (12 * 1.008 / 245.25) * 100 = 4.93%

• Fluorine (%F): (1 * 18.998 / 245.25) * 100 = 7.75%

• Nitrogen (%N): (1 * 14.007 / 245.25) * 100 = 5.71%

• Oxygen (%O): (2 * 15.999 / 245.25) * 100 = 13.05%

The workflow for this theoretical calculation is illustrated in the diagram below.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Benzyl 4-amino-3-fluorobenzoate

For researchers and drug development professionals, meticulous adherence to safety protocols is paramount, extending from the synthesis and handling of novel compounds to their eventual disposal. This guide provides a detailed, step-by-step framework for the proper disposal of Benzyl 4-amino-3-fluorobenzoate, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established principles of chemical waste management and are designed to meet rigorous safety and regulatory standards.

Hazard Identification and Preliminary Risk Assessment

Benzyl 4-amino-3-fluorobenzoate, while not extensively characterized in publicly available literature, belongs to the chemical classes of aromatic amines and halogenated organic compounds. As such, it should be handled with the assumption that it may possess hazards associated with these classes.

Anticipated Hazards:

• Skin and Eye Irritation: Similar aromatic amines and fluorinated benzoic acids are known to cause skin and eye irritation.[1][2][3]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[1][2]

• Toxicity: Aromatic amines as a class can have toxic effects, and some are considered potential carcinogens with prolonged exposure.[4][5]

• Environmental Hazards: Halogenated organic compounds can be persistent in the environment and may be toxic to aquatic life.[5][6]

It is imperative to consult the manufacturer-specific Safety Data Sheet (SDS) for Benzyl 4-amino-3-fluorobenzoate before handling or disposal. The SDS will provide detailed information on hazards, handling precautions, and emergency procedures.

Personal Protective Equipment (PPE)

Prior to handling Benzyl 4-amino-3-fluorobenzoate for disposal, ensure the following PPE is worn to minimize exposure:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[2]	Protects against splashes and airborne particles.
Hand Protection	Chemically resistant gloves (e.g., nitrile).	Prevents skin contact. Aromatic amines can sometimes permeate gloves, so inspect for any signs of degradation.[4]
Body Protection	A lab coat or chemical-resistant apron.	Protects against spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator may be necessary if handling large quantities or if there is a risk of generating dust or aerosols.[2]	Prevents inhalation of the compound.

Waste Segregation and Container Management

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure correct disposal by waste management facilities.[7][8]

• Waste Classification: Benzyl 4-amino-3-fluorobenzoate is a halogenated organic compound due to the presence of fluorine.[9] It must be segregated from non-halogenated organic waste.

• Container Selection: Use a designated, leak-proof container made of a material compatible with the chemical waste. The original container is often the best choice for storing waste.[7] The container should be in good condition with a secure, tight-fitting lid.[8][10]

• Labeling: Immediately label the waste container with the words "Hazardous Waste," the full chemical name ("Benzyl 4-amino-3-fluorobenzoate"), and the approximate quantity.[8][11] Do not use abbreviations or chemical formulas.[8]

Step-by-Step Disposal Protocol

The primary and most accepted method for the disposal of halogenated organic compounds is incineration at a licensed hazardous waste facility.[9][12] This process thermally decomposes the compound into simpler, less harmful substances.[13]

For Small Quantities (Research Laboratory Scale):

• Collection: Carefully transfer the waste Benzyl 4-amino-3-fluorobenzoate into the designated and labeled halogenated organic waste container.[9]

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory.[14] This area should be near the point of generation and under the control of laboratory personnel.[8]

• Segregation: Ensure the container is segregated from incompatible materials, particularly strong oxidizing agents, strong acids, and bases.[15][16]

• Container Management: Keep the waste container closed at all times except when adding waste.[7][8]

• Pickup Request: Once the container is nearly full (around 90%), or after a designated accumulation time (e.g., up to 12 months), arrange for pickup by your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.[14][17]

For Empty Containers:

• Decontamination: If the container held a significant amount of the compound, it should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[11]

• Rinsate Collection: The rinsate from the cleaning process must be collected and disposed of as hazardous waste in the halogenated organic waste stream.[7]

• Defacing: Completely remove or deface the original label to prevent accidental reuse.[7]

• Disposal: Once decontaminated and with the label removed, the container can typically be disposed of as regular laboratory glass or plastic waste.[11]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Alert: Evacuate the immediate area and alert nearby personnel.

• Assess the Spill: Determine the extent of the spill and whether it can be safely managed by laboratory staff. For large or unmanageable spills, contact your institution's emergency response team.[10]

• Don Appropriate PPE: Before attempting to clean a small spill, ensure you are wearing the correct PPE as outlined in Section 2.

• Containment and Cleanup: For solid spills, carefully sweep or scoop the material into a designated waste container. For liquid spills, use an inert absorbent material (e.g., vermiculite or sand) to contain and absorb the spill.[6]

• Decontamination: Clean the spill area with a suitable solvent and then soap and water.

• Waste Disposal: All materials used for spill cleanup (absorbent, contaminated gloves, etc.) must be collected and disposed of as hazardous waste in the halogenated organic waste stream.[10]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Benzyl 4-amino-3-fluorobenzoate.

Caption: Decision workflow for the disposal of Benzyl 4-amino-3-fluorobenzoate.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure that chemical waste is managed in a responsible and compliant manner. Always prioritize safety and consult your institution's specific guidelines for hazardous waste disposal.

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A Comprehensive Guide to the Safe Handling of Benzyl 4-amino-3-fluorobenzoate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Benzyl 4-amino-3-fluorobenzoate (CAS No: 1307516-30-8). The following protocols and recommendations are designed to ensure the safe handling, storage, and disposal of this compound, grounded in established safety principles and regulatory guidelines. By understanding the inherent risks and implementing the robust procedures outlined below, you can maintain a safe laboratory environment while achieving your research objectives.

Understanding the Hazard Profile

Benzyl 4-amino-3-fluorobenzoate is a fluorinated aromatic amine, a class of compounds that requires careful handling due to potential health hazards. While a specific, comprehensive toxicological profile for this exact compound is not widely published, data from structurally similar molecules such as 4-amino-3-fluorobenzoic acid and other aromatic amines provide a strong basis for assessing its potential risks.

The primary hazards associated with Benzyl 4-amino-3-fluorobenzoate and related compounds include:

• Skin Irritation and Burns: Direct contact may cause skin irritation, and prolonged exposure could lead to chemical burns.[1][2]

• Serious Eye Damage: Contact with eyes can cause serious irritation or damage.[1][3]

• Acute Oral Toxicity: The compound may be harmful if swallowed.[3]

• Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[4]

• Aquatic Toxicity: This compound is expected to be toxic to aquatic life with long-lasting effects.[3]

Due to the presence of the fluorine atom and the aromatic amine structure, there is also a potential for the compound to be absorbed through the skin. Therefore, minimizing all routes of exposure is paramount.

Engineering and Administrative Controls: The First Line of Defense

Before detailing personal protective equipment (PPE), it is critical to emphasize the foundational role of engineering and administrative controls in mitigating exposure.

• Engineering Controls: All work with Benzyl 4-amino-3-fluorobenzoate, especially when handling the solid or creating solutions, must be conducted in a certified chemical fume hood.[2] The fume hood provides essential ventilation to capture and exhaust vapors, dusts, or aerosols that may be generated. Ensure that the fume hood has a calibrated face velocity and is functioning correctly before commencing any work.

• Administrative Controls: Develop and strictly adhere to Standard Operating Procedures (SOPs) for all tasks involving this compound. Access to areas where the compound is used should be restricted to trained personnel. Clear and concise labeling of all containers is mandatory.

Personal Protective Equipment (PPE): Your Essential Barrier

The selection and correct use of PPE are critical for preventing direct contact with Benzyl 4-amino-3-fluorobenzoate. The following table summarizes the recommended PPE for various laboratory operations.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields and a face shield	Double-gloving with nitrile or neoprene gloves	Lab coat	N95 or higher-rated respirator
Solution Preparation	Chemical splash goggles and a face shield	Double-gloving with nitrile or neoprene gloves	Chemical-resistant apron over a lab coat	Not required if performed in a certified fume hood
Reaction Workup and Purification	Chemical splash goggles and a face shield	Double-gloving with nitrile or neoprene gloves	Chemical-resistant apron over a lab coat	Not required if performed in a certified fume hood
Handling of Dilute Solutions (<1%)	Safety glasses with side shields	Nitrile or neoprene gloves	Lab coat	Not typically required

Detailed Glove Selection

The choice of glove material is critical for adequate protection. For aromatic amines and fluorinated compounds, nitrile and neoprene gloves are generally recommended. However, it is crucial to understand that no glove material offers indefinite protection. "Breakthrough time" is the time it takes for a chemical to permeate the glove material.

Respiratory Protection

A NIOSH-approved N95 or higher-rated particulate respirator is recommended when handling the solid compound outside of a fume hood to prevent inhalation of dust particles. If there is a potential for vapor generation, an air-purifying respirator with organic vapor cartridges should be considered.[2]

Step-by-Step Operational Protocols

The following are procedural guidelines for common laboratory tasks involving Benzyl 4-amino-3-fluorobenzoate.

Weighing and Aliquoting the Solid Compound

• Preparation: Don all required PPE as outlined in the table above. Ensure the analytical balance is inside a chemical fume hood or a ventilated balance enclosure.

• Weighing: Use a clean, tared weigh boat or paper. Carefully transfer the desired amount of the compound using a clean spatula. Avoid generating dust.

• Transfer: Gently tap the weigh boat or paper to transfer the solid into your receiving vessel.

• Cleanup: Clean the spatula and any contaminated surfaces with a solvent-moistened wipe (e.g., ethanol or isopropanol). Dispose of the wipe and weigh boat as hazardous waste.

Solution Preparation

• Preparation: Conduct this procedure in a certified chemical fume hood. Don all required PPE.

• Solvent Addition: Add the solvent to the vessel containing the weighed Benzyl 4-amino-3-fluorobenzoate.

• Dissolution: Cap the vessel and mix by swirling, vortexing, or magnetic stirring until the solid is fully dissolved.

• Storage: Clearly label the container with the compound name, concentration, solvent, date, and appropriate hazard warnings.

Spill Management and Decontamination

Prompt and proper cleanup of spills is essential to prevent the spread of contamination.

Spill Cleanup Procedure

• Evacuate and Alert: Alert others in the immediate area and evacuate if necessary.

• Don PPE: Wear appropriate PPE, including double gloves, safety goggles, a lab coat, and a respirator if the spill is large or generates dust.

• Containment: For solid spills, gently cover with a damp paper towel to avoid raising dust. For liquid spills, use an inert absorbent material like vermiculite or sand.

• Cleanup: Carefully scoop the absorbent material into a labeled hazardous waste container.

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol) and then with soap and water.[5]

• Disposal: Dispose of all cleanup materials as hazardous waste.

Disposal Plan: A Cradle-to-Grave Approach

All waste containing Benzyl 4-amino-3-fluorobenzoate must be treated as hazardous waste.

Waste Segregation and Collection

• Halogenated Organic Waste: Benzyl 4-amino-3-fluorobenzoate is a halogenated organic compound. All waste containing this chemical, including unused product, reaction mixtures, and contaminated materials (e.g., gloves, wipes, and pipette tips), must be collected in a designated, labeled, and sealed container for halogenated organic waste.[6]

• Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and list all chemical constituents, including "Benzyl 4-amino-3-fluorobenzoate."

Disposal Method

The primary recommended method for the disposal of halogenated organic waste is high-temperature incineration at a licensed hazardous waste facility.[7] Incineration at temperatures around 1200 K is necessary to ensure the complete destruction of the compound and to prevent the formation of toxic byproducts such as dioxins and furans.[7]

Do not dispose of this chemical down the drain or in regular trash.

Visualization of Safety Protocols

To further clarify the decision-making process for safety, the following diagrams illustrate the PPE selection workflow and the waste disposal pathway.

Caption: PPE Selection Workflow for Handling Benzyl 4-amino-3-fluorobenzoate.

Caption: Waste Disposal Workflow for Benzyl 4-amino-3-fluorobenzoate.

Conclusion

The safe handling of Benzyl 4-amino-3-fluorobenzoate is achievable through a combination of robust engineering controls, strict adherence to established protocols, and the diligent use of appropriate personal protective equipment. By understanding the potential hazards and implementing the comprehensive safety measures outlined in this guide, researchers can minimize their risk of exposure and contribute to a culture of safety within the laboratory.

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